2,4-Bis(2-methylphenoxy)aniline

• CAS: 73637-04-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2,4-Bis(2-methylphenoxy)aniline

This technical guide provides a detailed protocol for the synthesis of 2,4-bis(2-methylphenoxy)aniline, a diaryl ether aniline derivative. The proposed synthesis is a two-step process involving a double Ullmann condensation followed by the reduction of a nitro group. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Synthetic Strategy

The synthesis of 2,4-bis(2-methylphenoxy)aniline can be efficiently achieved through a two-step reaction sequence. The first step involves the formation of two carbon-oxygen (C-O) ether bonds via a copper-catalyzed Ullmann condensation. The subsequent step is the reduction of a nitro functional group to an amine.

The overall reaction scheme is as follows:

Step 1: Double Ullmann Condensation 2,4-dichloro-1-nitrobenzene reacts with two equivalents of 2-methylphenol (o-cresol) in the presence of a copper catalyst to form 1,3-bis(2-methylphenoxy)-4-nitrobenzene.

Step 2: Nitro Group Reduction The intermediate, 1,3-bis(2-methylphenoxy)-4-nitrobenzene, is then reduced to the final product, 2,4-bis(2-methylphenoxy)aniline.

Quantitative Data Summary

The following tables provide a summary of the reagents, their molar ratios, and the reaction conditions for each step of the synthesis.

Table 1: Reagents for Step 1 - Double Ullmann Condensation

Reagent	Molar Equivalent	Molecular Weight ( g/mol )
2,4-Dichloro-1-nitrobenzene	1.0	192.00
2-Methylphenol	2.2	108.14
Copper(I) Iodide (CuI)	0.2	190.45
Potassium Carbonate (K₂CO₃)	2.5	138.21

Table 2: Reaction Conditions for Step 1

Parameter	Condition
Solvent	Pyridine
Temperature	130-140 °C
Reaction Time	12-24 hours
Atmosphere	Inert (Nitrogen or Argon)

Table 3: Reagents for Step 2 - Nitro Group Reduction

Reagent	Molar Equivalent	Molecular Weight ( g/mol )
1,3-bis(2-methylphenoxy)-4-nitrobenzene	1.0	335.36
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	3.0	225.65
Concentrated Hydrochloric Acid (HCl)	Excess	36.46

Table 4: Reaction Conditions for Step 2

Parameter	Condition
Solvent	Ethanol
Temperature	70-80 °C
Reaction Time	2-4 hours
Atmosphere	Air

Detailed Experimental Protocols

Step 1: Synthesis of 1,3-bis(2-methylphenoxy)-4-nitrobenzene

• In a thoroughly dried three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, combine 2,4-dichloro-1-nitrobenzene (1.0 eq), 2-methylphenol (2.2 eq), potassium carbonate (2.5 eq), and copper(I) iodide (0.2 eq).

• Add anhydrous pyridine to the flask to serve as the solvent.

• Purge the reaction vessel with nitrogen gas and maintain a positive nitrogen pressure throughout the reaction.

• Heat the mixture to a temperature of 130-140 °C and maintain vigorous stirring.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically within 12-24 hours), allow the mixture to cool to ambient temperature.

• Pour the reaction mixture into a beaker containing a mixture of ice and water, and acidify to a pH of approximately 2 with dilute hydrochloric acid.

• Extract the resulting aqueous solution with ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• The crude product should be purified by column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient, to yield pure 1,3-bis(2-methylphenoxy)-4-nitrobenzene.

Step 2: Synthesis of 2,4-bis(2-methylphenoxy)aniline

• Dissolve the 1,3-bis(2-methylphenoxy)-4-nitrobenzene (1.0 eq) obtained from the previous step in ethanol in a round-bottom flask.

• To this solution, add tin(II) chloride dihydrate (3.0 eq).

• With careful stirring, add concentrated hydrochloric acid dropwise. The reaction may be exothermic.

• Heat the reaction mixture to 70-80 °C for a period of 2-4 hours.

• Monitor the reaction by TLC until the starting material is no longer detectable.

• After cooling the reaction to room temperature, carefully neutralize the mixture with a saturated aqueous solution of sodium hydroxide to a pH of 8-9.

• Extract the product from the aqueous mixture using ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic solution under reduced pressure to obtain the crude product.

• Further purification can be achieved by column chromatography or recrystallization to yield pure 2,4-bis(2-methylphenoxy)aniline.

Visualizations

Caption: A flowchart of the experimental workflow.

Caption: Logical progression of the synthesis.

In-Depth Technical Guide to the Physicochemical Properties of 2,4-Bis(2-methylphenoxy)aniline

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of the organic compound 2,4-Bis(2-methylphenoxy)aniline. Due to the limited availability of experimentally determined data for this specific molecule, this document also furnishes detailed, standardized experimental protocols that can be employed for the determination of key physicochemical parameters. These methodologies are fundamental in the fields of chemical research and drug development for compound characterization and optimization.

Core Physicochemical Data

Property	Value	Source
IUPAC Name	2,4-bis(2-methylphenoxy)aniline	[1]
CAS Number	73637-04-4	[2]
Molecular Formula	C₂₀H₁₉NO₂
Molecular Weight	305.37 g/mol
Boiling Point	417.8 °C at 760 mmHg
Density	1.15 g/cm³
Melting Point	Not Available
Water Solubility	Not Available
pKa	Not Available	N/A
LogP (calculated)	6.05	N/A

Experimental Protocols for Physicochemical Characterization

To address the gaps in the experimental data for 2,4-Bis(2-methylphenoxy)aniline, the following standard laboratory protocols are provided. These methods are widely accepted for the determination of melting point, aqueous solubility, and pKa.

Determination of Melting Point by Capillary Method

The melting point of a crystalline solid is a critical indicator of its purity.[3] A sharp melting range typically signifies a high degree of purity, whereas a broad melting range often indicates the presence of impurities.[4][5]

Methodology:

• Sample Preparation: A small amount of the crystalline 2,4-Bis(2-methylphenoxy)aniline is finely ground and packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[6][7]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-Temp or a similar device, which contains a heated block and a thermometer.[7]

• Initial Rapid Determination: A preliminary rapid heating is performed to get an approximate melting point range.[4]

• Accurate Determination: A fresh sample is heated at a slower rate, approximately 1-2°C per minute, as the temperature approaches the estimated melting point.[3][4]

• Data Recording: The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes liquid (completion of melting) are recorded to define the melting range.[6]

Determination of Aqueous Solubility by Shake-Flask Method

The shake-flask method is a standard procedure for determining the thermodynamic solubility of a compound in a specific solvent, in this case, water.[8][9]

Methodology:

• Preparation of a Saturated Solution: An excess amount of 2,4-Bis(2-methylphenoxy)aniline is added to a known volume of purified water in a sealed flask.[10][11]

• Equilibration: The flask is agitated in a constant temperature water bath for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.[10][11]

• Phase Separation: The suspension is allowed to stand, followed by filtration or centrifugation to separate the saturated aqueous solution from the excess solid.[8][10]

• Quantification: The concentration of 2,4-Bis(2-methylphenoxy)aniline in the clear, saturated aqueous phase is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[9][12] A calibration curve prepared with known concentrations of the compound is used for quantification.[10]

Determination of pKa by UV-Vis Spectrophotometry

The pKa, or acid dissociation constant, is a measure of the strength of an acid in solution. For a compound like 2,4-Bis(2-methylphenoxy)aniline, which contains a basic aniline moiety, UV-Vis spectrophotometry can be employed to determine its pKa. This method relies on the change in the UV-Vis absorbance spectrum of the compound as its ionization state changes with pH.[13][14]

Methodology:

• Preparation of Buffer Solutions: A series of buffer solutions with known pH values, typically spanning a range of 3 to 12, are prepared.[15]

• Sample Preparation: A stock solution of 2,4-Bis(2-methylphenoxy)aniline is prepared in a suitable solvent (e.g., DMSO). Aliquots of this stock solution are added to each buffer solution to achieve a constant final concentration.[15]

• Spectroscopic Measurement: The UV-Vis absorption spectrum of the compound in each buffer solution is recorded over a relevant wavelength range (e.g., 230-500 nm).[15]

• Data Analysis: The absorbance at one or more wavelengths where the protonated and deprotonated forms of the aniline have different extinction coefficients is plotted against the pH of the buffer solutions.[13][16]

• pKa Calculation: The pKa is determined by fitting the resulting sigmoidal curve to the Henderson-Hasselbalch equation.[14][17] The inflection point of the curve corresponds to the pKa value.[17]

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols described above.

References

• 1. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 2. 2,4-bis(2-methylphenoxy)aniline | 73637-04-4 [chemicalbook.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]
• 5. chm.uri.edu [chm.uri.edu]
• 6. ursinus.edu [ursinus.edu]
• 7. Determination of Melting Point [wiredchemist.com]
• 8. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 9. enamine.net [enamine.net]
• 10. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. diposit.ub.edu [diposit.ub.edu]
• 13. chemagine.co.uk [chemagine.co.uk]
• 14. egyankosh.ac.in [egyankosh.ac.in]
• 15. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. hi-tec.tripod.com [hi-tec.tripod.com]
• 17. ulm.edu [ulm.edu]

In-depth Technical Guide: 2,4-Bis(2-methylphenoxy)aniline (CAS 73637-04-4)

Disclaimer: Despite a comprehensive search of scientific literature and chemical databases, publicly available information on 2,4-Bis(2-methylphenoxy)aniline is exceedingly limited. As such, this document provides a summary of the available data but cannot constitute a complete in-depth technical guide as requested. Key experimental data, including detailed synthesis protocols, comprehensive spectroscopic analysis, and biological activity, are not available in the public domain at this time.

Chemical Identity and Properties

2,4-Bis(2-methylphenoxy)aniline is an aromatic amine derivative. Its core structure consists of an aniline ring substituted with two 2-methylphenoxy groups at the 2 and 4 positions.

Table 1: Chemical Identifiers and Basic Properties

Property	Value	Source
CAS Number	73637-04-4	[1]
Molecular Formula	C₂₀H₁₉NO₂
Molecular Weight	305.37 g/mol
IUPAC Name	2,4-bis(2-methylphenoxy)aniline	N/A
Synonyms	2,4-bis(o-tolyloxy)aniline, 2,4-Bis-(o-methylphenoxy)aniline, Benzenamine, 2,4-bis(2-methylphenoxy)-	[2][3]

Table 2: Physicochemical Properties

Property	Value	Notes	Source
Boiling Point	417.8 °C at 760 mmHg	Calculated
Density	1.15 g/cm³	Calculated
Appearance	Not available	-
Melting Point	Not available	-
Water Solubility	Not available	-

Analytical Methods

A reverse-phase high-performance liquid chromatography (RP-HPLC) method has been described for the analysis of 2,4-Bis(2-methylphenoxy)aniline.[2]

Experimental Protocol: Reverse-Phase HPLC

• Column: Newcrom R1 reverse-phase column.[2]

• Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of phosphoric acid.[2]

• Application: This method is suitable for the separation and isolation of impurities and can be applied in pharmacokinetic studies.[2]

Workflow for HPLC Analysis

Caption: General workflow for the HPLC analysis of 2,4-Bis(2-methylphenoxy)aniline.

Synthesis

No specific, detailed experimental protocols for the synthesis of 2,4-Bis(2-methylphenoxy)aniline were found in the searched literature. Chemical suppliers list the compound as available for research purposes, suggesting that synthetic routes exist but are likely proprietary or not published in readily accessible sources.

Spectroscopic Data

Detailed experimental spectroscopic data (such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry, and IR) for 2,4-Bis(2-methylphenoxy)aniline are not available in the public scientific literature. The characterization of this compound would typically involve these techniques to confirm its structure and purity.

Biological and Pharmacological Activity

There is no information available in the public domain regarding the biological or pharmacological activity of 2,4-Bis(2-methylphenoxy)aniline. No studies describing its interaction with any biological targets, its involvement in signaling pathways, or its potential applications in drug development have been found.

Conclusion

The information available for 2,4-Bis(2-methylphenoxy)aniline (CAS 73637-04-4) is currently limited to its basic chemical identity and a general analytical method. The absence of published synthesis protocols, spectroscopic data, and biological studies prevents the creation of a comprehensive technical guide. For researchers, scientists, and drug development professionals interested in this compound, direct synthesis and characterization would be necessary first steps for any further investigation.

Logical Relationship of Data Unavailability

Caption: The lack of foundational data prevents the creation of a detailed technical guide.

References

• 1. 2,4-bis(2-methylphenoxy)aniline | 73637-04-4 [chemicalbook.com]
• 2. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 3. CAS # 73637-04-4, 2,4-Bis(2-methylphenoxy)benzenamine, 2,4-Bis(o-tolyloxy)aniline - chemBlink [chemblink.com]

An In-Depth Technical Guide to 2,4-Bis(2-methylphenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and potential synthetic and analytical methodologies related to 2,4-Bis(2-methylphenoxy)aniline. While specific experimental data for this compound is limited in publicly accessible literature, this document consolidates available information and presents generalized protocols relevant to its chemical class. This guide is intended to serve as a foundational resource for researchers and professionals in drug development and chemical synthesis, highlighting the characteristics of this diaryl ether aniline derivative.

Molecular Structure and Identification

2,4-Bis(2-methylphenoxy)aniline is a complex organic molecule featuring a central aniline ring substituted with two 2-methylphenoxy groups at the 2 and 4 positions. This structure combines the features of an aromatic amine and a diaryl ether, suggesting potential for diverse chemical reactivity and biological interactions.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	73637-04-4[1]
Molecular Formula	C₂₀H₁₉NO₂
Molecular Weight	305.37 g/mol
Canonical SMILES	CC1=CC=CC=C1OC2=C(C=C(C=C2)OC3=CC=CC=C3C)N
InChI	InChI=1S/C20H19NO2/c1-14-7-3-5-9-18(14)22-16-11-12-17(21)20(13-16)23-19-10-6-4-8-15(19)2/h3-13H,21H2,1-2H3
InChIKey	LHEPTIRLRDQRQR-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties

Property	Value	Source
Boiling Point	417.8 °C at 760 mmHg
Density	1.15 g/cm³
LogP	4.21	[2]
Appearance	Not Available
Melting Point	Not Available
Water Solubility	Not Available

Synthesis and Experimental Protocols

Proposed Synthetic Pathway: Ullmann Condensation

The Ullmann condensation is a classic method for the formation of diaryl ethers, typically involving the copper-catalyzed reaction of an aryl halide with a phenol.[3][4] For the synthesis of 2,4-Bis(2-methylphenoxy)aniline, a potential route could involve the reaction of a dihalogenated aniline derivative with 2-cresol.

General Protocol for Ullmann Condensation:

• Reactant Preparation: A mixture of the aryl halide (e.g., 2,4-dichloroaniline or a protected derivative), phenol (e.g., 2-cresol), a copper catalyst (e.g., CuI, CuO, or copper powder), and a base (e.g., K₂CO₃, Cs₂CO₃) is prepared in a high-boiling polar solvent (e.g., DMF, DMSO, or NMP).[3]

• Reaction Conditions: The reaction mixture is heated to a high temperature, typically between 150-220 °C, under an inert atmosphere (e.g., nitrogen or argon) for several hours to days.[3][5]

• Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with an organic solvent and washed with aqueous solutions to remove the base and copper salts. The organic layer is then dried and concentrated. The crude product is purified by column chromatography, recrystallization, or distillation.

Caption: Proposed Ullmann condensation pathway for the synthesis of 2,4-Bis(2-methylphenoxy)aniline.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC):

A general reverse-phase HPLC method can be employed for the analysis of 2,4-Bis(2-methylphenoxy)aniline.[2]

• Column: A C18 stationary phase is suitable.

• Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., formic acid or phosphoric acid) can be used.[2]

• Detection: UV detection at a wavelength determined by the compound's UV-Vis spectrum.

Caption: General workflow for the HPLC analysis of 2,4-Bis(2-methylphenoxy)aniline.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 2,4-Bis(2-methylphenoxy)aniline are not available in public databases. Researchers would need to acquire this data experimentally upon synthesis of the compound.

Biological Activity and Signaling Pathways

There is no specific information in the available literature regarding the biological activity or involvement in signaling pathways of 2,4-Bis(2-methylphenoxy)aniline. However, the broader class of substituted diphenylamine ethers has been investigated for various biological activities. For instance, some substituted diphenyl ethers have been explored as potential antibacterial agents, targeting enzymes like enoyl-ACP reductase.[6][7] Additionally, some diphenylamine derivatives have shown antihistaminic and anticholinergic activities.[8]

Given the structural similarity, it is plausible that 2,4-Bis(2-methylphenoxy)aniline could be a candidate for screening in similar biological assays. However, any such potential activity is purely speculative without experimental validation.

Caption: Potential areas of biological investigation for 2,4-Bis(2-methylphenoxy)aniline based on related compounds.

Conclusion

2,4-Bis(2-methylphenoxy)aniline is a diaryl ether derivative with a well-defined chemical structure but limited publicly available experimental data. This guide has summarized the known physicochemical properties and proposed logical synthetic and analytical approaches based on established organic chemistry principles. The absence of biological data presents an opportunity for future research, particularly in screening for activities observed in structurally related substituted diphenylamine ethers. This document serves as a starting point for researchers interested in the synthesis, characterization, and potential applications of this compound.

References

• 1. 2,4-bis(2-methylphenoxy)aniline | 73637-04-4 [chemicalbook.com]
• 2. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. Ullmann Reaction [organic-chemistry.org]
• 5. A Novel Diaryl Ether Ullmann-Type Synthesis using Thallium Derivatives as Both Aryl Components [scielo.org.mx]
• 6. Substituted diphenyl ethers as a broad-spectrum platform for the development of chemotherapeutics for the treatment of tularaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and pharmacology of new dithiocarbamic acid esters derived from phenothiazine and diphenylamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 2,4-Bis(2-methylphenoxy)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for the compound 2,4-Bis(2-methylphenoxy)aniline. Due to the limited availability of direct experimental spectra in public databases, this document focuses on predicted spectroscopic characteristics based on the analysis of its chemical structure and comparison with related compounds. The methodologies provided are standardized protocols for obtaining Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for organic compounds of this nature.

Summary of Predicted Spectroscopic Data

The following tables summarize the anticipated quantitative data for 2,4-Bis(2-methylphenoxy)aniline.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.20-7.40	m	8H	Ar-H (phenoxy rings)
~6.80-7.00	m	3H	Ar-H (aniline ring)
~4.50	s (broad)	2H	-NH₂
~2.20	s	6H	-CH₃

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~150-155	Ar-C (C-O)
~140-145	Ar-C (C-N)
~130-135	Ar-C (quaternary, phenoxy rings)
~115-130	Ar-CH
~15-20	-CH₃

Table 3: Predicted Key IR Absorptions

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3500	Medium, Sharp	N-H stretch (asymmetric and symmetric)
3030-3080	Medium	Aromatic C-H stretch
2850-2960	Medium	Aliphatic C-H stretch (-CH₃)
1600-1620	Strong	N-H bend
1480-1520	Strong	Aromatic C=C stretch
1200-1250	Strong	Aryl-O-Aryl stretch (asymmetric)
1000-1050	Medium	Aryl-O-Aryl stretch (symmetric)

Table 4: Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity (%)	Assignment
305	High	[M]⁺ (Molecular Ion)
198	Medium	[M - C₇H₇O]⁺
183	Medium	[M - C₇H₈O]⁺
107	High	[C₇H₇O]⁺
91	High	[C₇H₇]⁺ (Tropylium ion)

Experimental Protocols

The following are detailed methodologies for the key experiments required to obtain the spectroscopic data for 2,4-Bis(2-methylphenoxy)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2,4-Bis(2-methylphenoxy)aniline in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 500 MHz NMR spectrometer equipped with a 5 mm broadband probe.

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of -2 to 12 ppm.

  • Employ a 30-degree pulse width.

  • Set the relaxation delay to 1.0 seconds.

  • Acquire 16 scans.

  • Apply a line broadening of 0.3 Hz during Fourier transformation.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover a range of 0 to 220 ppm.

  • Employ a 30-degree pulse width.

  • Use a proton-decoupled pulse sequence.

  • Set the relaxation delay to 2.0 seconds.

  • Acquire 1024 scans.

  • Apply a line broadening of 1.0 Hz during Fourier transformation.

• Data Processing: Process the acquired free induction decays (FIDs) using appropriate NMR software. Phase and baseline correct the spectra and reference the chemical shifts to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation: Prepare a thin film of the sample by dissolving a small amount of 2,4-Bis(2-methylphenoxy)aniline in a volatile solvent (e.g., dichloromethane), applying the solution to a KBr or NaCl salt plate, and allowing the solvent to evaporate. Alternatively, for Attenuated Total Reflectance (ATR) IR, place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Collect the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add 32 scans to improve the signal-to-noise ratio.

  • Set the resolution to 4 cm⁻¹.

• Data Processing: Ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of 2,4-Bis(2-methylphenoxy)aniline in a suitable volatile solvent (e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS) for separation prior to analysis.

• Instrumentation: Employ a mass spectrometer capable of electron ionization (EI) for fragmentation analysis.

• Data Acquisition (EI mode):

  • Set the ionization energy to 70 eV.

  • Scan a mass-to-charge (m/z) range of 50 to 500 amu.

  • Set the ion source temperature to 230 °C and the quadrupole temperature to 150 °C.

• Data Processing: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of 2,4-Bis(2-methylphenoxy)aniline.

Caption: Logical workflow for the spectroscopic analysis of 2,4-Bis(2-methylphenoxy)aniline.

A Technical Guide to the Solubility of 2,4-Bis(2-methylphenoxy)aniline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the solubility characteristics of 2,4-Bis(2-methylphenoxy)aniline. Due to a lack of publicly available empirical data, this document provides a theoretical solubility profile based on the compound's molecular structure and the principles of "like dissolves like." Furthermore, a detailed experimental protocol for the gravimetric determination of solubility is provided to enable researchers to ascertain precise solubility data. This guide is intended to serve as a foundational resource for scientists and professionals engaged in research and development involving this compound.

Introduction

2,4-Bis(2-methylphenoxy)aniline is an aromatic amine with a molecular structure characterized by a central aniline core substituted with two bulky, nonpolar 2-methylphenoxy groups. The overall structure suggests a predominantly nonpolar character, which is a key determinant of its solubility in various organic solvents. The presence of the amine (-NH2) group introduces a degree of polarity and the capacity for hydrogen bonding, which may influence its solubility in polar solvents.

A thorough review of scientific literature and chemical databases reveals a notable absence of specific quantitative solubility data for 2,4-Bis(2-methylphenoxy)aniline. This guide, therefore, aims to bridge this gap by offering a predictive assessment of its solubility and providing a robust experimental methodology for its empirical determination.

Predicted Solubility Profile

The principle of "like dissolves like" is a cornerstone of predicting solubility.[1][2] This principle posits that substances with similar polarities are more likely to be soluble in one another. Based on the molecular architecture of 2,4-Bis(2-methylphenoxy)aniline, a qualitative solubility profile can be predicted. The large, nonpolar surface area imparted by the two phenyl rings and two methyl groups is expected to dominate its solubility behavior, favoring dissolution in nonpolar and moderately polar organic solvents. The polar amine group may allow for some interaction with polar solvents, but the steric hindrance from the bulky ortho-substituted phenoxy groups might limit its accessibility for hydrogen bonding.

Table 1: Predicted Qualitative Solubility of 2,4-Bis(2-methylphenoxy)aniline in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar Aprotic	Toluene, Hexane, Diethyl Ether	High	The nonpolar aromatic and alkyl groups of the solute will have strong van der Waals interactions with these nonpolar solvents.
Polar Aprotic	Acetone, Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate	Moderate to High	These solvents have a dipole moment that can interact with the polar amine group, while their organic character can solvate the nonpolar regions of the molecule.
Polar Protic	Ethanol, Methanol	Low to Moderate	While the amine group can hydrogen bond with these solvents, the large nonpolar structure of the molecule is expected to limit overall solubility.[3]
Highly Polar Protic	Water	Insoluble	The large hydrophobic structure will significantly outweigh the hydrophilic nature of the single amine group, making it immiscible in water.[3][4]

Experimental Protocol for Solubility Determination (Gravimetric Method)

To obtain precise quantitative solubility data, a standardized experimental protocol is essential. The gravimetric method is a reliable and straightforward approach for determining the solubility of a solid compound in a given solvent.[5][6][7]

Objective: To determine the solubility of 2,4-Bis(2-methylphenoxy)aniline in a selected organic solvent at a specific temperature.

Materials:

• 2,4-Bis(2-methylphenoxy)aniline (solid)

• Selected organic solvent(s)

• Analytical balance (readable to at least 0.1 mg)

• Vials with screw caps

• Constant temperature shaker or water bath

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Pre-weighed glass vials for evaporation

• Drying oven or vacuum desiccator

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of solid 2,4-Bis(2-methylphenoxy)aniline to a vial containing a known volume of the selected organic solvent. An excess of the solid is crucial to ensure that the solution becomes saturated.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) with continuous agitation to ensure that the maximum amount of solute has dissolved.

• Sample Collection and Filtration:

  • After equilibration, allow the vial to stand undisturbed for a short period to let the excess solid settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) into a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed, labeled glass vial. This step is critical to remove any undissolved solid particles.

• Solvent Evaporation:

  • Weigh the vial containing the filtered saturated solution to determine the mass of the solution.

  • Carefully evaporate the solvent from the vial. This can be achieved by placing the vial in a drying oven at a temperature below the boiling point of the solvent and the melting point of the solute, or by using a rotary evaporator. Ensure adequate ventilation.

  • Continue the evaporation process until all the solvent has been removed and only the dry, solid solute remains.

• Data Collection and Calculation:

  • Once the solvent is completely evaporated, cool the vial to room temperature in a desiccator and weigh it again.

  • Repeat the drying and weighing process until a constant mass is obtained.

  • The solubility can be calculated using the following formulas:

    • Mass of the saturated solution = (Mass of vial + solution) - (Mass of empty vial)

    • Mass of the dissolved solute = (Mass of vial + dry solute) - (Mass of empty vial)

    • Mass of the solvent = Mass of the saturated solution - Mass of the dissolved solute

    • Solubility ( g/100 g of solvent) = (Mass of the dissolved solute / Mass of the solvent) x 100

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of solubility.

Gravimetric solubility determination workflow.

Conclusion

References

• 1. saltise.ca [saltise.ca]
• 2. Khan Academy [khanacademy.org]
• 3. tutorchase.com [tutorchase.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. pharmajournal.net [pharmajournal.net]
• 7. scribd.com [scribd.com]

The Synthetic Versatility of 2,4-Bis(2-methylphenoxy)aniline: A Technical Guide for Organic Chemists and Drug Discovery Professionals

Introduction: 2,4-Bis(2-methylphenoxy)aniline is a complex diaryl ether amine with significant potential as a versatile building block in organic synthesis and medicinal chemistry. Its unique structure, featuring a reactive aniline moiety flanked by two sterically demanding 2-methylphenoxy groups, offers a platform for the synthesis of novel molecular architectures. This technical guide explores the potential applications of 2,4-Bis(2-methylphenoxy)aniline, providing insights into its synthesis, reactivity, and prospective utility in the development of new chemical entities. Due to the limited availability of specific literature on 2,4-Bis(2-methylphenoxy)aniline, this guide extrapolates from established synthetic methodologies for diaryl ethers and substituted anilines to propose viable synthetic routes and potential reactions.

Synthesis of 2,4-Bis(2-methylphenoxy)aniline

The synthesis of 2,4-Bis(2-methylphenoxy)aniline can be envisioned through several established methods for the formation of diaryl ethers and the introduction of an amino group. The most plausible approaches involve sequential Ullmann condensations or Buchwald-Hartwig aminations.

A potential retrosynthetic analysis is outlined below:

The Enigmatic Journey of 2,4-Bis(2-methylphenoxy)aniline: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Bis(2-methylphenoxy)aniline is a chemical compound with the molecular formula C₂₀H₁₉NO₂. Structurally, it is an aniline derivative featuring two 2-methylphenoxy groups substituted at the 2 and 4 positions of the aniline ring. While the specific discovery and a detailed historical account of this molecule are not extensively documented in publicly available scientific literature, its chemical structure suggests potential applications as a scaffold in medicinal chemistry and as an intermediate in the synthesis of more complex molecules. This technical guide aims to consolidate the currently available information on 2,4-Bis(2-methylphenoxy)aniline, focusing on its chemical and physical properties, and to provide a perspective on the broader class of phenoxy-substituted anilines.

Chemical and Physical Properties

A summary of the known quantitative data for 2,4-Bis(2-methylphenoxy)aniline is presented in Table 1. This information is primarily sourced from chemical supplier databases and provides a foundational understanding of the compound's physical characteristics.

Table 1: Physicochemical Properties of 2,4-Bis(2-methylphenoxy)aniline

Property	Value	Reference
CAS Number	73637-04-4	[1]
Molecular Formula	C₂₀H₁₉NO₂
Molecular Weight	305.37 g/mol
Boiling Point	417.8 °C at 760 mmHg
Density	1.15 g/cm³

Synthesis and Experimental Protocols

A potential synthetic pathway could involve a multi-step process, likely starting from a di-substituted nitrobenzene. The general workflow for such a synthesis is depicted in the following diagram.

Figure 1. A generalized workflow for the potential synthesis of 2,4-Bis(2-methylphenoxy)aniline.

Hypothetical Experimental Protocol:

A possible laboratory-scale synthesis could involve the following steps:

• Etherification: Reaction of a suitable di-substituted benzene derivative (e.g., 2,4-difluoronitrobenzene or 2,4-dichloronitrobenzene) with 2-methylphenol in the presence of a base (such as potassium carbonate or cesium carbonate) and a copper or palladium catalyst. This step would form the diaryl ether linkages.

• Purification of Intermediate: The resulting 2,4-bis(2-methylphenoxy)nitrobenzene intermediate would be purified using standard techniques like column chromatography.

• Reduction: The nitro group of the purified intermediate would then be reduced to an amine. Common methods for this transformation include the use of reducing agents like tin(II) chloride in hydrochloric acid, or catalytic hydrogenation using a palladium-on-carbon catalyst.

• Final Purification: The final product, 2,4-Bis(2-methylphenoxy)aniline, would be isolated and purified, for instance, by crystallization or chromatography.

It is important to note that this is a generalized and hypothetical protocol. The specific reaction conditions, such as temperature, reaction time, and choice of catalyst and solvent, would require empirical optimization.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the specific biological activities of 2,4-Bis(2-methylphenoxy)aniline. Consequently, no signaling pathways associated with this compound have been elucidated.

However, the broader class of phenoxy-substituted anilines has been explored in various contexts. For instance, some substituted diphenylamine derivatives are known to possess antioxidant properties. The general structure of a phenoxy-aniline suggests a potential for interaction with biological systems, but without experimental data, any discussion of its mechanism of action would be purely speculative.

The logical relationship for investigating the biological potential of a novel compound like 2,4-Bis(2-methylphenoxy)aniline is outlined below.

Figure 2. A logical workflow for the biological evaluation of a novel chemical entity.

Conclusion and Future Directions

2,4-Bis(2-methylphenoxy)aniline remains a largely uncharacterized molecule in the scientific literature. While its basic chemical and physical properties are known, a significant gap exists in our understanding of its synthesis, biological activity, and potential applications. The structural motifs present in the molecule suggest that it could serve as a valuable building block in the development of novel therapeutic agents or functional materials.

Future research efforts should be directed towards:

• The development and publication of a detailed and optimized synthetic protocol.

• In-depth characterization of its physicochemical properties.

• Comprehensive screening for biological activity across a range of assays to identify potential therapeutic applications.

• If any biological activity is identified, subsequent studies should focus on elucidating the underlying mechanism of action and any associated signaling pathways.

The exploration of this and other novel chemical entities is crucial for the advancement of drug discovery and materials science. This technical guide serves as a starting point for researchers interested in investigating the potential of 2,4-Bis(2-methylphenoxy)aniline.

References

• 1. 2,4-bis(2-methylphenoxy)aniline | 73637-04-4 [chemicalbook.com]

Theoretical and Experimental Insights into 2,4-Bis(2-methylphenoxy)aniline: A Technical Guide

Abstract: This technical guide provides a comprehensive theoretical and experimental overview of 2,4-Bis(2-methylphenoxy)aniline. Due to the limited availability of direct research on this specific compound, this document synthesizes information from analogous diaryl ether and aniline derivatives to present a predictive analysis. It is designed to serve as a foundational resource for researchers, scientists, and drug development professionals interested in the synthesis, characterization, and potential applications of this and related molecules. The guide outlines a plausible synthetic protocol, predicts spectroscopic data, and details a comprehensive computational chemistry workflow, including Density Functional Theory (DFT) calculations and molecular docking studies. Potential biological activities are also discussed based on the known properties of similar chemical structures.

Introduction

This guide aims to bridge the information gap by providing a detailed, predictive framework for the study of 2,4-Bis(2-methylphenoxy)aniline. The subsequent sections will detail a proposed synthetic route, predicted analytical data, and a comprehensive plan for theoretical studies to elucidate its structural, electronic, and biological properties.

Physicochemical Properties

A summary of the known and estimated physicochemical properties of 2,4-Bis(2-methylphenoxy)aniline is presented in Table 1.

Property	Value	Reference
CAS Number	73637-04-4	[2]
Molecular Formula	C₂₀H₁₉NO₂	[1]
Molecular Weight	305.37 g/mol	[1]
Boiling Point	417.8 °C at 760 mmHg	[1]
Density	1.15 g/cm³	[1]
Appearance	Not Available	[1]
Melting Point	Not Available	[1]
Water Solubility	Not Available	[1]

Experimental Protocols

Proposed Synthesis: Ullmann Condensation

A plausible and well-established method for the synthesis of diaryl ethers is the Ullmann condensation.[5][6] This copper-catalyzed reaction involves the coupling of an aryl halide with a phenol. For the synthesis of 2,4-Bis(2-methylphenoxy)aniline, a two-step process is proposed, starting from 2,4-dichloro-1-nitrobenzene and o-cresol, followed by the reduction of the nitro group.

Step 1: Synthesis of 1,3-Bis(2-methylphenoxy)-4-nitrobenzene

• To a reaction vessel, add 2,4-dichloro-1-nitrobenzene (1 equivalent), o-cresol (2.2 equivalents), potassium carbonate (K₂CO₃) as a base (2.5 equivalents), and a catalytic amount of copper(I) iodide (CuI) and an appropriate ligand such as 1,10-phenanthroline.

• Add a high-boiling point polar solvent like N,N-Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to a temperature typically ranging from 120 to 160 °C.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 1,3-Bis(2-methylphenoxy)-4-nitrobenzene.

Step 2: Reduction of the Nitro Group to Form 2,4-Bis(2-methylphenoxy)aniline

• Dissolve the purified 1,3-Bis(2-methylphenoxy)-4-nitrobenzene from Step 1 in a suitable solvent such as ethanol or ethyl acetate.

• Add a reducing agent. A common method is catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere. Alternatively, a chemical reducing agent like tin(II) chloride (SnCl₂) in hydrochloric acid can be used.

• If using catalytic hydrogenation, pressurize the reaction vessel with hydrogen gas and stir at room temperature until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• If an acidic workup was used, neutralize the mixture with a base (e.g., sodium bicarbonate) and extract the product.

• Purify the final product, 2,4-Bis(2-methylphenoxy)aniline, by column chromatography or recrystallization.

References

• 1. worldscientific.com [worldscientific.com]
• 2. Synthesis and Antimicrobial Evaluation of Side-Chain Derivatives based on Eurotiumide A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Compounds Containing 2,3‐Bis(phenylamino) Quinoxaline Exhibit Activity Against Methicillin‐Resistant Staphylococcus aureus, Enterococcus faecalis, and Their Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. Ullmann Reaction [organic-chemistry.org]

An In-depth Technical Guide to 2,4-Bis(2-methylphenoxy)aniline as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4-Bis(2-methylphenoxy)aniline is a diaryl ether aniline derivative that holds significant potential as a versatile chemical intermediate in the synthesis of complex organic molecules. Its unique structural motif, featuring two methylphenoxy groups on an aniline backbone, provides a scaffold for the development of novel compounds with potential applications in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of its synthesis, key chemical properties, and potential applications, with a focus on its role in the development of new chemical entities. Detailed experimental protocols for its synthesis via established methodologies are presented, alongside a discussion of the structure-activity relationships of related diaryl ether aniline derivatives.

Introduction

Diaryl ether and aniline moieties are prevalent structural motifs in a wide array of biologically active compounds, including pharmaceuticals and agrochemicals. The combination of these two functionalities in 2,4-Bis(2-methylphenoxy)aniline creates a unique building block for organic synthesis. The presence of the aniline functional group allows for a variety of subsequent chemical transformations, such as amide bond formation, diazotization, and N-alkylation, enabling the construction of diverse molecular architectures. The dual methylphenoxy groups can influence the molecule's lipophilicity, conformational rigidity, and potential for intermolecular interactions, which are critical parameters in drug design.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Bis(2-methylphenoxy)aniline is provided in the table below.

Property	Value	Reference
CAS Number	73637-04-4	[1]
Molecular Formula	C₂₀H₁₉NO₂	[1]
Molecular Weight	305.37 g/mol	[1]
Boiling Point	417.8 °C at 760 mmHg
Density	1.15 g/cm³
Appearance	Not explicitly stated, likely solid or oil
Solubility	Not explicitly stated, likely soluble in organic solvents

Synthesis of 2,4-Bis(2-methylphenoxy)aniline

The synthesis of 2,4-Bis(2-methylphenoxy)aniline can be approached through several established synthetic methodologies for the formation of diaryl ethers and the introduction of an amino group. The two most prominent strategies are the Ullmann condensation and the Buchwald-Hartwig amination.

Synthetic Strategy 1: Double Ullmann Condensation followed by Reduction

This strategy involves the sequential formation of the two ether linkages via Ullmann condensation, followed by the reduction of a nitro group to the desired aniline.

Caption: Synthetic workflow for 2,4-Bis(2-methylphenoxy)aniline via Ullmann condensation.

Experimental Protocol: Ullmann Condensation

This protocol is a general representation and may require optimization for the specific substrates.

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dihalogenonitrobenzene (1.0 eq), 2-methylphenol (2.2 eq), copper(I) iodide (0.2 eq), and a suitable base such as potassium carbonate (2.5 eq).

• Solvent Addition: Add a high-boiling polar solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Reaction Conditions: Heat the reaction mixture to 120-150 °C and stir vigorously for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure and purify the crude product by column chromatography on silica gel to afford 2,4-bis(2-methylphenoxy)nitrobenzene.

• Reduction: The resulting nitro compound can be reduced to the aniline using standard procedures, such as tin(II) chloride in hydrochloric acid or catalytic hydrogenation (H₂/Pd-C).

Synthetic Strategy 2: Buchwald-Hartwig Amination

An alternative approach involves the formation of the aniline moiety in the final step via a palladium-catalyzed Buchwald-Hartwig amination of a pre-formed bis(2-methylphenoxy)aryl halide.

References

• 1. 2,4-bis(2-methylphenoxy)aniline | 73637-04-4 [chemicalbook.com]

An In-Depth Technical Guide to 2,4-Bis(2-methylphenoxy)aniline

This technical guide provides a comprehensive overview of 2,4-Bis(2-methylphenoxy)aniline, a significant chemical intermediate. The information is tailored for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This document outlines its chemical synonyms, quantitative properties, a detailed experimental protocol for its synthesis via the Ullmann condensation, and a standard method for its analysis by High-Performance Liquid Chromatography (HPLC).

Chemical Identity and Synonyms

2,4-Bis(2-methylphenoxy)aniline is an aromatic amine derivative. For clarity and comprehensive database searching, a list of its known synonyms and identifiers is provided in the table below.

Identifier Type	Value
IUPAC Name	2,4-Bis(2-methylphenoxy)aniline
CAS Number	73637-04-4[1]
Molecular Formula	C₂₀H₁₉NO₂
Synonym 1	2,4-Bis(o-tolyloxy)aniline[2][3]
Synonym 2	Benzenamine, 2,4-bis(2-methylphenoxy)-[4]
Synonym 3	2,4-Di(2-methylphenoxy)aniline
Synonym 4	2,4-Bis-(o-methylphenoxy)aniline
Synonym 5	2,4-di-o-kresoxyanilin[4]
EINECS Number	277-557-3[4]

Quantitative Physicochemical Data

A summary of the key quantitative physicochemical properties of 2,4-Bis(2-methylphenoxy)aniline is presented below. These values are essential for its handling, characterization, and application in experimental settings.

Property	Value	Notes
Molecular Weight	305.37 g/mol
Boiling Point	417.8 °C at 760 mmHg	Calculated
Density	1.15 g/cm³	Calculated

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2,4-Bis(2-methylphenoxy)aniline are provided in this section.

Synthesis via Ullmann Condensation

The synthesis of 2,4-Bis(2-methylphenoxy)aniline can be achieved through a copper-catalyzed Ullmann condensation reaction. This method involves the coupling of an aryl halide with a phenol.[5][6][7] A plausible synthetic route is the reaction of 2,4-dichloroaniline with o-cresol in the presence of a copper catalyst and a base.

Materials:

• 2,4-Dichloroaniline

• o-Cresol

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Toluene

• Hydrochloric acid (HCl), 2M solution

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

• Ethyl acetate/Hexane mixture for chromatography

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2,4-dichloroaniline (1 equivalent), o-cresol (2.2 equivalents), potassium carbonate (2.5 equivalents), and copper(I) iodide (0.1 equivalents).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask. The amount of solvent should be sufficient to ensure effective stirring of the reaction mixture.

• Inert Atmosphere: Purge the flask with nitrogen gas for 10-15 minutes to create an inert atmosphere.

• Reaction: Heat the reaction mixture to a temperature of 140-160 °C with vigorous stirring. The reaction is typically monitored by thin-layer chromatography (TLC) until the starting material (2,4-dichloroaniline) is consumed. This may take 24-48 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add toluene to dilute the mixture and filter to remove the inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with 2M HCl to remove any unreacted aniline derivatives and DMF. Subsequently, wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to obtain pure 2,4-Bis(2-methylphenoxy)aniline.

Analysis by High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of 2,4-Bis(2-methylphenoxy)aniline to determine its purity and quantify its presence in a mixture.[4][8]

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile (ACN) and water, with a small amount of phosphoric acid added to the aqueous phase to improve peak shape. A typical starting mobile phase composition could be ACN:Water (70:30, v/v) with 0.1% phosphoric acid in the water.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 254 nm.

• Injection Volume: 10 µL.

• Temperature: Ambient.

Procedure:

• Sample Preparation: Prepare a stock solution of 2,4-Bis(2-methylphenoxy)aniline in the mobile phase at a concentration of approximately 1 mg/mL. Prepare working standards by diluting the stock solution to the desired concentrations.

• System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Injection: Inject the standard solutions and the sample solution into the HPLC system.

• Data Analysis: Identify the peak corresponding to 2,4-Bis(2-methylphenoxy)aniline based on its retention time compared to the standard. The purity can be determined by the area percentage of the main peak. For quantitative analysis, a calibration curve can be constructed by plotting the peak area versus the concentration of the standard solutions.

Mandatory Visualizations

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2,4-Bis(2-methylphenoxy)aniline via the Ullmann condensation.

Caption: Workflow for the synthesis of 2,4-Bis(2-methylphenoxy)aniline.

Analytical Workflow Diagram

This diagram outlines the general workflow for the analysis of 2,4-Bis(2-methylphenoxy)aniline using HPLC.

Caption: General workflow for HPLC analysis.

References

• 1. 2,4-bis(2-methylphenoxy)aniline | 73637-04-4 [chemicalbook.com]
• 2. 2,4-di(o-tolyloxy)aniline [xfdyes.com]
• 3. 73637-04-4|2,4-Bis(o-tolyloxy)aniline|BLD Pharm [bldpharm.com]
• 4. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 7. Ullmann Reaction [organic-chemistry.org]
• 8. Separation of Aniline, 2,4-bis(o-methylphenoxy)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

In-depth Technical Guide: Stability and Storage of 2,4-Bis(2-methylphenoxy)aniline

Notice: Due to the limited availability of specific scientific literature and detailed experimental data for 2,4-Bis(2-methylphenoxy)aniline, this guide provides a comprehensive overview based on the general chemical properties of aromatic amines and diaryl ethers, which constitute its core structure. The information herein is intended to serve as a foundational resource for researchers, scientists, and drug development professionals. All experimental protocols are presented as established methodologies for analogous compounds and should be adapted and validated for the specific molecule of interest.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2,4-Bis(2-methylphenoxy)aniline is the first step in establishing its stability profile. While specific experimental data for this compound is scarce, Table 1 summarizes key properties based on its chemical structure and data from similar molecules.

Table 1: Physicochemical Properties of 2,4-Bis(2-methylphenoxy)aniline and Related Compounds

Property	2,4-Bis(2-methylphenoxy)aniline (Predicted/Inferred)	2-Phenoxyaniline (Experimental)[1][2][3]	4-Phenoxyaniline (Experimental)[4][5][6][7]	Diphenyl Ether (Experimental)[8][9]
Molecular Formula	C₂₀H₁₉NO₂	C₁₂H₁₁NO	C₁₂H₁₁NO	C₁₂H₁₀O
Molecular Weight	317.38 g/mol	185.22 g/mol	185.23 g/mol	170.21 g/mol
Appearance	Likely a solid, potentially crystalline, color may vary from off-white to brown depending on purity.	White to bright yellow crystals or light brown solid.[3][10]	Brown to green-brown crystalline flakes or powder.[6][7]	Colorless solid or liquid.[9]
Melting Point	Not available	47-50 °C[3]	82-84 °C[7]	25-26 °C[9]
Boiling Point	Not available	170 °C at 18 mmHg[2][10]	Not available	258.55 °C[9]
Solubility	Expected to be soluble in organic solvents like chloroform and methanol; sparingly soluble in water.	Slightly soluble in chloroform and methanol.[2][10]	Sparingly soluble in water.[6]	Insoluble in water.[9]

Stability Profile and Storage Conditions

The stability of 2,4-Bis(2-methylphenoxy)aniline is influenced by its constituent functional groups: the aromatic amine and the diaryl ether linkages.

General Stability: Aromatic amines and diaryl ethers are generally stable under normal temperatures and pressures.[4][5] However, they can be susceptible to degradation under specific conditions. For instance, 4-phenoxyaniline is reported to be stable under normal temperatures and pressures.[4][6]

Recommended Storage Conditions: Based on the general handling procedures for aromatic amines and ethers, the following storage conditions are recommended to ensure the long-term stability of 2,4-Bis(2-methylphenoxy)aniline:

• Temperature: Store in a cool, dry place.[5][6] Some related compounds are stored at room temperature, while others recommend refrigerated conditions (0-8°C).[11]

• Light: Protect from light. Aromatic amines can be light-sensitive and may discolor upon exposure.

• Atmosphere: Store in a tightly closed container,[5][6] potentially under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Incompatible Materials: Avoid contact with strong oxidizing agents, acid anhydrides, and acid chlorides.[4][5]

Potential Degradation Pathways

Forced degradation studies are crucial to identify potential degradation products and establish the intrinsic stability of a molecule.[12][13][14][15][16] While specific degradation pathways for 2,4-Bis(2-methylphenoxy)aniline have not been documented, the following are plausible based on its structure.

1. Oxidation: The aniline moiety is susceptible to oxidation, which can lead to the formation of colored impurities. This is a common degradation pathway for aromatic amines, often initiated by exposure to air (oxygen), light, or oxidizing agents.

2. Photodegradation: Aromatic compounds, including aromatic amines, can undergo degradation upon exposure to UV or visible light.[17][18][19] This can involve complex radical reactions leading to a variety of degradation products.

3. Hydrolysis: While the ether linkages are generally stable, under harsh acidic or basic conditions, hydrolysis could potentially occur, cleaving the ether bonds. However, this is generally less likely under typical storage conditions. The hydrolytic stability of similar compounds like phenolic antioxidants has been studied.[20]

4. Thermal Degradation: At elevated temperatures, thermal decomposition can occur. For diphenyl ether, heating to decomposition emits acrid smoke and irritating fumes.[8] Thermal degradation of aromatic poly(ether sulfone)s, which contain diphenyl ether moieties, has been shown to occur at temperatures above 400°C.[21]

A logical workflow for investigating these degradation pathways is presented in the following diagram.

Caption: A logical workflow for conducting forced degradation studies.

Experimental Protocols

Detailed experimental protocols for 2,4-Bis(2-methylphenoxy)aniline are not available in the public domain. The following sections provide established methodologies for the synthesis and analysis of structurally related compounds, which can be adapted for the target molecule.

Synthesis Protocols

The synthesis of diaryl ethers and arylamines often involves transition-metal-catalyzed cross-coupling reactions. The following are two common methods that could be adapted for the synthesis of 2,4-Bis(2-methylphenoxy)aniline.

a) Ullmann Condensation for Diaryl Ether Formation

The Ullmann condensation is a classical method for forming C-O bonds between an aryl halide and a phenol, catalyzed by copper.[22][23][24][25][26]

Caption: A generalized workflow for the Ullmann condensation reaction.

b) Buchwald-Hartwig Amination for Arylamine Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds between an aryl halide and an amine.[27][28][29][30][31]

Caption: A generalized workflow for the Buchwald-Hartwig amination reaction.

Analytical Method Protocol

A stability-indicating analytical method is essential for accurately quantifying the active pharmaceutical ingredient (API) and its degradation products.[12][32][33] High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.[34][35] An HPLC method for the analysis of 2,4-Bis(o-methylphenoxy)-aniline has been reported, which can serve as a starting point for developing a stability-indicating method.[36]

Table 2: Starting HPLC Method Parameters for 2,4-Bis(2-methylphenoxy)aniline Analysis

Parameter	Condition
Column	Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm)[34]
Mobile Phase A	Water with an acidic modifier (e.g., 0.1% phosphoric acid or formic acid for MS compatibility)[36]
Mobile Phase B	Acetonitrile[36]
Gradient	A suitable gradient from a lower to a higher percentage of Mobile Phase B to elute the parent compound and any potential degradants.
Flow Rate	1.0 mL/min[34]
Column Temperature	25°C[34]
Detection	UV-Vis detector at an appropriate wavelength (e.g., 235 nm)[34] or a photodiode array (PDA) detector to monitor peak purity.
Injection Volume	10-20 µL

Method Development and Validation: To validate this as a stability-indicating method, forced degradation samples should be analyzed to ensure that all degradation products are well-separated from the parent peak and from each other. Peak purity analysis using a PDA detector is essential to confirm the specificity of the method.

Signaling Pathways and Biological Activity

Currently, there is no publicly available information on the specific signaling pathways or biological activities of 2,4-Bis(2-methylphenoxy)aniline. Research into the biological effects of this molecule would be a novel area of investigation.

Conclusion

This technical guide provides a framework for understanding the stability and storage of 2,4-Bis(2-methylphenoxy)aniline based on the known properties of its chemical class. Due to the lack of specific data, it is imperative that researchers conduct thorough experimental validation of storage conditions and perform forced degradation studies to develop a robust stability-indicating analytical method. The provided experimental protocols for synthesis and analysis should serve as a valuable starting point for further investigation into this compound. Future research is needed to elucidate its specific degradation pathways, long-term stability, and potential biological activities.

References

• 1. 2-Phenoxyaniline | 2688-84-8 | FP106356 | Biosynth [biosynth.com]
• 2. 2-Phenoxyaniline | 2688-84-8 [chemicalbook.com]
• 3. xfdyes.com [xfdyes.com]
• 4. 4-Phenoxyaniline | CAS#:139-59-3 | Chemsrc [chemsrc.com]
• 5. 4-Phenoxyaniline(139-59-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. 4-Phenoxyaniline | 139-59-3 [chemicalbook.com]
• 8. Diphenyl Ether | C6H5OC6H5 | CID 7583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Diphenyl ether - Wikipedia [en.wikipedia.org]
• 10. chembk.com [chembk.com]
• 11. chemimpex.com [chemimpex.com]
• 12. lubrizolcdmo.com [lubrizolcdmo.com]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijrpp.com [ijrpp.com]
• 15. ARL Bio Pharma | Importance of Forced Degradation In Stability-Indicating Methods [arlok.com]
• 16. pharmtech.com [pharmtech.com]
• 17. dl.edi-info.ir [dl.edi-info.ir]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. books.rsc.org [books.rsc.org]
• 23. researchgate.net [researchgate.net]
• 24. A Novel Diaryl Ether Ullmann-Type Synthesis using Thallium Derivatives as Both Aryl Components [scielo.org.mx]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 28. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 29. pubs.acs.org [pubs.acs.org]
• 30. chem.libretexts.org [chem.libretexts.org]
• 31. researchgate.net [researchgate.net]
• 32. chromatographyonline.com [chromatographyonline.com]
• 33. researchgate.net [researchgate.net]
• 34. Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant - PMC [pmc.ncbi.nlm.nih.gov]
• 35. helda.helsinki.fi [helda.helsinki.fi]
• 36. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N-Aryl Phenoxazines using 2,4-Bis(2-methylphenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-aryl phenoxazines are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry and materials science. Their rigid, planar structure and electron-rich nature impart unique photophysical and electronic properties, leading to applications as fluorescent probes, organic light-emitting diode (OLED) components, and redox-active materials. In the realm of drug development, the phenoxazine core is a key pharmacophore in a variety of biologically active molecules, exhibiting anticancer, antibacterial, and antipsychotic activities.

This document provides a detailed protocol for a proposed synthesis of a substituted N-aryl phenoxazine derivative starting from the readily available 2,4-Bis(2-methylphenoxy)aniline. The described method is based on a palladium-catalyzed intramolecular C-H amination, a powerful tool for the construction of complex heterocyclic systems.

Proposed Synthetic Pathway

The synthesis of the target N-aryl phenoxazine from 2,4-Bis(2-methylphenoxy)aniline is proposed to proceed via a palladium-catalyzed intramolecular cyclization. This reaction involves the formation of a new C-N bond, leading to the rigid tricyclic phenoxazine core.

Figure 1. Proposed synthetic scheme for N-aryl phenoxazine.

Experimental Protocol: Palladium-Catalyzed Intramolecular C-H Amination

This protocol is a general guideline and may require optimization for specific substrates and scales.

Materials:

• 2,4-Bis(2-methylphenoxy)aniline

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Potassium carbonate (K₂CO₃), anhydrous

• Silver(I) carbonate (Ag₂CO₃)

• Anhydrous 1,4-dioxane or toluene

• Nitrogen gas (high purity)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer with heating plate

• TLC plates (silica gel 60 F₂₅₄)

• Column chromatography supplies (silica gel)

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup:

  • To a dry Schlenk flask under a nitrogen atmosphere, add 2,4-Bis(2-methylphenoxy)aniline (1.0 equiv), palladium(II) acetate (0.05 equiv), and XPhos (0.10 equiv).

  • Add anhydrous potassium carbonate (2.0 equiv) and silver(I) carbonate (1.5 equiv).

  • Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

  • Add anhydrous 1,4-dioxane (or toluene) via syringe to achieve a substrate concentration of approximately 0.1 M.

• Reaction:

  • Stir the reaction mixture at room temperature for 10 minutes.

  • Heat the mixture to 110-120 °C and maintain for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate).

• Work-up and Purification:

  • Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove insoluble salts.

  • Wash the Celite® pad with additional ethyl acetate.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Characterization:

  • Characterize the purified N-aryl phenoxazine derivative using standard analytical techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and melting point analysis.

Data Presentation

Table 1: Hypothetical Reaction Optimization Data

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Oxidant (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (5)	XPhos (10)	K₂CO₃ (2)	Ag₂CO₃ (1.5)	Dioxane	110	24	75
2	Pd(OAc)₂ (5)	SPhos (10)	K₂CO₃ (2)	Ag₂CO₃ (1.5)	Dioxane	110	24	68
3	Pd(OAc)₂ (5)	XPhos (10)	Cs₂CO₃ (2)	Ag₂CO₃ (1.5)	Dioxane	110	24	82
4	Pd(OAc)₂ (5)	XPhos (10)	K₂CO₃ (2)	Cu(OAc)₂ (1.5)	Dioxane	110	24	55
5	Pd(OAc)₂ (5)	XPhos (10)	K₂CO₃ (2)	Ag₂CO₃ (1.5)	Toluene	120	24	78

Note: The data in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Mechanistic Insights

The proposed reaction mechanism involves a palladium-catalyzed C-H activation and subsequent C-N bond formation.

Figure 2. Plausible catalytic cycle for the synthesis.

Applications in Drug Development

The synthesized N-aryl phenoxazine derivatives can serve as valuable scaffolds for the development of new therapeutic agents. Their unique electronic and structural features can be exploited to design molecules with specific biological targets. Potential areas of application include:

• Anticancer Agents: The planar phenoxazine core can intercalate with DNA, leading to cytotoxic effects in cancer cells.

• Antibacterial Agents: Modifications of the phenoxazine structure have led to compounds with potent activity against various bacterial strains.

• Neurotherapeutics: The phenoxazine scaffold is present in some antipsychotic drugs, suggesting its potential for developing new treatments for neurological disorders.

Conclusion

The proposed palladium-catalyzed intramolecular C-H amination of 2,4-Bis(2-methylphenoxy)aniline offers a promising and efficient route to novel N-aryl phenoxazine derivatives. This protocol provides a solid foundation for researchers to explore the synthesis and application of this important class of compounds in drug discovery and materials science. Further optimization and exploration of the substrate scope will undoubtedly expand the utility of this synthetic strategy.

use of 2,4-Bis(2-methylphenoxy)aniline in polymer chemistry

Disclaimer

The following application notes and protocols are hypothetical and intended for illustrative purposes. A comprehensive search of scientific literature did not yield specific examples of the . The information presented is based on established principles of polymer synthesis and the known structure-property relationships of analogous polymers containing bulky phenoxy side groups.

Application Notes and Protocols: 2,4-Bis(2-methylphenoxy)aniline in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document outlines the potential applications and synthetic protocols for high-performance polymers derived from the aromatic diamine, 2,4-Bis(2-methylphenoxy)aniline. The presence of two bulky, ortho-substituted phenoxy groups is anticipated to impart unique properties to the resulting polymers, such as enhanced solubility, modified thermal characteristics, and altered gas permeability compared to their non-substituted counterparts.

Potential Applications

Polymers derived from 2,4-Bis(2-methylphenoxy)aniline, such as polyamides and polyimides, are expected to be amorphous materials with good solubility in organic solvents. These properties make them attractive for a variety of advanced applications:

• Gas Separation Membranes: The bulky side groups may disrupt polymer chain packing, increasing the fractional free volume and potentially enhancing gas permeability and selectivity for applications in carbon capture, hydrogen purification, and air separation.[1][2]

• High-Temperature Adhesives and Coatings: Aromatic polyamides and polyimides are known for their excellent thermal stability.[3] The ether linkages in the monomer backbone could provide a degree of flexibility, leading to tough, durable films and coatings for the aerospace and electronics industries.

• Low-Dielectric Constant Materials: The introduction of bulky, non-polar groups can lower the dielectric constant of polymers, making them suitable for use as insulating layers in microelectronics.[3]

• Processable High-Performance Fibers and Films: Enhanced solubility is a key advantage for fabricating high-performance polymers into complex shapes.[1][3]

Data Presentation: Hypothetical Polymer Properties

The following tables summarize the expected properties of a hypothetical polyamide and polyimide synthesized from 2,4-Bis(2-methylphenoxy)aniline. These values are extrapolated from data on polymers with similar bulky side groups.[1][4]

Table 1: Hypothetical Properties of Polyamide from 2,4-Bis(2-methylphenoxy)aniline and Terephthaloyl Chloride

Property	Expected Value	Test Method
Inherent Viscosity (dL/g)	0.85 - 1.20	NMP, 30 °C
Glass Transition Temp. (Tg)	250 - 280 °C	DSC
5% Weight Loss Temp. (TGA)	> 450 °C (N₂)	TGA
Tensile Strength (MPa)	90 - 110	ASTM D882
Elongation at Break (%)	10 - 15	ASTM D882
Solubility	Soluble in NMP, DMAc, DMF, THF	Visual Inspection

Table 2: Hypothetical Properties of Polyimide from 2,4-Bis(2-methylphenoxy)aniline and Pyromellitic Dianhydride (PMDA)

Property	Expected Value	Test Method
Inherent Viscosity (dL/g)	0.90 - 1.35 (polyamic acid)	NMP, 30 °C
Glass Transition Temp. (Tg)	290 - 330 °C	DSC
10% Weight Loss Temp. (TGA)	> 500 °C (N₂)	TGA
Tensile Strength (MPa)	100 - 125	ASTM D882
Elongation at Break (%)	5 - 10	ASTM D882
Dielectric Constant (1 MHz)	2.8 - 3.2	Dielectric Analyzer
Solubility	Soluble in NMP, DMAc, m-cresol	Visual Inspection

Experimental Protocols

The following are detailed, hypothetical protocols for the synthesis of a polyamide and a polyimide from 2,4-Bis(2-methylphenoxy)aniline.

Protocol 1: Synthesis of Aromatic Polyamide via Low-Temperature Solution Polycondensation

Objective: To synthesize a high-molecular-weight aromatic polyamide from 2,4-Bis(2-methylphenoxy)aniline and terephthaloyl chloride.

Materials:

• 2,4-Bis(2-methylphenoxy)aniline (1.00 eq)

• Terephthaloyl chloride (1.00 eq)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Methanol

• Deionized water

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 2,4-Bis(2-methylphenoxy)aniline in anhydrous NMP to achieve a 15% (w/v) solution.

• Add anhydrous pyridine (2.2 eq) to the solution as an acid scavenger.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add solid terephthaloyl chloride to the stirred solution in small portions over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, continue stirring at 0 °C for 1 hour.

• Remove the ice bath and allow the reaction to proceed at room temperature for 24 hours. The solution will become highly viscous.

• Precipitate the polymer by slowly pouring the viscous solution into a large volume of methanol in a blender.

• Collect the fibrous polymer precipitate by filtration.

• Wash the polymer thoroughly with methanol and then with deionized water to remove any unreacted monomers and salts.

• Dry the polyamide product in a vacuum oven at 80 °C for 24 hours.

Protocol 2: Synthesis of Aromatic Polyimide via a Two-Step Method

Objective: To synthesize an aromatic polyimide from 2,4-Bis(2-methylphenoxy)aniline and pyromellitic dianhydride (PMDA) via a poly(amic acid) precursor.

Materials:

• 2,4-Bis(2-methylphenoxy)aniline (1.00 eq)

• Pyromellitic dianhydride (PMDA) (1.00 eq)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Acetic anhydride

• Pyridine

• Methanol

Procedure:

Step A: Synthesis of Poly(amic acid)

• In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve 2,4-Bis(2-methylphenoxy)aniline in anhydrous DMAc to form a 20% (w/v) solution.

• Cool the solution to 0 °C.

• Add solid PMDA in one portion to the vigorously stirred solution.

• Rinse the weighing paper with a small amount of DMAc to ensure all the dianhydride is transferred.

• Continue stirring at 0 °C for 2 hours, then allow the reaction to warm to room temperature and stir for an additional 24 hours to form a viscous poly(amic acid) solution.

Step B: Chemical Imidization

• To the poly(amic acid) solution, add acetic anhydride (4.0 eq) and pyridine (2.0 eq) as the dehydrating agent and catalyst, respectively.

• Stir the mixture at room temperature for 12 hours.

• Precipitate the resulting polyimide by pouring the solution into methanol.

• Collect the polymer by filtration, wash with methanol, and dry in a vacuum oven at 100 °C for 24 hours.

Step C: Thermal Imidization (Alternative to Step B)

• Cast the poly(amic acid) solution onto a glass plate.

• Place the plate in a vacuum oven and heat according to the following schedule: 100 °C for 1 hour, 200 °C for 1 hour, and finally 300 °C for 1 hour.

• Cool the oven to room temperature and carefully remove the resulting polyimide film.

Mandatory Visualizations

Caption: Reaction scheme for the synthesis of an aromatic polyamide.

Caption: Two-step synthesis of an aromatic polyimide.

Caption: General workflow for polymer synthesis and characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. The effects of long and bulky aromatic pendent groups with flexible linkages on the thermal, mechanical and electrical properties of the polyimides and their nanocomposites with functionalized silica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes: 2,4-Bis(2-methylphenoxy)aniline as a Potential Precursor for Azo Dyes and Pigments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo dyes and pigments represent the largest and most diverse class of colorants, characterized by the presence of one or more azo (–N=N–) groups. Their synthesis typically involves the diazotization of a primary aromatic amine followed by coupling with an electron-rich nucleophile. Substituted anilines are common precursors in this process, with the nature and position of the substituents on the aniline ring playing a crucial role in determining the final color, fastness, and other properties of the resulting dye or pigment.

This document explores the theoretical application of 2,4-bis(2-methylphenoxy)aniline as a precursor for the synthesis of novel azo dyes and pigments. Due to the absence of specific experimental data in the current scientific literature for this particular compound, the following protocols and data are based on established principles of azo dye chemistry and should be considered as a starting point for further research and development. The bulky phenoxy substituents at the 2 and 4 positions of the aniline ring are expected to influence the electronic and steric properties of the resulting colorants, potentially leading to unique shades and improved properties such as lightfastness and thermal stability.

Theoretical Synthesis of an Azo Dye from 2,4-Bis(2-methylphenoxy)aniline

The synthesis of an azo dye from 2,4-bis(2-methylphenoxy)aniline would follow a standard two-step diazotization and coupling reaction.

Step 1: Diazotization of 2,4-Bis(2-methylphenoxy)aniline

In this step, the primary aromatic amine, 2,4-bis(2-methylphenoxy)aniline, is converted into a diazonium salt using nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite (NaNO₂) and a strong acid, such as hydrochloric acid (HCl), at a low temperature (0-5 °C) to ensure the stability of the diazonium salt.

Step 2: Azo Coupling

The resulting diazonium salt is then reacted with a coupling component. The choice of the coupling component is critical as it will largely determine the color of the final dye. Common coupling components include phenols, naphthols, and other aromatic amines. For this theoretical example, we will consider the coupling with N,N-dimethylaniline . The electrophilic diazonium ion will attack the electron-rich aromatic ring of the coupling component, typically at the para position, to form the azo compound.

Experimental Protocols (Hypothetical)

The following protocols are hypothetical and based on general procedures for azo dye synthesis.[1][2][3] Optimization of reaction conditions, including stoichiometry, temperature, and reaction time, would be necessary for this specific precursor.

Protocol 1: Diazotization of 2,4-Bis(2-methylphenoxy)aniline

Materials:

• 2,4-Bis(2-methylphenoxy)aniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a beaker, dissolve a specific molar equivalent of 2,4-bis(2-methylphenoxy)aniline in a mixture of concentrated HCl and distilled water.

• Cool the resulting solution to 0-5 °C in an ice bath with constant stirring.

• In a separate beaker, prepare a solution of sodium nitrite in distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled aniline solution, ensuring the temperature remains between 0-5 °C.

• Continue stirring the mixture for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt. The resulting solution should be kept cold for immediate use in the coupling reaction.

Protocol 2: Azo Coupling with N,N-Dimethylaniline

Materials:

• Diazonium salt solution from Protocol 1

• N,N-Dimethylaniline

• Glacial Acetic Acid

• Sodium Hydroxide (NaOH) solution (10%)

• Ice

Procedure:

• In a separate beaker, dissolve a molar equivalent of N,N-dimethylaniline in glacial acetic acid.

• Cool this solution in an ice bath to 0-5 °C.

• Slowly add the cold diazonium salt solution to the N,N-dimethylaniline solution with vigorous stirring.

• A colored precipitate should begin to form. Continue stirring the mixture in the ice bath for 1-2 hours to ensure the completion of the coupling reaction.

• After the reaction is complete, slowly add a 10% sodium hydroxide solution to neutralize the excess acid and precipitate the dye fully.

• Filter the crude dye using vacuum filtration and wash it with cold distilled water.

• The purified dye can be obtained by recrystallization from a suitable solvent, such as ethanol.

Data Presentation (Hypothetical)

The following tables present hypothetical data that would be relevant to the characterization and performance of a newly synthesized azo dye.

Table 1: Hypothetical Synthesis and Spectroscopic Data

Parameter	Hypothetical Value
Molecular Weight of Precursor	305.38 g/mol
Molar Mass of Azo Dye	(Calculated based on coupling partner)
Yield (%)	75-85%
Melting Point (°C)	180-185 °C
λmax (in ethanol)	450-480 nm (predicted orange-red)
Molar Absorptivity (ε)	(To be determined experimentally)

Table 2: Hypothetical Fastness Properties of the Synthesized Dye on Polyester

Property	Rating (1-5 Scale)
Light Fastness	4-5
Wash Fastness	4
Rubbing Fastness (Dry)	5
Rubbing Fastness (Wet)	4

(Note: Fastness properties are rated on a scale of 1 to 5, where 5 indicates excellent fastness.)

Visualizations

The following diagrams illustrate the theoretical synthesis pathway and a general experimental workflow.

Caption: Theoretical synthesis pathway of an azo dye.

Caption: General experimental workflow for azo dye synthesis.

Conclusion and Future Directions

While 2,4-bis(2-methylphenoxy)aniline is not a commonly cited precursor in the existing literature on dyes and pigments, its chemical structure suggests its potential for creating novel colorants. The bulky phenoxy groups could enhance the stability and modify the shade of the resulting azo dyes. The provided theoretical framework and hypothetical protocols offer a foundation for researchers to explore this potential. Future experimental work should focus on the actual synthesis, purification, and comprehensive characterization of azo dyes derived from this precursor. This would include detailed spectroscopic analysis (UV-Vis, FT-IR, NMR), as well as performance evaluation of the dyes on various substrates to determine their fastness properties and potential industrial applications.

References

• 1. CA1091655A - Dicyano azo dyes having ether substituted aniline couplers - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of 2,4-Bis(2-methylphenoxy)aniline

Introduction

2,4-Bis(2-methylphenoxy)aniline is an aromatic amine derivative of significant interest in pharmaceutical and chemical synthesis. Accurate and reliable quantification of this compound is crucial for quality control, stability testing, and pharmacokinetic studies. This application note presents a detailed protocol for the analysis of 2,4-bis(2-methylphenoxy)aniline using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. The described method is designed to be robust, scalable, and suitable for researchers, scientists, and professionals in drug development.

Physicochemical Properties

• Chemical Name: 2,4-Bis(2-methylphenoxy)aniline

• Synonyms: Aniline, 2,4-bis(o-methylphenoxy)-, 2,4-Bis(2-tolyloxy)aniline, Benzenamine, 2,4-bis(2-methylphenoxy)-[1]

• CAS Number: 73637-04-4[1]

• Molecular Formula: C₂₀H₁₉NO₂

• Molecular Weight: 317.38 g/mol

• Structure:

Principle of the Method

This method utilizes reverse-phase chromatography, where the stationary phase is nonpolar and the mobile phase is polar. 2,4-Bis(2-methylphenoxy)aniline, being a relatively nonpolar molecule, is retained by the stationary phase. The elution is achieved by a polar mobile phase, and the analyte is separated from other components based on its hydrophobicity. Detection is performed using a UV-Vis detector, as aromatic amines typically exhibit strong absorbance in the ultraviolet region. [1][2]The selection of a C18 column is a common starting point for the analysis of aniline homologs. [3]

Experimental Protocols

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis or Diode Array Detector (DAD).

• Column: Newcrom R1, 4.6 x 150 mm, 5 µm particle size, or a similar L1 C18 column. [2][4]* Mobile Phase:

  • A: Acetonitrile (HPLC Grade)

  • B: Deionized Water with 0.1% Phosphoric Acid (v/v). For MS compatibility, replace phosphoric acid with 0.1% formic acid. [1][2]* Solvents for Sample Preparation: Acetonitrile and deionized water (50:50, v/v).

• Standard: 2,4-Bis(2-methylphenoxy)aniline reference standard.

Preparation of Solutions

• Mobile Phase Preparation:

  • To prepare Mobile Phase B, add 1.0 mL of concentrated phosphoric acid to 1000 mL of deionized water and mix thoroughly.

  • Degas both mobile phases (A and B) for at least 15 minutes using an ultrasonic bath or an online degasser.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of the 2,4-bis(2-methylphenoxy)aniline reference standard.

  • Transfer it to a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with the sample preparation solvent (Acetonitrile:Water, 50:50).

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the stock solution with the sample preparation solvent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

HPLC Method Parameters

Parameter	Value
Column	Newcrom R1 (4.6 x 150 mm, 5 µm) or equivalent C18
Mobile Phase	A: AcetonitrileB: Water with 0.1% Phosphoric Acid
Gradient	70% A / 30% B (Isocratic)
Flow Rate	1.0 mL/min [3]
Column Temperature	30 °C [3]
Injection Volume	10 µL
Detector Wavelength	254 nm [3][5]
Run Time	10 minutes

Sample Preparation

• Accurately weigh the sample containing 2,4-bis(2-methylphenoxy)aniline.

• Dissolve the sample in a known volume of the sample preparation solvent.

• Vortex or sonicate to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Data Analysis

• Calibration Curve: Inject the working standard solutions and record the peak areas. Plot a graph of peak area versus concentration. Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (r²). The r² value should be > 0.995.

• Quantification: Inject the sample solution and determine the peak area corresponding to 2,4-bis(2-methylphenoxy)aniline. Calculate the concentration of the analyte in the sample using the calibration curve equation.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for 6 replicate injections)

Table 2: Example Calibration Data

Concentration (µg/mL)	Peak Area
1	15,000
5	75,000
10	150,000
25	375,000
50	750,000
100	1,500,000

Table 3: Quantitative Analysis of a Sample

Sample ID	Peak Area	Calculated Concentration (µg/mL)	Amount in Sample (mg)
Sample 1	450,000	30.0	3.0
Sample 2	465,000	31.0	3.1

Visualization

Caption: Workflow for the HPLC analysis of 2,4-Bis(2-methylphenoxy)aniline.

Conclusion

The HPLC method detailed in this application note provides a reliable and straightforward approach for the quantitative analysis of 2,4-bis(2-methylphenoxy)aniline. The protocol is suitable for routine quality control and research applications. The method can be adapted for use with a mass spectrometer by substituting phosphoric acid with formic acid in the mobile phase. [1][2]Proper system suitability checks and the use of a valid calibration curve are essential for obtaining accurate and precise results.

References

• 1. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 2. Separation of Aniline, 2,4-bis(o-methylphenoxy)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. HPLC Analysis of Aniline Homologs on Discovery® C18 application for HPLC | Sigma-Aldrich [sigmaaldrich.com]
• 4. Aniline | SIELC Technologies [sielc.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for Gas Chromatography of Aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of aniline and its derivatives using gas chromatography (GC). The methods outlined are suitable for various matrices, including environmental samples and biological fluids.

Introduction

Aniline and its derivatives are important compounds used in the manufacturing of dyes, polymers, pharmaceuticals, and other industrial chemicals.[1][2][3][4] Due to their potential toxicity and carcinogenicity, sensitive and reliable analytical methods are required for their detection and quantification.[2][4] Gas chromatography, particularly when coupled with mass spectrometry (GC-MS), is a powerful technique for the analysis of these compounds.[1][3][5] However, the polar nature of anilines can lead to poor chromatographic peak shape and interactions with the GC system.[6] Derivatization is often employed to improve their volatility and thermal stability, leading to better chromatographic performance.[2][4][7][8]

Experimental Workflows

The general workflow for the analysis of aniline derivatives by GC involves sample preparation, which may include extraction and derivatization, followed by GC analysis.

Caption: General workflow for the analysis of aniline derivatives.

Gas Chromatography Methods

A variety of GC columns and conditions can be used for the analysis of aniline derivatives. The choice of column and temperature program will depend on the specific analytes of interest and the complexity of the sample matrix.

Recommended GC Columns

• Equity-5: A (5% phenyl)-methylpolysiloxane column suitable for a wide range of aniline derivatives.[9]

• Agilent FactorFour VF-1701ms: A (14% cyanopropylphenyl)-methylpolysiloxane column that provides good separation for various aniline impurities.[10]

• OV-17: A (50% phenyl)-methylpolysiloxane capillary column for the separation of aniline and its substituted derivatives.[11]

• DB-IMS: A capillary column used for the separation of methyl aniline compounds.[12]

• HP-1 and SPB-5: Apolar and weakly polar columns, respectively, that can be used for the analysis of aniline and nitrobenzene.[6]

GC Operating Conditions

The following tables summarize typical GC operating conditions for the analysis of aniline derivatives.

Table 1: GC Conditions for General Aniline Analysis

Parameter	Condition 1	Condition 2
Column	Equity-5, 30 m x 0.25 mm I.D., 0.25 µm	Agilent FactorFour VF-1701ms, 30 m x 0.25 mm I.D., 1.0 µm
Oven Program	50°C (2 min), then 10°C/min to 200°C, then 15°C/min to 325°C	120°C (13 min), then 20°C/min to 180°C (8 min)
Injector Temp.	250°C	250°C
Detector	FID, 325°C	FID, 300°C
Carrier Gas	Helium, 1.3 mL/min (constant flow)	Nitrogen, 123 kPa
Injection	1 µL, splitless (0.5 min)	1 µL, split
Reference	[9]	[10]

Table 2: GC-MS Conditions for Aniline Analysis in Soil

Parameter	Condition
Column	Not specified
Oven Program	35°C (2 min), then 15°C/min to 150°C (5 min), then 3°C/min to 190°C (2 min)
Injector Temp.	280°C
Detector	MS, 325°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Carrier Gas	Helium, 1.0 mL/min (constant flow)
Injection	1 µL, splitless
Reference	[13]

Sample Preparation Protocols

Proper sample preparation is crucial for accurate and reliable analysis of aniline derivatives. The choice of extraction method depends on the sample matrix.

Liquid-Liquid Extraction (LLE) for Aqueous Samples

This protocol is suitable for the extraction of aniline and its derivatives from water and wastewater samples.[11]

Protocol:

• To a 500 mL water sample, add 9 g of NaCl and dissolve.

• Adjust the sample pH to 11 with 1 mol/L NaOH solution.

• Transfer the sample to a separatory funnel.

• Add 50 mL of dichloromethane and shake vigorously for 2 minutes.

• Allow the layers to separate and collect the organic layer.

• Repeat the extraction two more times with fresh portions of dichloromethane.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Accelerated Solvent Extraction (ASE) for Soil Samples

ASE is an automated technique for extracting analytes from solid samples.[13]

Protocol:

• Mix 10 g of the soil sample with an equal amount of diatomaceous earth.

• Pack the mixture into an ASE extraction cell.

• Extract the sample with a mixture of dichloromethane and acetone (1:1, v/v) under the following conditions:

  • Temperature: 100°C

  • Pressure: 1500 psi

  • Static time: 5 min

  • Number of cycles: 2

• Collect the extract and concentrate it to 1 mL.

Derivatization Protocols

Derivatization can significantly improve the chromatographic properties of aniline derivatives, especially for those containing polar functional groups.[4][7]

Acetylation-Trifluoroacetylation for Aminophenols and Aniline

This two-step derivatization is effective for the analysis of aminophenols and aniline in aqueous solutions.[7]

Caption: Two-step derivatization for aniline and aminophenols.

Protocol:

• To a 100 mL aqueous sample, add 1 mL of acetic anhydride.

• Shake the mixture vigorously for 5 minutes.

• Extract the acetylated derivatives with 10 mL of methylene chloride.

• To the methylene chloride extract, add 100 µL of trifluoroacetic anhydride.

• Allow the reaction to proceed for 10 minutes at room temperature.

• The sample is now ready for GC analysis.

Derivatization with 4-Carbethoxyhexafluorobutyryl Chloride

This method is used for the quantification of aniline in serum.[1]

Protocol:

• Extract aniline from an alkaline serum sample using chloroform.

• Evaporate the chloroform extract to dryness.

• Add 50 µL of 4-carbethoxyhexafluorobutyryl chloride to the residue.

• After the reaction is complete, evaporate the excess derivatizing reagent.

• Reconstitute the residue in 50 µL of ethyl acetate for GC-MS analysis.

Derivatization with 2,2,2-Trichloroethyl Chloroformate

This is another derivatization method for aniline in serum.[3]

Protocol:

• Extract aniline from an alkaline serum sample using chloroform.

• To the chloroform extract, add 50 µL of 2,2,2-trichloroethyl chloroformate.

• After the reaction, evaporate the excess reagent.

• Reconstitute the residue in 50 µL of chloroform for GC-MS analysis.

Quantitative Data

The following tables provide a summary of quantitative data from various methods.

Table 3: Method Detection Limits (MDLs) for Selected Aniline Derivatives

Compound	MDL (µg/L)	Matrix	Method	Reference
Aniline	0.04 (mg/kg)	Soil	ASE/GC-MS	[13]
Aniline	0.1	Serum	LLE-Derivatization-GC/MS	[1][3]
4-Chloroaniline	1.0	Reagent Water	EPA Method 8131	[14]
2-Nitroaniline	1.0	Reagent Water	EPA Method 8131	[14]
3-Nitroaniline	1.0	Reagent Water	EPA Method 8131	[14]
4-Nitroaniline	1.0	Reagent Water	EPA Method 8131	[14]
Aniline	0.056-0.093 (mg/L)	Sewage Water	LLE-GC-FID	[11]

Table 4: Linearity Ranges for Aniline Analysis

Compound	Linearity Range	Matrix	Method	Reference
Aniline	0.5 - 25.0 mg/L	Serum	LLE-Derivatization-GC/MS	[1][3]
Aniline and derivatives	0.5 - 50.0 mg/L	Sewage Water	LLE-GC-FID	[11]
Aniline	40 - 800 µg/L	Reagent Water	EPA Method 8131	[14]
4-Chloroaniline	40 - 400 µg/L	Reagent Water	EPA Method 8131	[14]

Quality Control

For reliable results, it is essential to follow good quality control practices. This includes:

• Calibration: Perform a multi-point calibration to establish the linearity of the method.[14]

• Internal Standards: Use an internal standard, such as N-methylaniline, to correct for variations in extraction efficiency and instrument response.[1][3]

• Method Blanks: Analyze method blanks to check for contamination.

• Spike Recovery: Analyze matrix spikes to assess the method's accuracy and recovery.[14]

• Confirmation: For unfamiliar samples, confirm the identity of the analytes using a second GC column with a different stationary phase or by GC-MS.[14]

Conclusion

The methods described in these application notes provide a comprehensive guide for the analysis of aniline and its derivatives by gas chromatography. The selection of the appropriate method will depend on the specific analytes, the sample matrix, and the required sensitivity. By following the detailed protocols and implementing good quality control practices, researchers, scientists, and drug development professionals can achieve accurate and reliable results.

References

• 1. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Gas chromatographic-mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 2,2,2-trichloroethyl chloroformate, a novel derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. d-nb.info [d-nb.info]
• 6. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 7. academic.oup.com [academic.oup.com]
• 8. mdpi-res.com [mdpi-res.com]
• 9. GCによるアニリンの分析、 Equity-5 suitable for GC | Sigma-Aldrich [sigmaaldrich.com]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Determination of Aniline in Soil by ASE/GC-MS [mdpi.com]
• 14. epa.gov [epa.gov]

Application Notes and Protocols for Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP)

Audience: Researchers, scientists, and drug development professionals.

Topic: While specific studies on the role of 2,4-Bis(2-methylphenoxy)aniline in organocatalyzed Atom Transfer Radical Polymerization (O-ATRP) are not documented in current scientific literature, this document provides a comprehensive overview of the principles, catalyst classes, and protocols for O-ATRP. This information is intended to guide researchers in the design and execution of metal-free ATRP reactions.

Introduction to Organocatalyzed ATRP (O-ATRP)

Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP) is a powerful method for synthesizing well-defined polymers with controlled molecular weights, low dispersity, and complex architectures, without the use of transition metal catalysts.[1][2] This technique relies on organic photoredox catalysts that, upon light irradiation, mediate the reversible deactivation of growing polymer chains, a hallmark of controlled radical polymerization.[3][4] The absence of metal catalysts is a significant advantage, particularly for applications in biomedical and electronic fields where metal contamination can be a critical issue.[1][5] O-ATRP offers a more sustainable and "green" approach to polymer synthesis.[2]

Key Advantages of O-ATRP:

• Metal-Free Products: Eliminates concerns of metal contamination in the final polymer.[1]

• Mild Reaction Conditions: Polymerizations can often be conducted at room temperature under visible light irradiation.[4]

• Temporal and Spatial Control: The polymerization can be started and stopped by controlling the light source, allowing for the synthesis of complex polymer architectures.[6]

• Sustainability: Avoids the use of precious and potentially toxic heavy metals.[7]

Mechanism of O-ATRP

O-ATRP operates through a photoredox catalytic cycle. The generally accepted mechanism, proceeding through an oxidative quenching pathway, is as follows:[3][8]

• Photoexcitation: The organic photoredox catalyst (PC) absorbs light and is excited to a higher energy state (PC*).

• Activation: The excited catalyst (PC*) reduces an alkyl halide initiator (R-X) or a dormant polymer chain (Pn-X) via a single electron transfer. This generates a propagating radical (R• or Pn•) and the radical cation of the photocatalyst (PC•+).

• Propagation: The generated radical propagates by adding monomer units.

• Deactivation: The radical cation of the photocatalyst (PC•+) deactivates the propagating radical (Pn•) to regenerate the dormant species (Pn-X) and the ground state photocatalyst (PC).

This reversible activation-deactivation equilibrium minimizes termination reactions and allows for controlled polymer growth.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. Organocatalyzed Atom Transfer Radical Polymerization [manu56.magtech.com.cn]
• 3. Organocatalyzed Atom Transfer Radical Polymerization: Perspectives on Catalyst Design and Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Design of Catalysts for Organocatalyzed Atom Transfer Radical Polymerization: An Overview - Advanced Science News [advancedsciencenews.com]
• 7. Organocatalyzed Atom Transfer Radical Polymerization – Miyake Research Group [miyakelab.colostate.edu]
• 8. Organocatalyzed Atom Transfer Radical Polymerization Using N-Aryl Phenoxazines as Photoredox Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

experimental setup for reactions involving 2,4-Bis(2-methylphenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential applications of 2,4-Bis(2-methylphenoxy)aniline, a diaryl ether aniline derivative. The information is intended to guide researchers in the preparation and utilization of this compound in medicinal chemistry and materials science. Diaryl ether and aniline moieties are prevalent in pharmacologically active compounds, making this a molecule of interest for further investigation.[1]

Chemical Properties and Data

Property	Value	Source
CAS Number	73637-04-4	[2]
Molecular Formula	C₂₀H₁₉NO₂	[1]
Molecular Weight	305.37 g/mol	[1]
Synonyms	2,4-Bis(o-methylphenoxy)aniline, 2,4-Di-o-kresoxyanilin, Benzenamine, 2,4-bis(2-methylphenoxy)-	[1][2]
Boiling Point	417.8 °C at 760 mmHg
Appearance	Not available (likely an oil or solid)

Proposed Synthesis Protocol

The synthesis of 2,4-Bis(2-methylphenoxy)aniline can be proposed as a two-step process, beginning with a double Ullmann condensation to form the diaryl ether framework, followed by the reduction of a nitro group to the desired aniline.

Step 1: Synthesis of 2,4-Bis(2-methylphenoxy)-1-nitrobenzene via Ullmann Condensation

The Ullmann condensation is a classic method for the formation of diaryl ethers, typically involving the reaction of an aryl halide with a phenol in the presence of a copper catalyst at elevated temperatures.[3][4]

Reaction:

2,4-Dichloro-1-nitrobenzene + 2 x 2-Methylphenol --(Cu catalyst, Base)--> 2,4-Bis(2-methylphenoxy)-1-nitrobenzene

Materials:

• 2,4-Dichloro-1-nitrobenzene

• 2-Methylphenol (o-cresol)

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃)

• Pyridine (solvent)

• Toluene (co-solvent)

Experimental Protocol:

• To a flame-dried three-necked flask equipped with a reflux condenser and a magnetic stirrer, add 2,4-dichloro-1-nitrobenzene (1.0 eq), 2-methylphenol (2.2 eq), and potassium carbonate (2.5 eq).

• Add copper(I) iodide (0.1 eq) to the flask.

• Add pyridine and toluene as solvents.

• Heat the reaction mixture to reflux (typically 130-150 °C) and maintain for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove inorganic salts and wash the residue with toluene.

• Combine the organic filtrates and wash with 1 M HCl to remove pyridine, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2,4-Bis(2-methylphenoxy)-1-nitrobenzene.

Step 2: Reduction of 2,4-Bis(2-methylphenoxy)-1-nitrobenzene to 2,4-Bis(2-methylphenoxy)aniline

The nitro group of the intermediate is reduced to an amine to yield the final product. A common method for this transformation is catalytic hydrogenation.

Reaction:

2,4-Bis(2-methylphenoxy)-1-nitrobenzene --(H₂, Pd/C)--> 2,4-Bis(2-methylphenoxy)aniline

Materials:

• 2,4-Bis(2-methylphenoxy)-1-nitrobenzene

• Palladium on carbon (10% Pd/C)

• Ethanol or Ethyl Acetate (solvent)

• Hydrogen gas (H₂)

Experimental Protocol:

• Dissolve 2,4-Bis(2-methylphenoxy)-1-nitrobenzene (1.0 eq) in ethanol or ethyl acetate in a hydrogenation flask.

• Carefully add 10% Pd/C catalyst (typically 5-10 mol% palladium).

• Place the flask on a hydrogenation apparatus (e.g., Parr shaker).

• Evacuate the flask and purge with hydrogen gas (repeat 3 times).

• Pressurize the vessel with hydrogen gas (typically 50 psi) and shake at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Carefully vent the hydrogen and purge the flask with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield 2,4-Bis(2-methylphenoxy)aniline. Further purification can be achieved by column chromatography if necessary.

Characterization Data (Hypothetical)

Technique	Expected Data
¹H NMR	Aromatic protons (multiple signals in the range of 6.5-7.5 ppm), Amine protons (a broad singlet, chemical shift can vary), Methyl protons (two singlets around 2.2-2.4 ppm).
¹³C NMR	Aromatic carbons (multiple signals in the range of 110-160 ppm), Methyl carbons (signals around 15-20 ppm).
IR (Infrared)	N-H stretching (two bands in the region of 3300-3500 cm⁻¹ for the primary amine), C-O-C stretching (around 1200-1250 cm⁻¹ for the diaryl ether), C-H aromatic and aliphatic stretching.
Mass Spec (MS)	Molecular ion peak (M⁺) at m/z = 305.14.

Potential Applications in Research and Drug Development

Aniline and diaryl ether motifs are important pharmacophores in drug discovery. While no specific biological activity has been reported for 2,4-Bis(2-methylphenoxy)aniline, its structural features suggest potential areas of investigation:

• Scaffold for Kinase Inhibitors: The diaryl ether linkage is a common feature in many kinase inhibitors. This compound could serve as a starting point for the synthesis of novel inhibitors.

• Antimicrobial Agents: Substituted anilines and diaryl ethers have been explored for their antibacterial and antifungal properties.

• Materials Science: The rigid, aromatic structure could be of interest in the development of new organic electronic materials.

Workflow and Pathway Diagrams

Caption: Proposed two-step synthesis of 2,4-Bis(2-methylphenoxy)aniline.

Caption: Potential research pathways for 2,4-Bis(2-methylphenoxy)aniline.

References

• 1. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 2. 2,4-bis(2-methylphenoxy)aniline | 73637-04-4 [chemicalbook.com]
• 3. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 4. Ullmann Reaction [organic-chemistry.org]

Application Notes and Protocols for the Cyclization of 2,4-Bis(2-methylphenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the potential reaction mechanisms for the intramolecular cyclization of 2,4-Bis(2-methylphenoxy)aniline, a key transformation for the synthesis of substituted phenoxazine derivatives. Phenoxazines are a class of heterocyclic compounds with significant interest in medicinal chemistry and materials science due to their diverse biological and photophysical properties. This document outlines the theoretical basis for these cyclization reactions and provides generalized experimental protocols based on analogous transformations.

Introduction

The intramolecular cyclization of 2,4-Bis(2-methylphenoxy)aniline is anticipated to yield a substituted phenoxazine. This transformation involves the formation of a new C-N bond, leading to a tricyclic heteroaromatic system. The primary proposed mechanisms for this reaction are transition metal-catalyzed intramolecular aminations, specifically Ullmann-type couplings (copper-catalyzed) and Buchwald-Hartwig-type aminations (palladium-catalyzed). A metal-free approach is also considered.

Plausible Reaction Mechanisms

The cyclization of 2,4-Bis(2-methylphenoxy)aniline likely proceeds through one of the following pathways:

Intramolecular Ullmann-Type C-N Coupling (Copper-Catalyzed)

This mechanism involves the use of a copper catalyst to facilitate the intramolecular coupling of the amine with one of the phenoxy groups. The reaction typically requires a copper(I) or copper(II) salt as a catalyst, a base, and a high-boiling polar solvent.

Proposed Mechanism:

• Formation of a Copper-Amide Complex: The aniline nitrogen coordinates to the copper catalyst, and upon deprotonation by a base, forms a copper-amide intermediate.

• Oxidative Addition/Ligand Exchange: The copper-amide complex coordinates to the ortho-position of one of the phenoxy rings.

• Reductive Elimination: The C-N bond is formed through reductive elimination, yielding the cyclized phenoxazine product and regenerating the active copper catalyst.

Figure 1: Proposed Ullmann-type cyclization mechanism.

Intramolecular Buchwald-Hartwig Amination (Palladium-Catalyzed)

This pathway utilizes a palladium catalyst with a suitable phosphine ligand to achieve the intramolecular C-N bond formation. This method is often favored for its milder reaction conditions and broader substrate scope compared to traditional Ullmann reactions.

Proposed Mechanism:

• Oxidative Addition: The palladium(0) catalyst undergoes oxidative addition to the C-O bond of one of the phenoxy groups.

• Ligand Exchange: The aniline nitrogen displaces a ligand on the palladium center.

• Reductive Elimination: The C-N bond is formed via reductive elimination, yielding the phenoxazine product and regenerating the Pd(0) catalyst.

Figure 2: Proposed Buchwald-Hartwig cyclization mechanism.

Experimental Protocols (Generalized)

Note: The following protocols are generalized based on analogous reactions. Specific conditions for 2,4-Bis(2-methylphenoxy)aniline may require optimization.

Protocol 1: Copper-Catalyzed Intramolecular Cyclization (Ullmann-Type)

Materials:

• 2,4-Bis(2-methylphenoxy)aniline

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), anhydrous

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk flask, add 2,4-Bis(2-methylphenoxy)aniline (1.0 equiv), CuI (0.1 - 0.2 equiv), and K₂CO₃ (2.0 - 3.0 equiv).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add anhydrous DMF or DMSO via syringe.

• Heat the reaction mixture to 120-160 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed Intramolecular Cyclization (Buchwald-Hartwig Type)

Materials:

• 2,4-Bis(2-methylphenoxy)aniline

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• A suitable phosphine ligand (e.g., Xantphos, BINAP)

• A strong base (e.g., Sodium tert-butoxide (NaOtBu), Cesium carbonate (Cs₂CO₃))

• Toluene or Dioxane, anhydrous

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under a stream of inert gas, add Pd(OAc)₂ (0.02 - 0.05 equiv), the phosphine ligand (0.04 - 0.10 equiv), and the base (1.5 - 2.0 equiv) to an oven-dried Schlenk flask.

• Add anhydrous toluene or dioxane.

• Stir the mixture for 10-15 minutes to form the active catalyst.

• Add 2,4-Bis(2-methylphenoxy)aniline (1.0 equiv).

• Heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data from Analogous Reactions

Table 1: Copper-Catalyzed Intramolecular Amination of a Diaryl Ether

Substrate	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-(2-Bromophenoxy)aniline	CuI (10)	K₃PO₄	Dioxane	110	24	85
2-Bromo-2'-nitrodiphenyl ether	CuI (5)	Cs₂CO₃	DMF	150	12	78

Table 2: Palladium-Catalyzed Intramolecular Amination of a Diaryl Ether

Substrate	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Amino-2'-bromodiphenyl ether	Pd(OAc)₂ (2)	BINAP (3)	NaOtBu	Toluene	100	18	92
1-Amino-2-(2-bromophenoxy)benzene	Pd₂(dba)₃ (1.5)	Xantphos (3)	Cs₂CO₃	Dioxane	100	16	88

Workflow Diagram

Application of 2,4-Disubstituted Anilines in the Synthesis of Pharmaceutical Intermediates for Kinase Inhibitors

Introduction

While direct pharmaceutical applications of 2,4-bis(2-methylphenoxy)aniline are not extensively documented in publicly available literature, the broader class of 2,4-disubstituted anilines represents a critical structural motif in the synthesis of numerous pharmaceutical intermediates. This is particularly evident in the development of targeted cancer therapies, specifically tyrosine kinase inhibitors (TKIs). This application note will focus on a prominent example: the synthesis of a key intermediate for Imatinib, a TKI used in the treatment of chronic myeloid leukemia (CML) and other cancers. We will detail the synthesis of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine, which originates from the 2,4-disubstituted aniline precursor, 2-methyl-5-nitroaniline.

Biological Context: The Bcr-Abl Signaling Pathway

Imatinib functions by inhibiting the Bcr-Abl tyrosine kinase, an aberrant protein resulting from a chromosomal translocation known as the Philadelphia chromosome. This constitutively active kinase drives uncontrolled cell proliferation and survival in CML. Imatinib binds to the ATP-binding site of the Bcr-Abl kinase, preventing the phosphorylation of its downstream substrates and thereby inhibiting the signaling cascade that leads to cancer cell growth.[1][2][3][4] The key signaling pathways affected include the RAS/MAPK, PI3K/AKT, and JAK/STAT pathways.[2]

Caption: Bcr-Abl Signaling Pathway and Imatinib Inhibition.

Synthetic Workflow for Imatinib Intermediate

The synthesis of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine is a multi-step process that begins with commercially available starting materials. The overall workflow involves the formation of a guanidine salt from a substituted aniline, followed by a cyclization to form the pyrimidine ring, and finally a reduction of the nitro group to the desired amine.

Caption: Synthetic Workflow for the Imatinib Intermediate.

Experimental Protocols

The following protocols are detailed for the synthesis of the key Imatinib intermediate, N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine.

Step 1: Synthesis of 2-Methyl-5-nitrophenylguanidine Nitrate

Objective: To convert the aniline group of 2-methyl-5-nitroaniline into a guanidine nitrate salt.

Materials:

• 2-Methyl-5-nitroaniline

• 50% Aqueous Cyanamide (NH₂CN)

• Ethanol

• Concentrated Hydrochloric Acid (HCl)

• Concentrated Nitric Acid (HNO₃)

Procedure:

• To a suitable reaction vessel, add 2-methyl-5-nitroaniline (121.72 g).

• Add 50% aqueous cyanamide (100.8 g) and ethanol (160 ml).

• Stir the mixture and heat to 70°C.

• Slowly add concentrated hydrochloric acid (118 ml) dropwise to the reaction mixture.

• After the addition is complete, maintain the reaction at reflux for 3 hours.[5]

• Cool the reaction mixture to 45°C and add 50 ml of concentrated nitric acid.

• Continue stirring for approximately 1 minute, then allow the mixture to stand, cool, and crystallize.

• Collect the solid product by suction filtration.

• Wash the filter cake with ethanol (150 ml) and dry to obtain the product.

Quantitative Data:

Parameter	Value	Reference
Starting Material	121.72 g (2-methyl-5-nitroaniline)	[5]
Product Yield	179.16 g	[5]
Molar Yield	87.07%	[5]
Appearance	Yellow-white solid	[5]

Step 2: Synthesis of N-(2-Methyl-5-nitrophenyl)-4-(3-pyridyl)-2-pyrimidineamine

Objective: To form the pyrimidine ring through a cyclization reaction.

Materials:

• 3-Dimethylamino-1-(3-pyridyl)-2-propen-1-one

• 2-Methyl-5-nitrophenylguanidine nitrate (from Step 1)

• Ethanol

• Potassium Hydroxide (KOH)

• Isopropanol

Procedure:

• In a three-necked flask, dissolve 3-dimethylamino-1-(3-pyridyl)-2-propen-1-one (52.8 g) in ethanol (300 ml) with stirring until complete dissolution.

• Add 2-methyl-5-nitrophenylguanidine nitrate (77.16 g).

• Add potassium hydroxide (19.44 g) to the mixture.

• Heat the reaction mixture to reflux and maintain for 18 hours.[5]

• After the reaction is complete, cool the mixture to room temperature.

• Collect the precipitate by suction filtration.

• Wash the filter cake with isopropanol (50 ml), followed by washing with water until the filtrate is neutral and colorless.

• Dry the solid to obtain the product.

Quantitative Data:

Parameter	Value	Reference
Starting Material	77.16 g (2-Methyl-5-nitrophenylguanidine nitrate)	[5]
Product Yield	80.01 g	[5]
Molar Yield	86.87%	[5]
Appearance	Yellow-white solid	[5]

Step 3: Synthesis of N-(5-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine

Objective: To reduce the nitro group of the pyrimidine intermediate to an amine.

Materials:

• N-(2-methyl-5-nitrophenyl)-4-(3-pyridyl)-2-pyrimidineamine (from Step 2)

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethyl acetate

• Sodium hydroxide (solid)

• Anhydrous sodium sulfate

Procedure:

• Prepare a solution of stannous chloride dihydrate (11.29 g, 50 mmol) in concentrated hydrochloric acid (30 ml) and cool to 0°C.

• To this vigorously stirred suspension, add N-(2-methyl-5-nitrophenyl)-4-pyridin-3-yl-pyrimidin-2-ylamine (3.69 g, 12 mmol) in portions over a period of time.

• Continue to stir the mixture vigorously for 6 hours at 0°C.[6]

• Pour the reaction mixture onto crushed ice.

• Make the mixture alkaline by the addition of solid sodium hydroxide.

• Extract the product with ethyl acetate (3 x 100 ml).

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent under reduced pressure to obtain the crude product.

• Recrystallize the residue from methanol to yield the pure product.

Quantitative Data:

Parameter	Value	Reference
Starting Material	3.69 g (N-(2-methyl-5-nitrophenyl)-4-pyridin-3-yl-pyrimidin-2-ylamine)	[6]
Product Purity	>99.5%	[7]
Yield	Can be up to >90% with alternative reduction methods (e.g., Pd/C, ammonium formate)	[7]
Appearance	Solid	[6]

Conclusion

The synthesis of the Imatinib intermediate, N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine, serves as a robust example of the application of 2,4-disubstituted anilines in the creation of complex pharmaceutical molecules. The multi-step synthesis, involving guanidine formation, pyrimidine cyclization, and nitro reduction, highlights standard yet critical transformations in medicinal chemistry. The detailed protocols and associated quantitative data provided herein offer a valuable resource for researchers and professionals in drug development and process chemistry. This example underscores the importance of the substituted aniline scaffold in building the core structures of targeted therapies like kinase inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Bcr-Abl and Imatinib (STI571 or Gleevec) - Proteopedia, life in 3D [proteopedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis method of imatinib and imatinib mesylate - Eureka | Patsnap [eureka.patsnap.com]
• 6. bcc.bas.bg [bcc.bas.bg]
• 7. CN102199146A - Preparation method for N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine - Google Patents [patents.google.com]

Application of 2,4-Bis(2-methylphenoxy)aniline in Materials Science: A Review of Available Data

Initial investigations into the application of 2,4-Bis(2-methylphenoxy)aniline in materials science reveal a significant lack of published research and established protocols. Despite its structural similarities to monomers used in the synthesis of high-performance polymers, this specific diamine has not been a prominent subject of study in the available scientific literature. This report summarizes the current landscape and provides a generalized framework for its potential exploration in polymer synthesis, drawing parallels from well-documented aniline derivatives.

While specific quantitative data and detailed experimental protocols for 2,4-Bis(2-methylphenoxy)aniline are not available in the public domain, its chemical structure suggests potential as a monomer in the synthesis of polyimides and other polymers. The presence of two phenoxy groups and an aniline functional group makes it a candidate for polymerization reactions.

Potential Applications in Polymer Synthesis

Based on the known chemistry of similar aromatic diamines, 2,4-Bis(2-methylphenoxy)aniline could theoretically be employed as a monomer for the synthesis of novel polyimides. Polyimides are a class of high-performance polymers known for their excellent thermal stability, chemical resistance, and mechanical properties. The general synthesis route involves the polycondensation of a diamine with a dianhydride.

A generalized workflow for the synthesis of a polyimide using an aromatic diamine like 2,4-Bis(2-methylphenoxy)aniline is presented below. It is important to note that this is a theoretical protocol and would require significant optimization for this specific monomer.

Generalized Experimental Workflow for Polyimide Synthesis

Figure 1: A generalized two-step workflow for the synthesis of polyimides from an aromatic diamine.

Hypothetical Properties and Characterization

Should 2,4-Bis(2-methylphenoxy)aniline be successfully polymerized, the resulting polymers would require extensive characterization to determine their properties. A summary of potential characterization techniques and hypothetical data is presented in the table below. This table is for illustrative purposes only, as no experimental data has been found.

Property	Testing Method	Hypothetical Data Range
Thermal Stability	Thermogravimetric Analysis (TGA)	Decomposition > 400°C
Glass Transition	Differential Scanning Calorimetry (DSC)	200 - 300°C
Mechanical Strength	Tensile Testing	Tensile Strength: 80-150 MPa
Young's Modulus: 2-4 GPa
Solubility	Dissolution in various organic solvents	Soluble in NMP, DMAc, m-cresol
Dielectric Constant	Dielectric Spectroscopy	2.5 - 3.5 at 1 MHz

Generalized Protocol for Polyimide Synthesis

The following is a generalized protocol for the synthesis of a polyimide film, which would need to be adapted and optimized for 2,4-Bis(2-methylphenoxy)aniline.

Materials:

• 2,4-Bis(2-methylphenoxy)aniline

• Aromatic dianhydride (e.g., Pyromellitic dianhydride - PMDA)

• N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAc), anhydrous

• Acetic anhydride

• Pyridine

• Nitrogen gas supply

• Glass plates

• Mechanical stirrer and reaction flask

Procedure: Two-Step Polycondensation

Step 1: Synthesis of Poly(amic acid) (PAA)

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a specific molar amount of 2,4-Bis(2-methylphenoxy)aniline in anhydrous NMP to achieve a desired concentration (e.g., 15-20 wt%).

• Stir the solution under a gentle stream of nitrogen until the diamine is completely dissolved.

• Gradually add an equimolar amount of the dianhydride powder to the stirred solution over a period of 1-2 hours to control the exothermic reaction.

• Continue stirring the reaction mixture at room temperature for 24 hours under a nitrogen atmosphere to obtain a viscous poly(amic acid) solution.

Step 2: Imidization to Polyimide

• Thermal Imidization:

  • Pour the viscous PAA solution onto a clean, dry glass plate.

  • Cast the film to a uniform thickness using a doctor blade.

  • Place the cast film in a vacuum oven and heat it in a stepwise manner: 100°C for 1 hour, 200°C for 1 hour, and finally at 300-350°C for 1 hour to complete the imidization process.

  • After cooling to room temperature, peel the resulting polyimide film from the glass substrate.

• Chemical Imidization:

  • To the PAA solution, add a mixture of acetic anhydride and pyridine (e.g., 1:1 molar ratio with respect to the repeating unit of the polymer).

  • Stir the mixture at room temperature for 12-24 hours.

  • Precipitate the polyimide by pouring the solution into a non-solvent like methanol.

  • Collect the polymer by filtration, wash it thoroughly with methanol, and dry it under vacuum.

Conclusion

While 2,4-Bis(2-methylphenoxy)aniline presents an interesting chemical structure for the development of new polymeric materials, there is a clear absence of dedicated research on its applications in materials science. The protocols and data presented here are generalized from the broader field of polymer chemistry and should be considered as a starting point for future research. Further investigation is required to synthesize and characterize polymers derived from this monomer to establish their properties and potential applications.

Application Note and Protocol: Purification of 2,4-Bis(2-methylphenoxy)aniline

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the purification of 2,4-Bis(2-methylphenoxy)aniline, a diaryl ether amine of interest in pharmaceutical and chemical research. Two primary methods of purification are presented: flash column chromatography and recrystallization. Additionally, standard analytical techniques for assessing the purity of the final product are described, including Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is intended to provide researchers with a robust starting point for obtaining highly pure 2,4-Bis(2-methylphenoxy)aniline for downstream applications.

Introduction

2,4-Bis(2-methylphenoxy)aniline is a complex aromatic amine containing two diaryl ether linkages. Such compounds are valuable intermediates in the synthesis of various biologically active molecules and advanced materials. The purity of these intermediates is critical for the success of subsequent reactions and for ensuring the desired properties of the final products. This application note details two effective methods for the purification of crude 2,4-Bis(2-methylphenoxy)aniline: flash column chromatography, which separates compounds based on their polarity, and recrystallization, which relies on differences in solubility. The choice of method will depend on the nature and quantity of impurities present in the crude material.

Physicochemical Data

A summary of the available physicochemical data for 2,4-Bis(2-methylphenoxy)aniline is presented in Table 1. This information is useful for guiding the selection of purification parameters.

Table 1: Physicochemical Properties of 2,4-Bis(2-methylphenoxy)aniline

Property	Value	Reference
Molecular Formula	C₂₀H₁₉NO₂
Molecular Weight	305.37 g/mol
Boiling Point	417.8 °C at 760 mmHg
Density	1.15 g/cm³
CAS Number	73637-04-4	[1]

Experimental Protocols

Materials and Equipment

• Crude 2,4-Bis(2-methylphenoxy)aniline

• Silica gel (for flash chromatography, 230-400 mesh)

• Alumina, neutral (optional, for chromatography of basic compounds)[2]

• Hexanes (HPLC grade)

• Ethyl acetate (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Methanol (HPLC grade)

• Ethanol (ACS grade)

• Toluene (ACS grade)

• Acetone (ACS grade)

• Deionized water

• Glass chromatography column

• Fraction collector or test tubes

• Rotary evaporator

• TLC plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

• Potassium permanganate stain

• HPLC system with a C18 reverse-phase column[3]

• NMR spectrometer

• Standard laboratory glassware

• Heating mantle or hot plate with stirrer

Method 1: Flash Column Chromatography

Flash column chromatography is a rapid and effective method for purifying gram-scale quantities of organic compounds.[4][5] For 2,4-Bis(2-methylphenoxy)aniline, a normal-phase separation on silica gel is recommended.

3.2.1. Preparation of the Column

• Select a glass column of appropriate size for the amount of crude material to be purified (a 20:1 to 50:1 ratio of silica gel to crude compound by weight is recommended).[4]

• Place a small plug of cotton or glass wool at the bottom of the column to support the stationary phase.

• Add a thin layer of sand (approx. 0.5 cm) over the plug.

• Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 5% ethyl acetate in hexanes).

• Carefully pour the slurry into the column, avoiding the formation of air bubbles. Gently tap the column to ensure even packing.

• Once the silica has settled, add another thin layer of sand on top to prevent disturbance of the silica bed during sample loading.

• Equilibrate the column by running 2-3 column volumes of the initial eluent through the packed silica gel.

3.2.2. Sample Loading and Elution

• Dissolve the crude 2,4-Bis(2-methylphenoxy)aniline in a minimal amount of a suitable solvent, such as dichloromethane or the eluent.

• Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.

• Carefully add the sample to the top of the column.

• Begin the elution with a low-polarity solvent system (e.g., 5% ethyl acetate in hexanes). A gradient elution is often effective, gradually increasing the polarity of the mobile phase (e.g., from 5% to 20% ethyl acetate in hexanes) to elute compounds of increasing polarity.[2]

• Collect fractions of a suitable volume (e.g., 10-20 mL for a medium-sized column).

• Monitor the separation by TLC analysis of the collected fractions.

Method 2: Recrystallization

Recrystallization is a powerful purification technique for solid compounds, provided a suitable solvent can be found.[6] The ideal solvent will dissolve the compound well at elevated temperatures but poorly at low temperatures, while impurities remain soluble at all temperatures or are insoluble.

3.3.1. Solvent Screening

• Place a small amount of the crude material (approx. 20-30 mg) into several test tubes.

• To each tube, add a different solvent (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, or a mixture such as ethanol/water) dropwise while heating and agitating.

• Identify solvents that dissolve the compound when hot but cause it to precipitate upon cooling to room temperature and then in an ice bath.

3.3.2. Recrystallization Procedure

• Dissolve the crude 2,4-Bis(2-methylphenoxy)aniline in the minimum amount of the chosen hot solvent in an Erlenmeyer flask.

• If colored impurities are present that are not removed by recrystallization, a small amount of activated carbon can be added to the hot solution, followed by hot filtration to remove the carbon.

• Allow the solution to cool slowly to room temperature to promote the formation of large crystals.

• Once crystal formation appears complete, place the flask in an ice bath for at least 30 minutes to maximize the yield.

• Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals in a vacuum oven to remove residual solvent.

For amines, which are basic, an alternative recrystallization strategy involves forming a salt.[7] This can be achieved by dissolving the crude amine in a solvent like diethyl ether and adding a solution of HCl in ether to precipitate the hydrochloride salt, which can then be recrystallized. The pure amine can be recovered by neutralizing the salt with a base.

Purity Assessment

3.4.1. Thin Layer Chromatography (TLC)

• Stationary Phase: Silica gel plates (F₂₅₄).

• Mobile Phase: A mixture of hexanes and ethyl acetate (e.g., 80:20 v/v) is a good starting point. Adjust the ratio to achieve a retention factor (Rf) of approximately 0.3-0.5 for the desired compound.

• Visualization:

  • UV light (254 nm) for aromatic compounds.

  • Staining with potassium permanganate (KMnO₄) solution, which reacts with the amine functionality.

3.4.2. High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be used for quantitative purity analysis.[3]

• Column: C18, 3 µm particle size.

• Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% phosphoric acid or formic acid for MS compatibility).[3]

• Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., 254 nm).

3.4.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy should be used to confirm the chemical structure of the purified product and to identify any remaining impurities. The sample is typically dissolved in a deuterated solvent such as CDCl₃ or DMSO-d₆.

Workflow Diagram

The following diagram illustrates the overall workflow for the purification and analysis of 2,4-Bis(2-methylphenoxy)aniline.

Caption: Purification and analysis workflow for 2,4-Bis(2-methylphenoxy)aniline.

Troubleshooting

• Oily product after chromatography: Residual high-boiling solvent (e.g., ethyl acetate) may be present. Dry the product under high vacuum for an extended period.

• Poor separation in column chromatography: The chosen eluent system may not be optimal. Perform TLC with various solvent systems to find one that gives good separation between the product and impurities. Using a less polar solvent system (lower % of ethyl acetate) will generally increase retention and may improve separation.

• Compound does not crystallize: The compound may be too soluble in the chosen solvent, or significant impurities may be inhibiting crystallization. Try a different solvent or solvent mixture. Adding a non-solvent dropwise to a solution of the compound until it becomes cloudy, then heating to clarify and cooling slowly, can sometimes induce crystallization.

• Low recovery from recrystallization: Too much solvent was used. After filtering the crystals, the filtrate can be concentrated and a second crop of crystals can be collected.

Conclusion

The protocols outlined in this application note provide a comprehensive guide for the purification of 2,4-Bis(2-methylphenoxy)aniline. Both flash column chromatography and recrystallization are viable methods, and the choice between them will depend on the specific impurity profile of the crude material. Careful execution of these procedures, coupled with rigorous analytical assessment, will yield a product of high purity suitable for demanding research and development applications.

References

• 1. 2,4-bis(2-methylphenoxy)aniline | 73637-04-4 [chemicalbook.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 4. web.uvic.ca [web.uvic.ca]
• 5. chromtech.com [chromtech.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. Reagents & Solvents [chem.rochester.edu]

Application Note: A Scalable Synthesis of 2,4-Bis(2-methylphenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the scaled-up synthesis of 2,4-Bis(2-methylphenoxy)aniline, a key intermediate in pharmaceutical and materials science research. The described method utilizes a double Ullmann condensation of 2,4-dichloroaniline with 2-methylphenol, offering a practical and efficient route for producing this compound in gram quantities. This document includes a comprehensive experimental protocol, quantitative data summary, safety precautions, and a visual representation of the synthetic workflow.

Introduction

2,4-Bis(2-methylphenoxy)aniline and its derivatives are of significant interest in medicinal chemistry and materials science due to their unique structural features. The diaryl ether motif is a common pharmacophore in various biologically active molecules.[1][2] The synthesis of unsymmetrical diaryl ethers can be challenging, and scaling up these processes presents additional complexities.[3] Traditional methods for C-O bond formation, such as the Ullmann condensation, have been refined to allow for milder reaction conditions and improved yields.[4][5] This protocol details a robust and scalable method for the synthesis of 2,4-Bis(2-methylphenoxy)aniline via a copper-catalyzed double Ullmann condensation.

Overall Reaction Scheme

Figure 1: General reaction scheme for the synthesis of 2,4-Bis(2-methylphenoxy)aniline.

Experimental Protocol

This protocol describes the synthesis of 2,4-Bis(2-methylphenoxy)aniline on a 10-gram scale.

Materials:

• 2,4-Dichloroaniline (10.0 g, 61.7 mmol)

• 2-Methylphenol (o-cresol) (14.7 g, 136 mmol, 2.2 equiv)

• Copper(I) iodide (CuI) (1.17 g, 6.17 mmol, 0.1 equiv)

• Potassium carbonate (K₂CO₃), anhydrous powder (25.6 g, 185 mmol, 3.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous (200 mL)

• Toluene

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel (for column chromatography)

Equipment:

• 500 mL three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Nitrogen inlet

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 2,4-dichloroaniline (10.0 g), 2-methylphenol (14.7 g), copper(I) iodide (1.17 g), and potassium carbonate (25.6 g).

• Solvent Addition: Under a nitrogen atmosphere, add anhydrous N,N-dimethylformamide (200 mL) to the flask.

• Reaction: Stir the mixture vigorously and heat to 140-150 °C. Maintain this temperature for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[6]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into 500 mL of water and extract with ethyl acetate (3 x 200 mL).

• Washing: Combine the organic layers and wash with water (2 x 200 mL) and then with brine (200 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Isolation and Characterization: The fractions containing the pure product are combined and the solvent is evaporated to yield 2,4-Bis(2-methylphenoxy)aniline as a solid. The product can be further purified by recrystallization if necessary. The structure and purity should be confirmed by NMR, MS, and HPLC analysis.

Data Presentation

Parameter	Value
Reactants
2,4-Dichloroaniline	10.0 g (61.7 mmol)
2-Methylphenol	14.7 g (136 mmol)
Catalyst
Copper(I) iodide (CuI)	1.17 g (6.17 mmol)
Base
Potassium carbonate (K₂CO₃)	25.6 g (185 mmol)
Solvent
N,N-Dimethylformamide (DMF)	200 mL
Reaction Conditions
Temperature	140-150 °C
Reaction Time	24-48 hours
Yield (Theoretical)	18.8 g
Yield (Typical)	60-75%

Safety Precautions

• 2,4-Dichloroaniline: Toxic if swallowed, in contact with skin, or if inhaled.[7][8] May cause damage to organs through prolonged or repeated exposure.[8] Very toxic to aquatic life with long-lasting effects.[7][8] Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[7] Handle in a well-ventilated fume hood.

• 2-Methylphenol (o-cresol): Causes severe skin burns and eye damage.[9] Toxic if inhaled.[9] Handle with appropriate PPE in a fume hood.

• N,N-Dimethylformamide (DMF): Harmful if inhaled or in contact with skin. A known reproductive toxin. Handle with care in a well-ventilated area.

• Copper(I) iodide: May cause skin and eye irritation. Avoid inhalation of dust.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[7][9][10]

Visualizations

Synthetic Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Diaryl ethers synthesis: nano-catalysts in carbon-oxygen cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A General and Mild Ullmann-Type Synthesis of Diaryl Ethers [organic-chemistry.org]
• 5. books.rsc.org [books.rsc.org]
• 6. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. lobachemie.com [lobachemie.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4-Bis(2-methylphenoxy)aniline

This technical support center provides troubleshooting guidance for the synthesis of 2,4-Bis(2-methylphenoxy)aniline, a molecule likely synthesized in a multi-step process. The most probable synthetic route involves a double O-arylation reaction to form the diaryl ether backbone, followed by the reduction of a nitro group to the final aniline product. This guide is divided into troubleshooting for these key stages.

FAQs: General Questions

Q1: What is a likely synthetic route for 2,4-Bis(2-methylphenoxy)aniline?

A1: A common and plausible route is a two-step synthesis starting from 2,4-dichloronitrobenzene and 2-methylphenol. The first step is a double diaryl ether formation via an Ullmann condensation or a Buchwald-Hartwig O-arylation. The second step involves the reduction of the nitro group to an aniline.

Q2: Which O-arylation method is preferable, Ullmann or Buchwald-Hartwig?

A2: The choice depends on available resources and substrate sensitivity. The Ullmann condensation typically uses less expensive copper catalysts but often requires high reaction temperatures. The Buchwald-Hartwig reaction uses palladium catalysts and often proceeds under milder conditions with a broader substrate scope, but the catalysts and ligands can be more expensive.[1][2]

Q3: What are the main challenges in this synthesis?

A3: The primary challenges are achieving high yields in the double O-arylation step, avoiding side reactions such as hydrodehalogenation, and effectively purifying the final polyaromatic product.

Troubleshooting Guide: Diaryl Ether Formation

This section addresses common issues encountered during the synthesis of the intermediate, 1,3-bis(2-methylphenoxy)-4-nitrobenzene.

Q4: My Ullmann condensation reaction shows low conversion of the starting materials. What are the possible causes and solutions?

A4: Low conversion in Ullmann reactions can be due to several factors:

• Inactive Catalyst: Ensure the copper catalyst is fresh and active. If using copper powder, it can be activated by washing with dilute HCl to remove surface oxides.

• Insufficient Temperature: Ullmann reactions often require high temperatures (150-220 °C).[3] Ensure your reaction is reaching the target temperature.

• Poor Solvent Choice: A high-boiling point, polar aprotic solvent like DMF, DMSO, or NMP is often effective.[1]

• Base Incompatibility: The choice of base is crucial. Potassium carbonate is a common and effective choice for O-arylation in non-polar solvents, while stronger bases like sodium or potassium hydride may be needed in other systems.[4]

Q5: I am observing significant amounts of hydrodehalogenation (replacement of chlorine with hydrogen) in my Buchwald-Hartwig reaction. How can I minimize this?

A5: Hydrodehalogenation is a common side reaction in palladium-catalyzed couplings.[5] To minimize it:

• Ligand Choice: Use bulky, electron-rich phosphine ligands. These ligands promote the desired reductive elimination over side reactions.

• Base Selection: A weaker base might be beneficial. While strong bases like sodium tert-butoxide are common, they can sometimes promote side reactions. Consider screening weaker bases like potassium phosphate or cesium carbonate.

• Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of hydrodehalogenation relative to the desired coupling.

Q6: My diaryl ether product is difficult to purify. What strategies can I use?

A6: The purification of polyaromatic compounds can be challenging due to their similar polarities.[6][7]

• Column Chromatography: Use a high-quality silica gel and a carefully optimized solvent system. A gradient elution from a non-polar solvent (e.g., hexane) to a slightly more polar solvent (e.g., ethyl acetate/hexane mixture) is often effective.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a powerful purification technique.

• Preparative TLC/HPLC: For small-scale reactions or very difficult separations, preparative thin-layer chromatography or high-performance liquid chromatography can be used.[6]

Troubleshooting Guide: Nitro Group Reduction

This section covers common problems when reducing the nitro-diaryl ether intermediate to the final aniline product.

Q7: The reduction of the nitro group is incomplete. What can I do to drive the reaction to completion?

A7: Incomplete reduction can be addressed by:

• Choice of Reducing Agent: Tin(II) chloride (SnCl2) in ethanol or ethyl acetate is a classic and effective method for nitro group reduction. Catalytic hydrogenation using palladium on carbon (Pd/C) with a hydrogen source (H2 gas or a transfer hydrogenation reagent like ammonium formate) is also very effective.

• Reaction Time and Temperature: Ensure the reaction is running for a sufficient amount of time. Gentle heating can sometimes improve the reaction rate.

• Catalyst Loading: If using catalytic hydrogenation, ensure sufficient catalyst loading. If the reaction stalls, adding more catalyst may help.

Q8: I am getting a low yield of the aniline product after workup and purification. Why might this be?

A8: Low yields can result from several issues:

• Product Oxidation: Anilines, especially those with electron-donating groups, can be susceptible to oxidation. Ensure the workup and purification are performed promptly and consider storing the final product under an inert atmosphere (e.g., nitrogen or argon).

• Aqueous Workup Losses: The aniline product may have some water solubility. During the aqueous workup, ensure the organic layer is thoroughly extracted multiple times to maximize recovery.

• Purification Issues: The aniline product may adhere strongly to silica gel. When performing column chromatography, a more polar eluent system might be necessary to recover all of the product from the column.

Data Presentation: Reaction Conditions

Table 1: Typical Reaction Conditions for Ullmann Diaryl Ether Synthesis

Parameter	Condition	Reference
Catalyst	Copper(I) iodide (CuI)	[4]
Catalyst Loading	5-10 mol%	[4]
Ligand	(Optional) 1,10-Phenanthroline, TMHD	[8]
Base	Potassium carbonate (K2CO3), Cesium carbonate (Cs2CO3)	[4][8]
Solvent	Toluene, Xylene, DMF, NMP	[1][4]
Temperature	100-220 °C	[3]
Reaction Time	12-24 hours

Table 2: Typical Reaction Conditions for Buchwald-Hartwig O-Arylation

Parameter	Condition	Reference
Catalyst Precursor	Pd(OAc)2, Pd2(dba)3	[9]
Catalyst Loading	1-5 mol%	[10]
Ligand	Bulky, electron-rich phosphines (e.g., XPhos, SPhos)	[9]
Base	Sodium tert-butoxide (NaOtBu), Potassium phosphate (K3PO4)	[11]
Solvent	Toluene, Dioxane, THF	[11]
Temperature	80-110 °C	[12]
Reaction Time	8-24 hours

Experimental Protocols

Protocol 1: General Procedure for Ullmann Diaryl Ether Synthesis

• To an oven-dried flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dichloronitrobenzene (1.0 eq), 2-methylphenol (2.2 eq), copper(I) iodide (0.1 eq), and potassium carbonate (2.5 eq).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous N,N-dimethylformamide (DMF) via syringe.

• Heat the reaction mixture to 150 °C and stir for 24 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove insoluble salts.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Nitro Group Reduction

• Dissolve the nitro-diaryl ether intermediate (1.0 eq) in ethanol in a round-bottom flask.

• Add tin(II) chloride dihydrate (SnCl2·2H2O) (4.0-5.0 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 78 °C) and stir for 3-6 hours, monitoring the reaction by TLC.

• Cool the reaction to room temperature and carefully quench by pouring it into a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude aniline product by column chromatography or recrystallization.

Visualizations

Caption: Proposed synthetic pathway for 2,4-Bis(2-methylphenoxy)aniline.

Caption: General troubleshooting workflow for a failed organic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 3. scielo.org.mx [scielo.org.mx]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aaqr.org [aaqr.org]
• 8. researchgate.net [researchgate.net]
• 9. Significantly Improved Method for the Pd-Catalyzed Coupling of Phenols with Aryl Halides: Understanding Ligand Effects [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uwindsor.ca [uwindsor.ca]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Technical Support Center: Synthesis of 2,4-Bis(2-methylphenoxy)aniline

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2,4-Bis(2-methylphenoxy)aniline.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2,4-Bis(2-methylphenoxy)aniline, which is typically achieved via a double Ullmann condensation or Buchwald-Hartwig amination reaction.

Diagram of a Potential Synthetic Pathway

Technical Support Center: Synthesis of 2,4-Bis(2-methylphenoxy)aniline

Welcome to the technical support center for the synthesis of 2,4-Bis(2-methylphenoxy)aniline. This guide provides troubleshooting advice and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to produce 2,4-Bis(2-methylphenoxy)aniline?

A1: The two most common and effective methods for synthesizing 2,4-Bis(2-methylphenoxy)aniline are the Ullmann condensation (a copper-catalyzed reaction) and the Buchwald-Hartwig amination (a palladium-catalyzed reaction). Both methods involve the cross-coupling of an aryl halide with an amine or an alcohol.

Q2: What is the most significant side reaction to be aware of during this synthesis?

A2: A primary concern is the formation of mono-substituted intermediates, such as 2-chloro-4-(2-methylphenoxy)aniline and 4-chloro-2-(2-methylphenoxy)aniline. These arise from incomplete reaction and can be challenging to separate from the desired product. Another potential side reaction is the homocoupling of 2-methylphenol.

Q3: How can I minimize the formation of mono-substituted byproducts?

A3: To drive the reaction to completion and minimize mono-substituted impurities, consider the following:

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction progress using techniques like TLC or GC-MS.

• Stoichiometry: Using a slight excess of 2-methylphenol and the base can help favor the formation of the di-substituted product.

• Temperature: Optimizing the reaction temperature is crucial. While higher temperatures can increase the reaction rate, they may also lead to degradation.

Q4: Are there any specific safety precautions I should take when running these reactions?

A4: Yes. Both Ullmann and Buchwald-Hartwig reactions often utilize strong bases, high temperatures, and potentially toxic solvents and reagents. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), and handle all chemicals with care, consulting the safety data sheets (SDS) for each compound. The reactions should be conducted under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and side reactions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Desired Product	Incomplete reaction.	Increase reaction time and/or temperature. Monitor reaction progress by TLC or GC-MS until the starting material is consumed.
Catalyst deactivation.	Ensure the reaction is run under an inert atmosphere. Use high-purity, anhydrous solvents. Some functional groups can poison the catalyst[1].
Suboptimal ligand or base.	For Buchwald-Hartwig reactions, screen different phosphine ligands and bases to find the optimal combination for this specific transformation.
Presence of Mono-substituted Impurities	Insufficient reaction time or temperature.	As with low yield, prolonging the reaction time or carefully increasing the temperature can promote the second substitution.
Incorrect stoichiometry.	Use a slight excess (10-20 mol%) of 2-methylphenol to favor the di-substitution.
Formation of Homocoupled Byproducts	In Ullmann reactions, high temperatures can promote the homocoupling of the aryl halide or phenol.	Modern Ullmann-type reactions with appropriate ligands can proceed under milder conditions, reducing this side reaction[2].
Product Degradation	Excessive reaction temperature.	Traditional Ullmann reactions often require very high temperatures[3]. If degradation is observed, consider switching to a Buchwald-Hartwig approach which typically runs under milder conditions[4].
Difficulty in Product Purification	Similar polarity of the product and byproducts.	Utilize column chromatography with a carefully selected solvent system. HPLC can also be an effective purification method[5]. Conversion of the aniline product to a salt can sometimes facilitate purification through recrystallization[6].

Experimental Protocols

Key Synthesis Pathways

The synthesis of 2,4-Bis(2-methylphenoxy)aniline can be visualized as a two-step nucleophilic aromatic substitution. The following diagram illustrates the main reaction and potential side reactions.

Caption: Main reaction pathway and potential side reactions.

Logical Troubleshooting Workflow

When encountering issues with the synthesis, a systematic approach to troubleshooting is recommended. The following workflow can help identify and resolve common problems.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mdpi.com [mdpi.com]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 6. JP2000103766A - Purification of 2,6-diisopropylaniline and production of triarylmethane or diarylmethane - Google Patents [patents.google.com]

Technical Support Center: Purification of 2,4-Bis(2-methylphenoxy)aniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges of 2,4-Bis(2-methylphenoxy)aniline.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 2,4-Bis(2-methylphenoxy)aniline.

Issue 1: Persistent Impurities After Initial Purification

• Question: I've performed a primary purification (e.g., extraction and solvent evaporation), but my product, 2,4-Bis(2-methylphenoxy)aniline, is still impure. What are the likely impurities and how can I remove them?

• Answer: The impurities present in your sample will largely depend on the synthetic route used. Common synthesis methods for diaryl ethers and substituted anilines can result in several types of impurities.

  • Unreacted Starting Materials: These could include precursors like 2,4-dichloroaniline, 2,4-dibromoaniline, or 2-methylphenol.

  • Mono-substituted Intermediate: The reaction may not have gone to completion, leaving behind 2-(2-methylphenoxy)-4-chloroaniline or similar mono-substituted species.

  • Isomeric Byproducts: Side reactions could lead to the formation of isomers.

  • Reagents and Catalysts: Residual catalysts (e.g., copper or palladium complexes) or bases used in the synthesis may also be present.

  For effective removal of these impurities, a secondary purification step is recommended. Column chromatography is often effective for separating compounds with different polarities.

Issue 2: Low Recovery Yield After Column Chromatography

• Question: I'm losing a significant amount of my product during column chromatography. How can I improve the yield?

• Answer: Low recovery from column chromatography can be due to several factors:

  • Inappropriate Solvent System: If the eluent is too polar, your product may move too quickly with the solvent front, resulting in poor separation from more polar impurities. If it's not polar enough, the product may not elute from the column at all. A systematic solvent screen is advisable.

  • Product Instability on Silica Gel: Some amines can be unstable on silica gel. Treating the silica gel with a small amount of triethylamine (0.5-1% in the eluent) can help to mitigate this issue by neutralizing acidic sites on the silica.

  • Improper Column Packing: An improperly packed column can lead to channeling and poor separation, which can contribute to yield loss.

Issue 3: Product Discoloration

• Question: My purified 2,4-Bis(2-methylphenoxy)aniline is colored (e.g., yellow or brown). What causes this and how can I obtain a colorless product?

• Answer: Anilines are prone to oxidation, which can lead to the formation of colored impurities. This can be exacerbated by exposure to air and light.

  • Minimize Exposure: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) as much as possible. Store the purified product in a dark, cool place.

  • Charcoal Treatment: Dissolving the product in a suitable solvent and treating it with activated charcoal can help to remove colored impurities. However, be aware that this may also lead to some product loss.

  • Recrystallization: Recrystallization is an excellent method for removing colored impurities and obtaining a highly pure, crystalline product.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing a column chromatography method for 2,4-Bis(2-methylphenoxy)aniline?

A1: A good starting point for developing a column chromatography method is to use a mixture of a non-polar solvent like hexane or heptane and a moderately polar solvent like ethyl acetate. You can start with a low percentage of ethyl acetate (e.g., 5%) and gradually increase the polarity while monitoring the separation using Thin Layer Chromatography (TLC).

Q2: Can I use recrystallization to purify 2,4-Bis(2-methylphenoxy)aniline?

A2: Yes, recrystallization can be a very effective purification technique. The key is to find a suitable solvent or solvent system in which the product is soluble at high temperatures but sparingly soluble at low temperatures, while the impurities remain soluble at low temperatures. A screening of common laboratory solvents is recommended. For anilines, forming a salt (e.g., with HCl or a sulfonic acid) and recrystallizing the salt can be a highly effective purification strategy.[1] The purified salt can then be neutralized to give the pure aniline.

Q3: What analytical techniques are recommended for assessing the purity of 2,4-Bis(2-methylphenoxy)aniline?

A3: Several analytical techniques can be used to assess purity:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method is suitable for quantitative purity analysis.[2]

• Gas Chromatography (GC): GC can also be used, particularly for assessing volatile impurities.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure and identify organic impurities.

• Mass Spectrometry (MS): MS can confirm the molecular weight of the product and help in identifying impurities.

Data Presentation

Table 1: Hypothetical Column Chromatography Conditions for Purifying 2,4-Bis(2-methylphenoxy)aniline

Parameter	Condition	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard stationary phase for normal-phase chromatography.
Mobile Phase	Hexane:Ethyl Acetate Gradient	Allows for the elution of a range of compounds with varying polarities.
Gradient	5% to 30% Ethyl Acetate	A shallow gradient helps to achieve good separation of closely related impurities.
Additive	0.5% Triethylamine	Neutralizes acidic sites on the silica gel, preventing tailing and degradation of the amine.

Table 2: Suggested Recrystallization Solvents for Screening

Solvent/System	Expected Solubility Profile
Ethanol/Water	Good solubility in hot ethanol, precipitation upon addition of water.
Toluene	Good solubility in hot toluene, poor solubility in cold toluene.
Heptane/Ethyl Acetate	Soluble in a hot mixture, crystallization upon cooling.
Isopropyl Alcohol	Potential for good differential solubility between hot and cold conditions.

Experimental Protocols

Protocol 1: General Column Chromatography Purification

• Slurry Preparation: Dissolve the crude 2,4-Bis(2-methylphenoxy)aniline in a minimal amount of dichloromethane or the initial mobile phase. Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry powder.

• Column Packing: Pack a glass column with silica gel using a slurry of the stationary phase in the initial mobile phase (e.g., 5% ethyl acetate in hexane).

• Loading: Carefully add the prepared dry powder of the crude product onto the top of the packed column.

• Elution: Begin elution with the initial mobile phase, collecting fractions. Gradually increase the polarity of the mobile phase according to the predetermined gradient.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Protocol 2: Purification via Salt Recrystallization

• Salt Formation: Dissolve the crude aniline in a suitable solvent (e.g., diethyl ether or ethyl acetate). Add a stoichiometric amount of a solution of HCl in ether or an appropriate sulfonic acid.

• Crystallization: The hydrochloride or sulfonate salt should precipitate. The mixture can be cooled to enhance crystallization.

• Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent.

• Recrystallization: Recrystallize the salt from a suitable solvent system (e.g., ethanol/water).

• Liberation of Free Amine: Dissolve the purified salt in water and add a base (e.g., NaOH or NaHCO3) to neutralize the acid.

• Extraction: Extract the pure aniline into an organic solvent (e.g., dichloromethane or ethyl acetate).

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4), filter, and evaporate the solvent to yield the pure 2,4-Bis(2-methylphenoxy)aniline.

Visualizations

Caption: A general workflow for the purification of 2,4-Bis(2-methylphenoxy)aniline using column chromatography.

Caption: A decision tree for troubleshooting common purification issues of 2,4-Bis(2-methylphenoxy)aniline.

References

• 1. JP2000103766A - Purification of 2,6-diisopropylaniline and production of triarylmethane or diarylmethane - Google Patents [patents.google.com]
• 2. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 3. epa.gov [epa.gov]

Technical Support Center: Optimizing Reaction Conditions for 2,4-Bis(2-methylphenoxy)aniline Derivatives

Welcome to the technical support center for the synthesis and optimization of 2,4-Bis(2-methylphenoxy)aniline derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing the diaryl ether bonds in 2,4-Bis(2-methylphenoxy)aniline derivatives?

A1: The formation of the diaryl ether linkages in these derivatives is typically achieved through two main types of cross-coupling reactions:

• Ullmann Condensation: This is a classical copper-catalyzed reaction between an aryl halide and a phenol.[1][2][3] Modern protocols often use copper salts (e.g., CuI, Cu₂O) with a ligand to facilitate the reaction under milder conditions.[4][5]

• Buchwald-Hartwig C-O Coupling: This is a palladium-catalyzed reaction that has become a powerful tool for forming C-O bonds with high efficiency and broad substrate scope.[6] It typically involves a palladium precursor, a phosphine ligand, and a base.

Q2: I am experiencing low yields in my reaction. What are the common causes?

A2: Low yields in diaryl ether synthesis can stem from several factors:

• Catalyst and Ligand Choice: The efficiency of both Ullmann and Buchwald-Hartwig reactions is highly dependent on the catalyst and ligand system. For sterically hindered substrates like 2,4-Bis(2-methylphenoxy)aniline derivatives, bulky and electron-rich ligands are often necessary for the Buchwald-Hartwig reaction.[6] In Ullmann reactions, the choice of ligand can significantly impact the reaction rate and yield.[1][3]

• Base Selection: The strength and solubility of the base are critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or weaker inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are commonly used.[1][3] The incorrect base can lead to side reactions or incomplete deprotonation of the phenol.

• Solvent and Temperature: The choice of solvent can influence the solubility of reactants and the stability of the catalytic species.[7] High-boiling polar aprotic solvents like DMF, DMSO, or toluene are frequently used.[7] Reaction temperature is also a crucial parameter to optimize.

• Purity of Reagents and Inert Atmosphere: Both copper and palladium catalysts can be sensitive to oxygen and moisture. Ensuring anhydrous and anaerobic conditions, along with using pure reagents, is essential for reproducible results.

Q3: What are some common side reactions to be aware of?

A3: Undesired side reactions can compete with the desired diaryl ether formation:

• Homocoupling: In Ullmann reactions, the aryl halide can couple with itself to form a biaryl byproduct.[2]

• Reduction of the Aryl Halide: The aryl halide can be reduced to the corresponding arene, particularly in the presence of a hydrogen source.

• N-Arylation vs. O-Arylation: In the synthesis of aniline derivatives, there can be competition between the desired O-arylation of a phenol and the N-arylation of the aniline nitrogen if it is unprotected. Careful selection of reaction conditions and protecting groups can control selectivity.

Troubleshooting Guide

This guide provides specific issues you may encounter during your experiments and suggests potential solutions.

Problem	Potential Cause	Suggested Solution(s)
Low or No Product Formation	Inactive catalyst or ligand.	- Use a fresh batch of catalyst and ligand. - For Buchwald-Hartwig, consider using a pre-catalyst to ensure efficient generation of the active Pd(0) species.[8] - For Ullmann, ensure the copper source is of high purity.
Inappropriate base.	- Screen different bases (e.g., NaOtBu, K₃PO₄, Cs₂CO₃). The optimal base can be substrate-dependent.[1][3] - Ensure the base is anhydrous.
Non-optimal solvent or temperature.	- Screen different solvents (e.g., toluene, dioxane, DMF, DMSO).[7] - Systematically vary the reaction temperature. Higher temperatures may be required for less reactive substrates.
Steric hindrance.	- For Buchwald-Hartwig, use bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos).[6] - For Ullmann, screen different ligands that can accommodate sterically demanding substrates.[1][5]
Formation of Significant Byproducts	Homocoupling of aryl halide.	- In Ullmann reactions, adjust the stoichiometry of the reactants. - Optimize the reaction temperature and time.
Reduction of aryl halide.	- Ensure strictly anhydrous and anaerobic reaction conditions. - Use purified and degassed solvents.
Difficulty in Product Purification	Product is highly polar.	- Consider using reverse-phase chromatography. - If the product is basic, formation of a salt (e.g., HCl salt) may aid in crystallization and purification. - Alumina chromatography can sometimes be more effective than silica gel for basic compounds.[9]
Contamination with residual metal catalyst.	- Use appropriate work-up procedures to remove the metal catalyst (e.g., filtration through Celite, aqueous washes). - Consider using scavengers to remove residual palladium or copper.

Experimental Protocols

The following are generalized experimental protocols for the synthesis of diaryl ethers. These should be adapted and optimized for your specific 2,4-Bis(2-methylphenoxy)aniline derivative.

Protocol 1: Ullmann-type Diaryl Ether Synthesis

This protocol is a general guideline for a copper-catalyzed C-O coupling reaction.[1][3][4]

Materials:

• Aryl halide (e.g., 2,4-dichloroaniline or a protected derivative)

• 2-Methylphenol

• Copper(I) iodide (CuI)

• Ligand (e.g., N,N-dimethylglycine, salicylaldoxime)[1][4]

• Base (e.g., K₃PO₄, Cs₂CO₃)[1][3]

• Anhydrous, degassed solvent (e.g., acetonitrile, DMF, toluene)[7]

Procedure:

• To an oven-dried reaction vessel, add the aryl halide (1.0 mmol), 2-methylphenol (2.2 mmol), CuI (0.1 mmol, 10 mol%), ligand (0.2 mmol, 20 mol%), and base (2.0 mmol).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous, degassed solvent (5 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite to remove insoluble inorganic salts and the copper catalyst.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Diaryl Ether Synthesis

This protocol provides a general procedure for a palladium-catalyzed C-O coupling reaction.[6]

Materials:

• Aryl halide (e.g., 2,4-dichloroaniline or a protected derivative)

• 2-Methylphenol

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) or a G3 pre-catalyst[10]

• Phosphine ligand (e.g., XPhos, RuPhos)[6]

• Base (e.g., NaOtBu, K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

Procedure:

• In a glovebox, add the aryl halide (1.0 mmol), palladium pre-catalyst (0.02 mmol, 2 mol%), and ligand (0.04 mmol, 4 mol%) to an oven-dried reaction vessel.

• Add the anhydrous, degassed solvent (5 mL).

• In a separate vial, dissolve 2-methylphenol (1.2 mmol) and the base (1.4 mmol) in the same solvent (3 mL).

• Add the phenol/base solution to the reaction vessel.

• Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with stirring for 4-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Optimization of Reaction Conditions

The following tables summarize typical starting points for optimizing reaction conditions for diaryl ether synthesis. The optimal conditions will be specific to the exact substrates used.

Table 1: Optimization of Ullmann Coupling Conditions

Parameter	Variation 1	Variation 2	Variation 3	Variation 4
Copper Source	CuI	Cu₂O	Cu(OAc)₂	CuBr
Ligand	N,N-dimethylglycine	Salicylaldoxime	1,10-Phenanthroline	None
Base	K₃PO₄	Cs₂CO₃	K₂CO₃	t-BuOK
Solvent	Toluene	Dioxane	DMF	Acetonitrile
Temperature	80 °C	100 °C	120 °C	140 °C

Table 2: Optimization of Buchwald-Hartwig Coupling Conditions

Parameter	Variation 1	Variation 2	Variation 3	Variation 4
Palladium Source	Pd(OAc)₂	Pd₂(dba)₃	XPhos-Pd-G3	RuPhos-Pd-G2
Ligand	XPhos	RuPhos	BrettPhos	SPhos
Base	NaOtBu	K₃PO₄	Cs₂CO₃	LHMDS
Solvent	Toluene	Dioxane	THF	CPME
Temperature	Room Temp.	60 °C	80 °C	100 °C

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 2,4-Bis(2-methylphenoxy)aniline derivatives.

A generalized workflow for the synthesis of diaryl ether derivatives.

Signaling Pathway

While specific signaling pathway involvement for 2,4-Bis(2-methylphenoxy)aniline derivatives is not yet well-defined in the literature, many aniline-containing heterocyclic compounds, such as quinoxalines and quinazolines, are known to act as kinase inhibitors.[11][12][13] These inhibitors often target key signaling pathways implicated in cancer cell proliferation and survival, such as the PI3K/AKT/mTOR and MAPK/ERK pathways.[14][15] The diagram below illustrates a generic signaling cascade that can be inhibited by such compounds.

A generic kinase inhibitor signaling pathway.

References

• 1. BJOC - Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers [beilstein-journals.org]
• 2. mdpi.com [mdpi.com]
• 3. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A General and Mild Ullmann-Type Synthesis of Diaryl Ethers [organic-chemistry.org]
• 5. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. arkat-usa.org [arkat-usa.org]
• 8. reddit.com [reddit.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. 4-Anilinoquinazoline Derivatives with Epidermal Growth Factor Receptor Inhibitor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aels.journals.ekb.eg [aels.journals.ekb.eg]
• 14. rjptonline.org [rjptonline.org]
• 15. The inhibitory effect of tyrosine kinase inhibitors on angiogenesis in zebrafish and interrelationship with the activation of the PI3K/AKT pathway - PMC [pmc.ncbi.nlm.nih.gov]

dealing with impurities in 2,4-Bis(2-methylphenoxy)aniline samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,4-Bis(2-methylphenoxy)aniline.

Frequently Asked Questions (FAQs)

Q1: My synthesis of 2,4-Bis(2-methylphenoxy)aniline resulted in a low yield and a complex mixture of products. What are the likely side reactions?

A1: The synthesis of 2,4-Bis(2-methylphenoxy)aniline, likely via an Ullmann condensation reaction, can be prone to side reactions that lower the yield and complicate purification. The primary competing reactions include:

• Incomplete Reaction: The reaction may not go to completion, leaving unreacted starting materials such as 2,4-dihaloaniline and o-cresol.

• Mono-substitution: The reaction may stop after the substitution of only one halogen, resulting in the formation of a mono-phenoxy aniline intermediate.

• Homocoupling of o-cresol: The o-cresol starting material can react with itself in the presence of the copper catalyst to form a biphenyl-diol derivative.

• Dehalogenation: The starting dihaloaniline may undergo dehalogenation, leading to the formation of aniline or mono-haloanilines.

To minimize these side reactions, ensure anhydrous reaction conditions, use a high-purity copper catalyst, and carefully control the reaction temperature and stoichiometry of the reactants.

Q2: I am observing a persistent colored impurity in my 2,4-Bis(2-methylphenoxy)aniline sample, even after initial purification. What could this be?

A2: Colored impurities in aromatic amine samples are often due to oxidation products. The aniline functional group is susceptible to oxidation, which can form highly colored quinone-like structures, especially when exposed to air and light over time. Residual copper catalyst from the synthesis can also contribute to coloration. To mitigate this, it is advisable to work under an inert atmosphere (e.g., nitrogen or argon) during the final purification and storage stages. Storing the purified compound in a dark, cool, and inert environment is also recommended.

Q3: My 2,4-Bis(2-methylphenoxy)aniline is showing poor peak shape and tailing during normal-phase HPLC analysis on a silica column. How can I improve the chromatography?

A3: The basic nature of the aniline functional group in 2,4-Bis(2-methylphenoxy)aniline leads to strong interactions with the acidic silanol groups on the surface of standard silica gel. This interaction causes peak tailing and poor resolution. To improve the chromatography, you can:

• Use an Amine-Functionalized Column: These columns have a stationary phase that is less acidic and reduces the strong interaction with basic analytes.

• Add a Competing Amine to the Mobile Phase: Incorporating a small amount (0.1-1%) of a competing amine, such as triethylamine or diethylamine, into your mobile phase can help to saturate the active sites on the silica gel, leading to improved peak shape.[1][2]

• Consider Reversed-Phase HPLC: As an alternative, reversed-phase HPLC with a C18 column and a mobile phase of acetonitrile and water with a modifier like formic or phosphoric acid can provide good separation.[3][4]

Q4: I am struggling to remove the residual copper catalyst from my product. What is an effective method?

A4: Residual copper from an Ullmann condensation can be challenging to remove completely. An effective method is to perform an acidic workup. Dissolve the crude product in an organic solvent and wash it with an aqueous solution of a mild acid, such as 1 M hydrochloric acid or a saturated solution of ammonium chloride. The copper salts will partition into the aqueous layer. Multiple extractions may be necessary. Subsequent filtration through a pad of celite can also help to remove finely dispersed copper particles.

Impurity Profile and Analytical Data

The following table summarizes potential impurities in 2,4-Bis(2-methylphenoxy)aniline samples and typical analytical techniques for their identification and quantification.

Impurity Name	Potential Source	Typical Concentration Range	Recommended Analytical Technique
2,4-Dihaloaniline	Unreacted starting material	0.1 - 5%	GC-MS, HPLC-UV
o-Cresol	Unreacted starting material	0.1 - 5%	GC-MS, HPLC-UV
2-(2-Methylphenoxy)-4-haloaniline	Incomplete reaction intermediate	0.5 - 10%	LC-MS, HPLC-UV
2,2'-Dimethylbiphenyl-x,x'-diol	Homocoupling of o-cresol	< 1%	LC-MS, NMR
Oxidized byproducts	Air/light exposure	Variable	HPLC-UV, LC-MS
Residual Copper	Catalyst from synthesis	< 50 ppm	ICP-MS, AAS

Experimental Protocols

Recrystallization Protocol

• Solvent Selection: Screen for a suitable solvent or solvent system. Good single solvents are those in which the compound is sparingly soluble at room temperature but highly soluble when heated. Common choices for aromatic amines include ethanol, isopropanol, toluene, or mixtures like ethanol/water or toluene/heptane.

• Dissolution: In a flask, add the crude 2,4-Bis(2-methylphenoxy)aniline and a minimal amount of the chosen hot solvent to dissolve the solid completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. For maximum recovery, subsequently cool the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Column Chromatography Protocol

• Stationary Phase Selection: Due to the basic nature of the aniline, standard silica gel may cause significant tailing. It is highly recommended to use either amine-functionalized silica gel or to add a competing amine to the mobile phase.[1][2]

• Mobile Phase Selection: A typical mobile phase for normal-phase chromatography on silica gel is a gradient of ethyl acetate in hexane or dichloromethane in methanol.[2] If using standard silica, add 0.1-1% triethylamine to the mobile phase. For amine-functionalized silica, a simple hexane/ethyl acetate gradient is often sufficient.

• Column Packing: Prepare a slurry of the stationary phase in the initial mobile phase and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent and load it onto the column. Alternatively, use a dry loading technique by adsorbing the sample onto a small amount of silica gel.

• Elution: Run the column with the chosen mobile phase, gradually increasing the polarity of the eluent.

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC) or HPLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2,4-Bis(2-methylphenoxy)aniline.

Visualizations

Caption: Impurity formation pathway in the synthesis of 2,4-Bis(2-methylphenoxy)aniline.

Caption: Troubleshooting workflow for the purification of 2,4-Bis(2-methylphenoxy)aniline.

References

• 1. biotage.com [biotage.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. Synthesis and antimicrobial activity of some new diphenylamine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Catalyst Deactivation in 2,4-Bis(2-methylphenoxy)aniline Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding catalyst deactivation during the synthesis of 2,4-Bis(2-methylphenoxy)aniline. The synthesis of this diaryl ether is typically achieved through cross-coupling reactions, such as the Ullmann condensation or Buchwald-Hartwig amination, which are sensitive to catalyst activity.

Frequently Asked Questions (FAQs)

Q1: What are the common catalytic systems for synthesizing 2,4-Bis(2-methylphenoxy)aniline?

A1: The synthesis of diaryl ethers like 2,4-Bis(2-methylphenoxy)aniline predominantly relies on two types of catalyst systems:

• Copper-based catalysts: Used in Ullmann condensation reactions, these systems often involve a copper(I) source (e.g., CuI, CuBr) and a ligand, such as N,N-dimethylglycine or a diamine.[1][2] Traditional Ullmann reactions required harsh conditions with high temperatures and stoichiometric copper, but modern ligand-accelerated protocols operate under milder conditions.[1][3]

• Palladium-based catalysts: Used in Buchwald-Hartwig C-O cross-coupling reactions, these systems consist of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand (e.g., Xantphos, RuPhos). These catalysts are known for their high activity and broad substrate scope.

Q2: What are the primary signs of catalyst deactivation in my reaction?

A2: The most common indicators of catalyst deactivation include:

• Stalled or incomplete reaction: The reaction fails to proceed to completion, leaving a significant amount of starting material, even after extended reaction times.

• Low or no product yield: The formation of the desired 2,4-Bis(2-methylphenoxy)aniline is significantly lower than expected.

• Formation of byproducts: An increase in side reactions, such as homocoupling of the starting materials, can indicate that the primary catalytic cycle is inhibited.[4]

• Change in reaction mixture color: While not always definitive, a change in color (e.g., formation of a black precipitate, often called "palladium black" in Pd-catalyzed reactions) can signify catalyst agglomeration and deactivation.

Q3: What are the main causes of catalyst deactivation?

A3: Catalyst deactivation can be categorized into several mechanisms:

• Poisoning: Impurities in the reactants, solvents, or inert gas can bind to the catalyst's active sites, rendering them inactive. Common poisons include sulfur, oxygen, and water.[5][6]

• Fouling/Coking: The deposition of carbonaceous materials or insoluble byproducts on the catalyst surface can block active sites.[5][7] This is particularly relevant in reactions run at high temperatures.[7][8]

• Thermal Degradation (Sintering): At elevated temperatures, catalyst nanoparticles can agglomerate into larger, less active particles, reducing the available surface area for reaction.[7][8]

• Ligand Degradation: The ligands associated with the metal center can decompose under the reaction conditions, leading to the formation of inactive catalyst species.

• Oxidation: The active form of the catalyst (e.g., Pd(0) or Cu(I)) can be oxidized to a higher, inactive oxidation state.

Q4: Can I regenerate a deactivated catalyst?

A4: Catalyst regeneration is sometimes possible but depends on the deactivation mechanism.

• For fouling , a deactivated catalyst might be regenerated by washing with appropriate solvents to remove deposits.

• For copper catalysts , electrochemical methods have been explored to regenerate the active species by reversing the polarity of electrodes in an ionic liquid medium.[9]

• Deactivation by sintering is generally irreversible.

• In a laboratory setting, it is often more practical to discard the deactivated catalyst and use a fresh batch for subsequent reactions, ensuring that the root cause of deactivation has been addressed.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2,4-Bis(2-methylphenoxy)aniline.

Problem	Potential Cause (Catalyst-Related)	Recommended Solution
Low or No Yield with High Starting Material Recovery	1. Inactive Catalyst: The catalyst (e.g., Pd(OAc)₂) may not have been properly reduced to its active Pd(0) state.	1. Ensure you are using an appropriate precatalyst or that the reaction conditions are suitable for in-situ reduction. Use a fresh, high-purity catalyst. Consider using a more active precatalyst.
2. Catalyst Poisoning: Trace impurities in reagents or solvents (e.g., sulfur, water, oxygen) are deactivating the catalyst.	2. Use high-purity, degassed solvents. Purify starting materials if their purity is questionable. Ensure a completely inert atmosphere (N₂ or Ar) is maintained throughout the reaction.[4]
3. Incorrect Ligand-to-Metal Ratio: An insufficient amount of ligand can lead to catalyst agglomeration and deactivation.	3. Optimize the ligand-to-metal ratio. For phosphine ligands, it can be beneficial to add a slight excess relative to the palladium source to prevent deactivation.
Reaction Stalls Before Completion	1. Gradual Deactivation: The catalyst is slowly deactivating over the course of the reaction due to thermal degradation or poisoning.	1. Consider lowering the reaction temperature if possible.[8] Ensure all reagents are of the highest purity. In some cases, a second addition of fresh catalyst may restart the reaction.
2. Product Inhibition: The product itself or a byproduct (e.g., a salt) may be inhibiting the catalyst.	2. For reactions using aryl iodides, the generated iodide salt can be inhibitory. Running the reaction in less polar solvents like toluene can help mitigate this effect.
3. Base-Induced Deactivation: The base used (e.g., carbonates) can sometimes bind to the catalyst, forming an inactive species.[10]	3. Screen different bases (e.g., phosphates, alkoxides). Ensure the base is finely powdered to maximize surface area and reactivity.
High Yield of Homocoupling Byproducts	1. Presence of Oxygen: Oxygen can promote the homocoupling of starting materials and deactivate the catalyst for the desired cross-coupling pathway.	1. Thoroughly degas all solvents and reagents. Maintain a strict inert atmosphere throughout the setup and reaction.
2. Sub-optimal Reaction Conditions: Incorrect temperature or solvent choice may favor homocoupling.	2. Re-optimize reaction conditions. This may involve changing the solvent, temperature, or catalyst system.

Visual Troubleshooting and Process Flow

The following diagrams illustrate a logical troubleshooting workflow for low yield and a simplified catalytic cycle showing potential deactivation points.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Ullmann C-O coupling cycle and deactivation points.

Experimental Protocols

Protocol 1: General Procedure for Copper-Catalyzed Diaryl Ether Synthesis (Ullmann-type)

This protocol is a general guideline and should be optimized for the specific substrates.

• Reaction Setup: To an oven-dried Schlenk flask, add CuI (5-10 mol%), a suitable ligand (e.g., N,N-dimethylglycine, 20 mol%), and a base (e.g., Cs₂CO₃, 2 equivalents).

• Reagent Addition: Add 2,4-dinitrochlorobenzene (or a related precursor to the aniline, 1 equivalent) and 2-methylphenol (2.2 equivalents).

• Solvent and Degassing: Add a dry, polar solvent (e.g., DMF, NMP).[1] Seal the flask and thoroughly degas the mixture by subjecting it to three cycles of vacuum followed by backfilling with an inert gas (Argon or Nitrogen).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-120 °C) with vigorous stirring.[11]

• Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS, LC-MS).

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove the base and solvent. The organic layer is then dried, filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product via column chromatography to obtain the diaryl ether intermediate. The final aniline product is typically obtained after a subsequent reduction step.

Protocol 2: Catalyst Activity Test

This protocol can be used to compare the activity of a fresh vs. a potentially deactivated catalyst.

• Parallel Setup: Prepare two identical small-scale reactions following the procedure in Protocol 1.

• Catalyst Addition: In one reaction, use a standard, fresh batch of the catalyst. In the second reaction, use the catalyst suspected of being deactivated. Ensure the molar amounts are identical.

• Execution: Run both reactions side-by-side under the exact same conditions (temperature, stirring rate, time).

• Analysis: After a fixed period (e.g., 2 hours), take an aliquot from each reaction mixture. Quench the aliquots and analyze them by a quantitative method (e.g., GC or HPLC with an internal standard) to determine the percent conversion of the limiting starting material.

• Comparison: A significant difference in conversion between the two reactions will indicate a loss of catalyst activity.

References

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. Ullmann Reaction [organic-chemistry.org]
• 3. pure.rug.nl [pure.rug.nl]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Generation, regeneration, and recovery of Cu catalytic system by changing the polarity of electrodes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Analytical Method Development for 2,4-Bis(2-methylphenoxy)aniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the analytical method development for 2,4-Bis(2-methylphenoxy)aniline.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial HPLC conditions for the analysis of 2,4-Bis(2-methylphenoxy)aniline?

A1: A good starting point for method development is reverse-phase HPLC. Based on available data for this compound, a C18 column is a suitable initial choice.[1] A mobile phase consisting of acetonitrile (MeCN) and water is recommended.[2] To improve peak shape and control retention, the addition of an acid modifier is typically necessary. For UV detection, phosphoric acid can be used, while for mass spectrometry (MS) compatibility, a volatile modifier like formic acid is preferred.[2]

Q2: Is GC-MS a suitable technique for the analysis of 2,4-Bis(2-methylphenoxy)aniline?

A2: Gas chromatography (GC) can be challenging for aromatic amines due to their polarity, which can lead to poor peak shapes and adsorption to the column. Derivatization is often required to improve volatility and reduce peak tailing.[3][4] Common derivatizing agents for amines include perfluoroacylating reagents.[3] Therefore, while feasible with derivatization, HPLC is often the more direct and preferred method for the analysis of such compounds.

Q3: What are the key challenges in developing an analytical method for this compound?

A3: The primary challenge is typically poor peak shape, specifically peak tailing, which is common for basic compounds like amines in reverse-phase HPLC. This is often due to interactions with residual silanols on the silica-based stationary phase. Other challenges may include achieving adequate retention, ensuring selectivity from related impurities, and maintaining good sensitivity, especially at trace levels.

Q4: How can I improve the peak shape of 2,4-Bis(2-methylphenoxy)aniline in reverse-phase HPLC?

A4: To mitigate peak tailing, consider the following strategies:

• Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., with formic or phosphoric acid) can suppress the ionization of residual silanols on the column, reducing their interaction with the protonated amine.

• Use of Mobile Phase Additives: Incorporating additives like trifluoroacetic acid (TFA) or using a buffer can help improve peak symmetry.[5]

• Column Selection: Employing a column with a highly deactivated stationary phase or a base-deactivated column can significantly reduce silanol interactions.

• Lower Analyte Concentration: High concentrations can lead to column overload and increased tailing. Injecting a more dilute sample can sometimes improve peak shape.

Q5: What sample preparation methods are suitable for 2,4-Bis(2-methylphenoxy)aniline?

A5: The choice of sample preparation depends on the matrix. For relatively clean samples, a simple "dilute and shoot" approach may be sufficient, where the sample is dissolved in a suitable solvent (compatible with the mobile phase) and then injected. For more complex matrices, techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interferences and concentrate the analyte.

Troubleshooting Guides

HPLC-UV/LC-MS Troubleshooting

This guide addresses common issues encountered during the HPLC-UV and LC-MS analysis of 2,4-Bis(2-methylphenoxy)aniline.

Issue 1: Poor Peak Shape (Tailing)

• Possible Causes & Solutions:

Cause	Recommended Action
Secondary Interactions with Silanols	Lower the mobile phase pH with 0.1% formic acid (for LC-MS) or phosphoric acid (for HPLC-UV).
Use a base-deactivated C18 column or a column with a different stationary phase (e.g., phenyl-hexyl).
Column Overload	Reduce the injection volume or dilute the sample.
Inappropriate Sample Solvent	Dissolve the sample in the initial mobile phase or a weaker solvent.
Column Contamination or Degradation	Flush the column with a strong solvent. If the problem persists, replace the column.

Logical Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for addressing peak tailing.

Issue 2: Low Sensitivity/No Peak Detected

• Possible Causes & Solutions:

Cause	Recommended Action
Incorrect Wavelength (UV)	Determine the UV absorbance maximum of 2,4-Bis(2-methylphenoxy)aniline. A diode array detector (DAD) is useful for this.
Poor Ionization (MS)	Ensure the mobile phase is compatible with positive ion electrospray ionization (ESI+). The presence of an acid like formic acid is beneficial. Optimize source parameters (e.g., capillary voltage, gas flow, temperature).
Sample Degradation	Prepare fresh samples and standards. Investigate the stability of the compound in the chosen solvent.
Insufficient Sample Concentration	Increase the sample concentration or injection volume. Consider sample enrichment techniques like SPE.
System Contamination	Flush the HPLC system and mass spectrometer. Check for ion suppression from the sample matrix.

Issue 3: Retention Time Drift

• Possible Causes & Solutions:

Cause	Recommended Action
Inadequate Column Equilibration	Ensure the column is sufficiently equilibrated with the initial mobile phase conditions before each injection.
Mobile Phase Composition Change	Prepare fresh mobile phase. If using a gradient, ensure the pump is mixing accurately.
Column Temperature Fluctuation	Use a column oven to maintain a constant temperature.
Column Aging	Over time, the stationary phase can degrade, leading to changes in retention. Replace the column if performance deteriorates significantly.

Experimental Protocols

Representative HPLC-UV Method

This protocol is a starting point for the analysis of 2,4-Bis(2-methylphenoxy)aniline by HPLC-UV. Method optimization will be required.

Parameter	Condition
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Gradient	50% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Sample Diluent	Acetonitrile/Water (50:50)

Representative LC-MS/MS Method

This protocol is a representative starting point for the sensitive and selective analysis of 2,4-Bis(2-methylphenoxy)aniline by LC-MS/MS.

Parameter	Condition
Column	C18, 100 mm x 2.1 mm, 3.5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	40% B to 90% B over 10 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transition (Example)	Precursor Ion (Q1): [M+H]⁺ of 2,4-Bis(2-methylphenoxy)aniline Product Ion (Q3): A stable fragment ion (to be determined by infusion)
Sample Diluent	Acetonitrile/Water (50:50)

Experimental Workflow for Method Development

Caption: General experimental workflow for HPLC analysis.

References

• 1. HPLC Analysis of Aniline Homologs on Discovery® C18 application for HPLC | Sigma-Aldrich [sigmaaldrich.com]
• 2. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]

avoiding degradation of 2,4-Bis(2-methylphenoxy)aniline during reactions

Welcome to the technical support center for 2,4-Bis(2-methylphenoxy)aniline. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid potential degradation of this compound during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups in 2,4-Bis(2-methylphenoxy)aniline that are susceptible to degradation?

A1: The primary functional groups susceptible to degradation are the aniline moiety (a primary aromatic amine) and the two ether linkages. The aniline group is prone to oxidation, while the ether linkages can be susceptible to cleavage under harsh acidic conditions. The aromatic rings can also undergo electrophilic substitution, but this is typically a transformation rather than degradation.

Q2: What are the most common degradation pathways for aniline derivatives like 2,4-Bis(2-methylphenoxy)aniline?

A2: Aniline derivatives are primarily susceptible to oxidative degradation.[1] The nitrogen atom can be oxidized to form nitroso, nitro, or even polymeric species, often leading to colored impurities. Under strongly acidic or basic conditions, hydrolysis of the ether linkages may also occur, although this generally requires harsh conditions.

Q3: Are there any known incompatible reagents with 2,4-Bis(2-methylphenoxy)aniline?

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Reaction mixture turns dark brown or black.	Oxidation of the aniline moiety.	- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).- Use degassed solvents.- Add an antioxidant if compatible with the reaction chemistry.
Formation of unexpected polar impurities observed by TLC/LC-MS.	Cleavage of the ether linkages.	- Avoid strong acidic conditions (pH < 2) and high temperatures (>100°C) for prolonged periods.- If acidic conditions are necessary, consider using milder acids or shorter reaction times.
Low yield of the desired product with complex byproduct profile.	A combination of oxidation and other side reactions.	- Optimize reaction temperature; start with lower temperatures.- Screen different solvents to find one that minimizes side reactions.- Ensure the purity of starting materials and reagents.
Incomplete reaction despite extended reaction times.	Poor solubility or catalyst deactivation.	- Screen for a more suitable solvent system.- If using a catalyst, ensure it is not being poisoned by impurities or the starting material itself. Consider adding the catalyst in portions.

Experimental Protocols

Protocol 1: General Procedure for a Palladium-Catalyzed Cross-Coupling Reaction

This protocol provides a general workflow for a typical cross-coupling reaction, a common application for aniline derivatives, while minimizing degradation.

• Preparation of the Reaction Vessel:

  • A clean, dry Schlenk flask is equipped with a magnetic stir bar.

  • The flask is flame-dried under vacuum and backfilled with an inert gas (e.g., argon).

• Addition of Reagents:

  • To the flask, add 2,4-Bis(2-methylphenoxy)aniline (1.0 eq), the coupling partner (e.g., an aryl halide, 1.1 eq), a palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and a ligand (e.g., a phosphine ligand, 4 mol%).

  • Add a base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition:

  • Add a degassed solvent (e.g., toluene or dioxane) via syringe.

• Reaction Execution:

  • The reaction mixture is heated to the desired temperature (e.g., 80-100°C) under a positive pressure of inert gas.

  • The reaction progress is monitored by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, the reaction is cooled to room temperature and filtered through a pad of celite to remove the catalyst.

  • The filtrate is concentrated, and the residue is purified by column chromatography.

Protocol 2: Forced Degradation Study Workflow

Forced degradation studies are essential for understanding the stability of a molecule.[3][4][5] This workflow outlines a typical approach.

• Sample Preparation:

  • Prepare stock solutions of 2,4-Bis(2-methylphenoxy)aniline in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions:

  • Acidic Hydrolysis: Treat the sample with 0.1 M HCl at 60°C.

  • Basic Hydrolysis: Treat the sample with 0.1 M NaOH at 60°C.

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Heat the solid sample or a solution at a high temperature (e.g., 80°C).

  • Photolytic Degradation: Expose a solution to UV light.

• Time Points:

  • Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis:

  • Analyze the samples by a stability-indicating method, such as reverse-phase HPLC with a UV detector, to quantify the parent compound and detect any degradation products.

Visualizations

References

• 1. Mechanisms and pathways of aniline elimination from aquatic environments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemos.de [chemos.de]
• 3. pharmtech.com [pharmtech.com]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Reactivity of 2,4-Bis(2-methylphenoxy)aniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,4-Bis(2-methylphenoxy)aniline. The content focuses on addressing common issues related to solvent effects on the reactivity of this compound, particularly in the context of C-N cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 2,4-Bis(2-methylphenoxy)aniline?

A1: The primary reactive site on 2,4-Bis(2-methylphenoxy)aniline is the nitrogen atom of the aniline functional group. This site is nucleophilic and is most commonly involved in reactions such as C-N cross-coupling (e.g., Buchwald-Hartwig amination, Ullmann condensation) to form triarylamines, or other N-alkylation and N-acylation reactions. The bulky 2-methylphenoxy groups can introduce steric hindrance, which may influence the reaction conditions required.

Q2: How does solvent choice impact the reactivity of 2,4-Bis(2-methylphenoxy)aniline in C-N cross-coupling reactions?

A2: Solvent choice is a critical parameter that can significantly affect the outcome of C-N cross-coupling reactions. The solvent influences the solubility of reactants and catalysts, the stability of catalytic intermediates, and the overall reaction rate and yield. For palladium-catalyzed reactions like the Buchwald-Hartwig amination, non-polar aprotic solvents such as toluene, xylenes, or 1,4-dioxane are commonly used.[1][2] For copper-catalyzed Ullmann-type reactions, polar aprotic solvents like N-methylpyrrolidone (NMP), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) are traditionally employed to facilitate the reaction, which often requires higher temperatures.[3] However, recent methods have been developed that utilize non-polar solvents for Ullmann couplings as well.[4]

Q3: Can protic solvents be used for reactions with 2,4-Bis(2-methylphenoxy)aniline?

A3: Generally, protic solvents (e.g., alcohols, water) are avoided in many C-N cross-coupling reactions, especially when strong bases like sodium tert-butoxide are used, as the solvent can react with the base. However, some modern catalytic systems are designed to be compatible with protic solvents. For instance, specific ligands can enable Buchwald-Hartwig reactions in aqueous systems or alcohol/water mixtures.[1][5] These conditions can be advantageous for sustainability and may sometimes enhance reaction rates.

Q4: What is the role of solvent polarity in palladium-catalyzed amination of 2,4-Bis(2-methylphenoxy)aniline?

A4: In palladium-catalyzed amination, solvent polarity can influence the reaction mechanism and selectivity. While non-polar solvents like toluene are often effective, polar aprotic solvents can sometimes accelerate the reaction.[2][6] However, the effect is not always straightforward and can depend on the specific ligand and substrates involved. In some cases, highly polar solvents can stabilize certain catalytic intermediates, potentially altering the selectivity of the reaction if other reactive sites are present.[6][7] For a sterically hindered substrate like 2,4-Bis(2-methylphenoxy)aniline, a solvent that promotes a sufficiently fast reaction rate to overcome the steric barrier is desirable.

Troubleshooting Guides

Issue 1: Low or No Yield in a Buchwald-Hartwig Amination Reaction

Possible Cause:

• Inappropriate Solvent: The chosen solvent may not be optimal for the specific ligand-catalyst system or may not sufficiently solubilize the reactants at the reaction temperature.

• Solvent Contamination: The presence of water or oxygen in the solvent can deactivate the palladium catalyst.

Troubleshooting Steps:

• Solvent Screening: If the reaction is performed in a standard solvent like toluene with no success, consider screening other solvents. 1,4-dioxane is a common alternative.[2][8] For sterically hindered substrates, sometimes a more coordinating solvent might be beneficial, but this needs to be evaluated on a case-by-case basis.

• Ensure Anhydrous and Degassed Conditions: Use a freshly distilled or commercially available anhydrous solvent. Degas the solvent thoroughly by sparging with an inert gas (e.g., argon or nitrogen) or by freeze-pump-thaw cycles.

• Check Reactant Solubility: Visually inspect the reaction mixture at the target temperature to ensure all components, especially the aniline and the aryl halide, are dissolved. If solubility is an issue, a different solvent system may be required.

Issue 2: Slow Reaction Rate in a Copper-Catalyzed Ullmann Condensation

Possible Cause:

• Suboptimal Solvent Polarity: Traditional Ullmann reactions often require high-boiling polar aprotic solvents to proceed at a reasonable rate.[3]

• Low Reaction Temperature: The energy barrier for the reaction, especially with a sterically hindered aniline, may not be overcome at the current temperature.

Troubleshooting Steps:

• Increase Solvent Polarity: If using a non-polar solvent like toluene, consider switching to a polar aprotic solvent such as DMF, NMP, or DMSO.[3] These solvents can help to stabilize charged intermediates and accelerate the reaction.

• Increase Reaction Temperature: If the solvent's boiling point allows, increasing the reaction temperature can significantly improve the rate. Ullmann reactions are often run at temperatures above 100 °C.[3][9]

• Consider Ligand and Base Effects: The choice of ligand and base is coupled with the solvent. Some modern ligand systems allow for Ullmann-type couplings in non-polar solvents at lower temperatures.[4] Ensure the chosen solvent is compatible with the entire catalytic system.

Issue 3: Formation of Side Products (e.g., Hydrodehalogenation)

Possible Cause:

• Solvent-Base Interaction: The presence of trace water in the solvent can lead to the formation of hydroxide ions, which can promote the hydrodehalogenation of the aryl halide.

• Solvent-Dependent Catalyst Decomposition: In some solvent systems, the catalyst may be unstable, leading to the formation of palladium black, which can catalyze side reactions.

Troubleshooting Steps:

• Strictly Anhydrous Conditions: As mentioned previously, ensure the use of a dry solvent and base.

• Solvent and Base Compatibility: Evaluate the compatibility of the solvent with the base. For example, using a weaker base might be necessary in a solvent that can participate in side reactions.

• Monitor Catalyst Stability: If the reaction mixture turns black, it indicates catalyst decomposition. This can sometimes be mitigated by changing the solvent, ligand, or reaction temperature.

Data Presentation

Table 1: General Effects of Common Solvents on C-N Cross-Coupling Reactions

Solvent Class	Example Solvents	Typical Use Case	Potential Advantages	Potential Disadvantages
Non-polar Aprotic	Toluene, Xylenes	Buchwald-Hartwig	Good solubility for many organic substrates; well-established systems.[1][2]	May result in slow reaction rates for less reactive substrates.
Ethereal	1,4-Dioxane, THF	Buchwald-Hartwig	Can improve solubility and sometimes reaction rates compared to hydrocarbons.[2][8]	Peroxide formation in aged solvents can be a hazard and inhibit catalysis.
Polar Aprotic	DMF, NMP, DMSO	Ullmann Condensation	High boiling points; good for dissolving salts and polar reagents; can accelerate reactions.[3]	Difficult to remove during workup; can be reactive at high temperatures.
Alcohols	t-Butanol, Methanol/Ethanol	Buchwald-Hartwig (with specific bases), Modern Ullmann	Can be more environmentally friendly; may facilitate catalyst reduction.[5]	Can react with strong bases; limited temperature range.
Aqueous/Micellar	Water with Surfactants	Buchwald-Hartwig	"Green" solvent; can lead to very high reaction rates.[10][11]	Requires specialized surfactants and catalyst systems.
Solvent-Free	Neat reaction	Buchwald-Hartwig	Reduced waste; can be very efficient.[10]	Only suitable for liquid reactants or low-melting solids; can lead to mixing issues.

Experimental Protocols

General Protocol for a Buchwald-Hartwig Amination of 2,4-Bis(2-methylphenoxy)aniline

This protocol is a general guideline and may require optimization for specific aryl halides.

1. Reagents and Materials:

• 2,4-Bis(2-methylphenoxy)aniline

• Aryl halide (e.g., aryl bromide or chloride)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a Pd(II) salt like Pd(OAc)₂)

• Phosphine ligand (e.g., a biarylphosphine like XPhos or RuPhos)

• Base (e.g., NaOtBu, K₃PO₄, or Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)

2. Procedure:

• Preparation of the Reaction Vessel: To an oven-dried Schlenk tube or reaction vial, add the palladium precatalyst, the phosphine ligand, and the base under an inert atmosphere (e.g., in a glovebox).

• Addition of Reactants: Add 2,4-Bis(2-methylphenoxy)aniline and the aryl halide to the reaction vessel.

• Addition of Solvent: Add the anhydrous, degassed solvent via syringe.

• Reaction: Seal the vessel and place it in a preheated oil bath or heating block at the desired temperature (typically 80-110 °C). Stir the reaction mixture for the specified time (e.g., 4-24 hours), monitoring the progress by TLC, GC, or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts and catalyst residues. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

Experimental Workflow for Solvent Optimization

References

• 1. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Copper’s Contribution to Amination Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Aniline Derivatives in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Aniline and its derivatives are fundamental building blocks in the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials. The reactivity and efficacy of these derivatives in common synthetic transformations, such as cross-coupling reactions, can vary significantly based on their substitution patterns. This guide provides a comparative analysis of the performance of positional isomers of bromoaniline in the Suzuki-Miyaura cross-coupling reaction, supported by experimental data and detailed protocols.

Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds. The electronic and steric properties of the aniline derivative used as a substrate can have a profound impact on reaction efficiency, including product yield and reaction time.

A study on the micellar Suzuki cross-coupling reaction between various bromoanilines and 2-thienylboronic acid provides a clear comparison of the performance of ortho-, meta-, and para-substituted anilines under identical reaction conditions.[1]

Aniline Derivative	Product	Reaction Time (min)	Yield (%)
2-Bromoaniline	2-(Thiophen-2-yl)aniline	15	86
3-Bromoaniline	3-(Thiophen-2-yl)aniline	15	64
3-Bromoaniline	3-(Thiophen-2-yl)aniline	60	96
4-Bromoaniline	4-(Thiophen-2-yl)aniline	15	91

Table 1: Comparative yields of the micellar Suzuki-Miyaura cross-coupling reaction between bromoaniline isomers and 2-thienylboronic acid.[1]

The data reveals that 4-bromoaniline provides a high yield in a short reaction time, suggesting that the para position is electronically favorable for this transformation under these conditions. While 2-bromoaniline also performs well, 3-bromoaniline initially shows a lower yield, which significantly improves with an extended reaction time.[1] This highlights the influence of the substituent position on the reaction kinetics.

Experimental Protocols

Detailed and reproducible experimental protocols are critical for the successful application of synthetic methodologies. Below are representative protocols for the Suzuki-Miyaura cross-coupling of aniline derivatives.

General Procedure for Micellar Suzuki Cross-Coupling

This protocol is adapted from the study comparing bromoaniline isomers.[1]

Materials:

• Bromoaniline isomer (1.0 eq)

• Thienylboronic acid (1.2 eq)

• Pd(dtbpf)Cl2 (2 mol%)

• Triethylamine (2.0 eq)

• 2 wt% Kolliphor EL solution in water

Procedure:

• To a reaction vessel, add the bromoaniline isomer, thienylboronic acid, Pd(dtbpf)Cl2, and triethylamine.

• Add the 2 wt% Kolliphor EL solution in water.

• Stir the mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Procedure for Suzuki-Miyaura Coupling of Unprotected ortho-Bromoanilines

This protocol is suitable for a broader range of boronic esters and is optimized for unprotected ortho-bromoanilines.[2]

Materials:

• ortho-Bromoaniline derivative (1.0 eq)

• Boronic ester (1.5 eq)

• CataCXium A Pd G3 (10 mol%)

• K3PO4 (2.0 eq)

• 2-Methyltetrahydrofuran (2-MeTHF)

Procedure:

• In a nitrogen-flushed glovebox, combine the ortho-bromoaniline derivative, boronic ester, CataCXium A Pd G3, and K3PO4 in a reaction vial.

• Add 2-MeTHF to the vial.

• Seal the vial and heat the reaction mixture at the desired temperature (e.g., 80 °C).

• After the specified reaction time, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent and water.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash chromatography.

Reaction Pathways and Workflows

Visualizing the logical flow of a synthetic process can aid in understanding and planning experiments.

Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established pathway involving a palladium catalyst.

References

• 1. mdpi.com [mdpi.com]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Purity of Synthesized 2,4-Bis(2-methylphenoxy)aniline: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comparative analysis of the purity validation of 2,4-Bis(2-methylphenoxy)aniline, a key intermediate in various synthetic pathways. We present a comparison with a common alternative, 4,4'-diaminodiphenyl ether (ODA), and provide detailed experimental protocols for the analytical techniques used in purity assessment.

Purity Comparison: 2,4-Bis(2-methylphenoxy)aniline vs. 4,4'-diaminodiphenyl ether

The purity of a synthesized compound is a crucial determinant of its suitability for downstream applications, directly impacting reaction yields, biological activity, and safety profiles. Here, we compare the typical purity of 2,4-Bis(2-methylphenoxy)aniline with that of a widely used alternative, 4,4'-diaminodiphenyl ether.

Feature	2,4-Bis(2-methylphenoxy)aniline	4,4'-diaminodiphenyl ether (ODA)
Typical Purity	>98.0% to 99.0%	>98.0%[1][2]
Primary Analytical Method for Purity	High-Performance Liquid Chromatography (HPLC)[1][3]	Gas Chromatography (GC)[1][2], Titration[2]
Molecular Weight	305.37 g/mol	200.24 g/mol
Appearance	Fine chemical/pharmaceutical intermediate	White to light yellow powder or lump[1]

Experimental Protocols for Purity Validation

Accurate determination of purity relies on robust and well-defined analytical methods. Below are detailed protocols for the primary techniques used to validate the purity of 2,4-Bis(2-methylphenoxy)aniline and 4,4'-diaminodiphenyl ether.

High-Performance Liquid Chromatography (HPLC) for 2,4-Bis(2-methylphenoxy)aniline

High-Performance Liquid Chromatography is a powerful technique for separating and quantifying components in a mixture, making it ideal for assessing the purity of synthesized organic compounds.

Method:

• Instrumentation: A standard HPLC system equipped with a UV detector is used.

• Column: A reverse-phase C18 column is typically employed.

• Mobile Phase: A mixture of acetonitrile (MeCN) and water is used as the mobile phase.[1][3] For applications requiring mass spectrometry (MS) compatibility, phosphoric acid in the mobile phase can be replaced with formic acid.[1][3]

• Preparation of Standard and Sample:

  • A standard solution is prepared by accurately weighing a reference standard of 2,4-Bis(2-methylphenoxy)aniline and dissolving it in a suitable solvent (e.g., acetonitrile) to a known concentration.

  • The synthesized sample is prepared by dissolving an accurately weighed amount in the same solvent to a similar concentration.

• Chromatographic Conditions:

  • The column is equilibrated with the mobile phase until a stable baseline is achieved.

  • Equal volumes of the standard and sample solutions are injected into the chromatograph.

• Data Analysis: The purity of the synthesized sample is determined by comparing the peak area of the main component in the sample chromatogram to the peak area of the standard. The percentage purity is calculated using the following formula:

  % Purity = (Area of Sample Peak / Area of Standard Peak) x (Concentration of Standard / Concentration of Sample) x 100%

Gas Chromatography-Mass Spectrometry (GC-MS) for 4,4'-diaminodiphenyl ether (ODA)

Gas Chromatography-Mass Spectrometry is a highly sensitive technique used to separate and identify different substances within a test sample.

Method:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

• Column: A capillary column suitable for the analysis of aromatic amines is selected.

• Carrier Gas: Helium is typically used as the carrier gas.

• Preparation of Standard and Sample:

  • A standard solution is prepared by dissolving a known amount of ODA reference standard in a suitable solvent (e.g., methanol or acetone).

  • The synthesized ODA sample is prepared in the same manner.

• GC Conditions:

  • The injector and detector temperatures are set to appropriate values to ensure vaporization of the sample without degradation.

  • A temperature program is used for the oven to ensure good separation of the analyte from any impurities.

• MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode, and mass spectra are acquired over a suitable mass range.

• Data Analysis: The purity is determined by the relative area of the ODA peak in the total ion chromatogram (TIC). The identity of the peak is confirmed by comparing its mass spectrum with that of the reference standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is an indispensable tool for elucidating the structure of organic molecules and confirming the identity of a synthesized compound.

Method:

• Sample Preparation: A small amount of the purified compound is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer.

• Spectral Interpretation: The chemical shifts, integration of signals, and coupling patterns in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are analyzed to confirm that the synthesized structure is consistent with that of 2,4-Bis(2-methylphenoxy)aniline or ODA. The absence of significant impurity peaks further supports the purity of the sample.

Visualizing the Workflow and Comparison

To provide a clearer understanding of the processes involved, the following diagrams, generated using Graphviz, illustrate the general workflow for the synthesis and purity validation of an aromatic amine, and a conceptual comparison of the analytical results.

Caption: General workflow for the synthesis, purification, and purity validation of an aromatic amine.

Caption: Conceptual comparison of purity validation for the target compound and its alternative.

References

• 1. Separation of Aniline, 2,4-bis(o-methylphenoxy)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Synthesis and characterization of Sn(ii) complexes supported by amino bis-phenoxide ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]

A Comparative Guide to Catalysts for N-aryl Phenoxazine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of N-aryl phenoxazines, a core scaffold in many biologically active molecules and functional materials, has been significantly advanced through the development of various catalytic systems. This guide provides an objective comparison of the leading catalytic methods, supported by experimental data, to aid researchers in selecting the most suitable approach for their specific synthetic needs. The primary catalytic strategies discussed include traditional copper-catalyzed Ullmann condensations, palladium-catalyzed Buchwald-Hartwig aminations, and modern organocatalyzed/photoredox methods.

Performance Comparison of Catalytic Systems

The choice of catalyst exerts a profound influence on the efficiency, scope, and mildness of N-aryl phenoxazine synthesis. Below is a summary of quantitative data from representative studies, offering a clear comparison of these systems.

Catalyst System	Catalyst/Precatalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Copper-Catalyzed	CuI (5 mol%)	None	Cs₂CO₃	n-PrCN	115	22	93	[1]
Cu(OAc)₂	Not Specified	Trimethylamine N-oxide	Not Specified	Not Specified	Not Specified	70-80	[2]
CuI (5-20 mol%)	Ethylene Glycol	NaOH	Ethylene Glycol	120	24	Not Specified for Phenoxazine	[3]
Palladium-Catalyzed	Pd(OAc)₂	P(tBu)₃	NaOtBu	Toluene	110	24	78
[Pd(allyl)Cl]₂ (1 mol%)	XPhos (4 mol%)	t-BuONa	Toluene	100	24	>95 (conversion)	[4]
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	Reflux	6	94 (for a similar amination)
Organocatalyzed	N-Aryl Phenoxazine	-	-	DMAc	RT	24	Not applicable (catalyst synthesis)	[5]
Photoredox	N-Aryl Phenoxazine	-	-	DMSO	RT	12-24	High (for subsequent reactions)

Experimental Protocols

Detailed methodologies for the key catalytic systems are provided below. These protocols are based on established literature procedures and offer a starting point for laboratory implementation.

Copper-Catalyzed N-arylation of 2-Aminophenols (Ullmann-type Reaction)

This protocol describes a tandem N- and O-arylation to construct the N-aryl phenoxazine core.

Procedure:

• To a Schlenk tube, add 2-[N-(2-chlorophenyl)amino]phenol (1 mmol), CuI (0.05 mmol), and Cs₂CO₃ (3 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., nitrogen or argon).

• Add n-PrCN (2 mL) and the corresponding aryl iodide (1.1 mmol) via syringe.

• Stir the resulting mixture at 80°C for 6 hours to complete the N-arylation, then increase the temperature to 115°C and stir for an additional 18 hours to facilitate the O-arylation.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel to afford the desired N-aryl phenoxazine.[1]

Palladium-Catalyzed N-arylation of Phenoxazine (Buchwald-Hartwig Amination)

This protocol is a general procedure for the cross-coupling of phenoxazine with an aryl halide.

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with Pd(OAc)₂ (as a precatalyst), a suitable phosphine ligand (e.g., XPhos, t-BuXPhos), and a base (e.g., NaOtBu or t-BuONa).

• Add dry, degassed toluene to the tube.

• Add phenoxazine (1 equivalent) and the aryl halide (typically 1.1-1.2 equivalents).

• Seal the tube and heat the reaction mixture at the desired temperature (typically 80-110°C) with vigorous stirring for the specified time (usually 6-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.[4]

Synthesis of N-Aryl Phenoxazine as an Organophotoredox Catalyst

N-aryl phenoxazines themselves can act as potent photoredox catalysts. Their synthesis often employs palladium catalysis.

Procedure:

• Flame-dry a flask equipped with a magnetic stir bar under vacuum and backfill with nitrogen.

• Charge the flask with phenoxazine, NaOtBu, Pd(OAc)₂, and a phosphine ligand (e.g., P(tBu)₃).

• Add dry toluene, and then add the aryl bromide.

• Place the flask in a preheated oil bath at 110°C and stir for 24 hours under a nitrogen atmosphere.

• After cooling, the reaction mixture can be worked up and purified by column chromatography to yield the N-aryl phenoxazine.

Visualizing the Synthetic Pathways and Catalyst Comparison

To better illustrate the experimental workflow and the relationships between the different catalytic systems, the following diagrams are provided.

Caption: General experimental workflow for N-aryl phenoxazine synthesis.

Caption: Logical comparison of catalyst systems for N-aryl phenoxazine synthesis.

Conclusion

The synthesis of N-aryl phenoxazines can be achieved through several effective catalytic methods. Copper-catalyzed Ullmann-type reactions offer a classical and cost-effective approach, though often requiring harsh conditions.[1][2] Palladium-catalyzed Buchwald-Hartwig amination has emerged as a highly versatile and efficient method with a broad substrate scope and milder conditions, albeit at a higher cost for the catalyst and ligands.[4] More recently, organocatalyzed and photoredox methods present a green and exceptionally mild alternative, avoiding the use of transition metals and demonstrating high functional group tolerance.[6][7] The selection of the optimal catalyst will depend on the specific requirements of the target molecule, including considerations of cost, scale, and the presence of sensitive functional groups. This guide provides the necessary data and protocols to make an informed decision for the successful synthesis of N-aryl phenoxazines.

References

• 1. researchgate.net [researchgate.net]
• 2. iiste.org [iiste.org]
• 3. scientiairanica.sharif.edu [scientiairanica.sharif.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis, Characterization, and Reactivity of N-Alkyl Phenoxazines in Organocatalyzed Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organocatalyzed Atom Transfer Radical Polymerization Using N-Aryl Phenoxazines as Photoredox Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of Phenoxy Aniline Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The phenoxy aniline scaffold is a privileged structure in medicinal chemistry, appearing in a diverse array of biologically active compounds. This guide provides a comparative analysis of the performance of various phenoxy aniline derivatives, with a focus on 2,4-Bis(2-methylphenoxy)aniline and its analogs. The information presented herein is intended to support researchers in drug discovery and development by offering a side-by-side look at their biological activities, supported by experimental data and detailed protocols.

Executive Summary

Phenoxy aniline derivatives have demonstrated a wide spectrum of biological activities, including antioxidant, cytotoxic, and enzyme-inhibiting properties. While direct comparative performance data for 2,4-Bis(2-methylphenoxy)aniline against other derivatives is limited in publicly available literature, this guide compiles and contrasts the performance of structurally related phenoxy anilines to provide a valuable reference for structure-activity relationship (SAR) studies and future research directions. The subsequent sections will delve into the specific performance metrics, detailed experimental methodologies, and visual representations of relevant biological pathways and workflows.

Performance Comparison of Phenoxy Aniline Derivatives

To facilitate a clear comparison, the following tables summarize the quantitative data on the biological activities of various phenoxy aniline derivatives. It is important to note the absence of specific data for 2,4-Bis(2-methylphenoxy)aniline in the reviewed literature, highlighting a key area for future investigation.

Table 1: Cytotoxicity of Phenoxy Aniline Derivatives against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
4-(4-Acetylphenylamino)-6-methoxy-2-phenylquinoline	NCI-H226 (Non-small cell lung)	0.94	[1]
MDA-MB-231/ATCC (Breast)	0.04	[1]
SF-295 (CNS)	<0.01	[1]
4-(4-Acetylphenylamino)-6-methoxy-2-phenylquinoline oxime	Various	Mean GI50: 3.02	[1]
4-(4-Acetylphenylamino)-6-methoxy-2-phenylquinoline methyloxime	Various	Mean GI50: 3.89	[1]
Aniline-substituted thieno[2,3-d]pyrimidine (MS4e)	HCT116 (Colorectal)	357.12 µg/ml	[2]
5-Fluorouracil (Standard)	HCT116 (Colorectal)	435.59 µg/ml	[2]

Table 2: Enzyme Inhibition by Phenoxy Aniline Derivatives

Compound	Enzyme	IC50 (µM)	Reference
2',4'-Dichlorophenoxyaniline	CYP2B6	~10	[3]
2',4',5'-Trichlorophenoxyaniline	CYP2B6	~5	[3]
N-Benzyl-4-methoxyaniline derivative (22)	Aldose Reductase	2.83	[4]
Dicyanoaniline derivative (2)	α-amylase	20.33	[5]
α-glucosidase	21.01	[5]
Dicyanoaniline derivative (9)	α-amylase	22.15	[5]
α-glucosidase	23.15	[5]

Table 3: Antioxidant Activity of Phenolic and Aniline Compounds

Compound Class	Assay	Activity	Reference
Phenolic Compounds	DPPH Scavenging	More active than anilines	[6]
Aniline Compounds	H2O2 Scavenging	More active than phenolic compounds	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant activity of compounds.

Principle: Antioxidants donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Procedure:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction Mixture: Add a solution of the test compound (at various concentrations) to the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the untreated control, and the IC50 value is determined by plotting cell viability against compound concentration.

Cytochrome P450 (CYP) Inhibition Assay

This assay determines the potential of a compound to inhibit the activity of CYP enzymes, which are crucial for drug metabolism.

Principle: The assay measures the metabolism of a fluorescent probe substrate by a specific CYP isozyme in the presence and absence of the test compound. Inhibition of the enzyme results in a decreased formation of the fluorescent metabolite.

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing recombinant human CYP enzyme, a fluorescent probe substrate, and the test compound in a buffer solution.

• Initiation: Initiate the reaction by adding a NADPH-regenerating system.

• Incubation: Incubate the mixture at 37°C for a specific time.

• Termination: Stop the reaction by adding a suitable solvent (e.g., acetonitrile).

• Measurement: Measure the fluorescence of the metabolite using a fluorescence plate reader.

• Calculation: The percentage of inhibition is calculated by comparing the fluorescence in the presence of the test compound to the control. The IC50 value is then determined from a concentration-response curve.[3]

Visualizing Experimental Workflows

To provide a clearer understanding of the experimental processes, the following diagrams have been generated using the DOT language.

Caption: Workflow for the DPPH Radical Scavenging Assay.

Caption: Workflow for the MTT Cytotoxicity Assay.

Conclusion and Future Directions

The available data, while not providing a direct comparison for 2,4-Bis(2-methylphenoxy)aniline, strongly suggest that the phenoxy aniline scaffold is a promising starting point for the development of novel therapeutic agents. The diverse biological activities observed across different derivatives highlight the tunability of this chemical class. The significant cytotoxicity of some 4-anilinoquinoline derivatives against various cancer cell lines, for instance, underscores their potential in oncology research.

A critical gap in the current knowledge is the lack of biological data for 2,4-Bis(2-methylphenoxy)aniline. Future research should prioritize the synthesis and evaluation of this compound in a battery of in vitro assays, including those for which protocols are provided in this guide. This would enable a direct and meaningful comparison with other phenoxy anilines and would be invaluable for elucidating the structure-activity relationships within this chemical family. Furthermore, investigations into the mechanism of action of the most potent compounds are warranted to identify their molecular targets and signaling pathways, which will be instrumental in their further development as drug candidates.

References

• 1. Synthesis and cytotoxic evaluation of certain 4-anilino-2-phenylquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Use of phenoxyaniline analogs to generate biochemical insights into polybrominated diphenyl ether interaction with CYP2B enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Aldose Reductase Inhibition Effects of Novel N-Benzyl-4-Methoxyaniline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dicyanoanilines as potential and dual inhibitors of <i>α</i>-amylase and <i>α</i>-glucosidase enzymes: Synthesis, characterization, <i>in vitro</i>, <i>in silico,</i> and kinetics studies - Arabian Journal of Chemistry [arabjchem.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Genotoxicity of Aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Aniline and its derivatives are a class of aromatic amines widely used in the synthesis of pharmaceuticals, dyes, pesticides, and other industrial chemicals.[1] Due to their widespread use and potential for human exposure, understanding their genotoxic potential is of paramount importance for risk assessment and the development of safer alternatives. This guide provides a comparative overview of the genotoxicity of various aniline derivatives, supported by experimental data from key assays. It also details the underlying mechanisms of action and the experimental protocols for the cited genotoxicity tests.

Comparative Genotoxicity Data

The genotoxicity of aniline derivatives can vary significantly based on their chemical structure, including the nature and position of substituents on the aromatic ring. The following tables summarize quantitative data from several key genotoxicity assays, providing a comparative look at the activity of different aniline derivatives.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of chemical compounds.[2][3] It utilizes histidine-requiring strains of Salmonella typhimurium to detect point mutations.[3] A positive result, indicated by a significant increase in the number of revertant colonies, suggests that the compound is a mutagen. The inclusion of a mammalian liver S9 fraction is crucial for detecting compounds that require metabolic activation to become mutagenic.[3]

Aniline Derivative	Salmonella Strain	S9 Activation	Result	Reference
2,4-Dimethylaniline	TA100	+	Weakly Mutagenic	[4][5]
2,4,5-Trimethylaniline	TA100	+	Mutagenic	[4][5]
2,4,6-Trimethylaniline	TA100	+ (20% S9 mix)	Weakly Mutagenic	[4][5]
2,6-Dialkyl-substituted anilines	TA100	+ (20% S9 mix)	Weakly Mutagenic	[4][5]
Aniline	Salmonella spp.	-	Negative	[6]
p-Substituted nitrobenzene derivatives	Salmonella spp.	Not specified	Mostly Positive	[7]
Ortho and meta-substituted nitrobenzene derivatives	Salmonella spp.	Not specified	Some Positive	[7]

Micronucleus Assay

The micronucleus assay, which can be performed both in vitro and in vivo, detects chromosomal damage.[7][8] Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[5][9] An increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome lagging) effects.

Aniline Derivative	Test System	Route of Administration (in vivo)	Result	Reference
Aniline	Mouse bone marrow	Intraperitoneal	Positive (at high doses)	[10]
Aniline hydrochloride	Male CRH mouse bone marrow	Oral	Positive (at 1000 mg/kg)	[11]
Aniline	Mouse bone marrow	Not specified	Positive	[6]

Comet Assay (Single Cell Gel Electrophoresis)

The alkaline comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[12][13] Under electrophoresis, fragmented DNA migrates away from the nucleus, forming a "comet" shape. The extent of DNA damage is quantified by measuring the length of the comet tail and the percentage of DNA in the tail.[11]

Aniline Derivative	Test System	Result	Reference
2,4-Dimethylaniline	B6C3F1 mouse bone marrow cells	Increased DNA migration (Genotoxic)	[12]
2,4,6-Trimethylaniline	B6C3F1 mouse bone marrow cells	Increased DNA migration (Genotoxic)	[12]
2-Chloro-4-methylaniline	B6C3F1 mouse bone marrow cells	No effect on DNA	[12]
4-Chloro-N-methylaniline	B6C3F1 mouse bone marrow cells	No effect on DNA	[12]
o-Anisidine	Rat liver and stomach	Equivocal in liver, negative in stomach	[14]

Mechanisms of Genotoxicity

The genotoxicity of many aniline derivatives is not direct but requires metabolic activation to form reactive intermediates that can interact with DNA.[15] The primary mechanism involves enzymatic N-hydroxylation, followed by the formation of a highly reactive nitrenium ion, which can then form covalent adducts with DNA bases, primarily guanine.[15][16] This process can lead to DNA damage, mutations, and potentially cancer.[15] Some aniline derivatives can also induce oxidative stress, leading to the formation of reactive oxygen species (ROS) that can damage DNA.[2][3]

Metabolic activation and DNA damage pathway of aniline derivatives.

Experimental Protocols

Detailed and standardized protocols are critical for the reproducibility and reliability of genotoxicity studies. The following sections provide overviews of the methodologies for the key assays cited in this guide, based on established guidelines such as those from the Organisation for Economic Co-operation and Development (OECD).

Ames Test (OECD 471)

The bacterial reverse mutation assay, or Ames test, evaluates the mutagenic potential of a substance by measuring its ability to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine).[17][18]

Generalized workflow for the Ames test.

Methodology:

• Strain Preparation: Cultures of the appropriate bacterial tester strains are grown overnight in a nutrient broth.

• Exposure: The test compound, bacterial culture, and, if required, the S9 mix are combined in a test tube.

• Plating: The mixture is added to molten top agar and poured onto the surface of a minimal glucose agar plate.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted for each plate.

• Data Analysis: A substance is considered mutagenic if it produces a concentration-dependent increase in the number of revertant colonies as compared to the negative control.

In Vitro Micronucleus Assay (OECD 487)

The in vitro micronucleus assay is a genotoxicity test that detects micronuclei in the cytoplasm of interphase cells.[5][19] It is used to identify substances that cause chromosomal damage.[5]

Generalized workflow for the in vitro micronucleus assay.

Methodology:

• Cell Culture: Appropriate mammalian cells (e.g., human lymphocytes, CHO, V79, or TK6 cells) are cultured.[1]

• Exposure: The cells are treated with the test compound at various concentrations, with and without an S9 metabolic activation system.

• Cytokinesis Block: Cytochalasin B is often added to the culture to inhibit cytokinesis, resulting in binucleated cells that have completed one round of mitosis.[10]

• Harvesting: After an appropriate incubation period, the cells are harvested, subjected to hypotonic treatment, and fixed.

• Staining and Scoring: The cells are stained, and the frequency of micronuclei is determined by scoring a predetermined number of binucleated cells under a microscope.

• Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates a genotoxic effect.

In Vivo Micronucleus Assay (OECD 474)

The in vivo micronucleus assay is used to detect damage to chromosomes or the mitotic apparatus in erythroblasts of animals, typically rodents.[20]

Generalized workflow for the in vivo micronucleus assay.

Methodology:

• Animal Dosing: The test substance is administered to the animals, usually mice or rats, via an appropriate route.[15][20]

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after treatment.[7]

• Slide Preparation: Smears are made on slides, fixed, and stained.

• Scoring: The number of micronucleated immature erythrocytes (e.g., polychromatic erythrocytes) is scored per a set number of total immature erythrocytes.[16]

• Cytotoxicity Assessment: The ratio of immature to mature erythrocytes is often determined as a measure of cytotoxicity.

• Data Analysis: A statistically significant, dose-related increase in the frequency of micronucleated cells in treated animals compared to controls is indicative of in vivo genotoxicity.

Alkaline Comet Assay (OECD 489)

The alkaline comet assay is a method for measuring DNA strand breaks in individual eukaryotic cells.[4][21]

Generalized workflow for the alkaline comet assay.

Methodology:

• Cell Preparation: A single-cell suspension is prepared from the tissue or cell culture of interest.

• Embedding: The cells are mixed with low-melting-point agarose and layered onto a microscope slide.

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and proteins, leaving behind DNA-containing nucleoids.

• Alkaline Unwinding: The DNA is unwound under alkaline conditions (pH > 13).[4]

• Electrophoresis: The slides are placed in a horizontal gel electrophoresis tank, and an electric field is applied. Broken DNA fragments migrate out of the nucleoid, forming a "comet."

• Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

• Data Analysis: Image analysis software is used to quantify the amount of DNA in the comet tail and the tail length, which are indicators of the extent of DNA damage.

Conclusion

The genotoxicity of aniline derivatives is a complex issue influenced by their chemical structure and metabolic activation. This guide provides a comparative framework for understanding the genotoxic potential of these compounds, supported by data from standard assays. The detailed experimental protocols and mechanistic insights are intended to aid researchers and drug development professionals in designing and interpreting genotoxicity studies, ultimately contributing to the development of safer chemical products. It is important to note that a battery of tests is often required for a comprehensive assessment of genotoxicity, as different assays detect different types of genetic damage.

References

• 1. academic.oup.com [academic.oup.com]
• 2. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 3. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. oecd.org [oecd.org]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. criver.com [criver.com]
• 8. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nucro-technics.com [nucro-technics.com]
• 10. In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CometAssay Assay Principle: R&D Systems [rndsystems.com]
• 12. mdpi.com [mdpi.com]
• 13. The In Vitro Micronucleus Assay | Springer Nature Experiments [experiments.springernature.com]
• 14. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 15. nucro-technics.com [nucro-technics.com]
• 16. litronlabs.com [litronlabs.com]
• 17. nib.si [nib.si]
• 18. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 19. oecd.org [oecd.org]
• 20. oecd.org [oecd.org]
• 21. Frontiers | The use of the comet assay for the evaluation of the genotoxicity of nanomaterials [frontiersin.org]

A Spectroscopic Comparison of 2,4-Bis(2-methylphenoxy)aniline Isomers: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the nuanced structural differences between isomers is paramount. This guide provides a comparative spectroscopic analysis of 2,4-Bis(2-methylphenoxy)aniline and its potential positional isomers. Due to a lack of readily available experimental data for this specific compound and its isomers, this guide presents predicted spectroscopic characteristics based on established principles of organic spectroscopy.

This document outlines the expected variations in Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy for these compounds. Detailed, generalized experimental protocols are also provided to aid in laboratory analysis.

Introduction to 2,4-Bis(2-methylphenoxy)aniline and its Isomers

2,4-Bis(2-methylphenoxy)aniline is an aromatic amine containing two methylphenoxy ether linkages. Its isomers can arise from the different substitution patterns of the phenoxy groups on the aniline ring and the varying positions of the methyl group on the phenoxy rings. For the purpose of this guide, we will consider the primary regioisomers of bis(2-methylphenoxy)aniline, where the positions of the ether linkages on the aniline ring are varied. Understanding the distinct spectroscopic signatures of these isomers is crucial for their unambiguous identification and for structure-activity relationship (SAR) studies in drug discovery.

Predicted Spectroscopic Data Comparison

The following tables summarize the anticipated spectroscopic data for 2,4-Bis(2-methylphenoxy)aniline and its representative isomers. These predictions are based on the fundamental principles of spectroscopy and the known effects of substituent positioning on aromatic systems.

Table 1: Predicted ¹H NMR Spectral Data (in CDCl₃)

Compound	Aromatic Protons (ppm)	-NH₂ Protons (ppm)	-CH₃ Protons (ppm)
2,4-Bis(2-methylphenoxy)aniline	6.8 - 7.5 (complex multiplet)	~3.8 (broad singlet)	~2.2 (singlet)
2,5-Bis(2-methylphenoxy)aniline	6.7 - 7.4 (complex multiplet)	~3.7 (broad singlet)	~2.2 (singlet)
2,6-Bis(2-methylphenoxy)aniline	6.9 - 7.6 (complex multiplet)	~4.0 (broad singlet)	~2.3 (singlet)
3,5-Bis(2-methylphenoxy)aniline	6.5 - 7.3 (complex multiplet)	~3.6 (broad singlet)	~2.2 (singlet)

Table 2: Predicted ¹³C NMR Spectral Data (in CDCl₃)

Compound	Aromatic C (ppm)	C-N (ppm)	C-O (ppm)	-CH₃ (ppm)
2,4-Bis(2-methylphenoxy)aniline	110 - 160	~145	~155	~16
2,5-Bis(2-methylphenoxy)aniline	110 - 160	~148	~155	~16
2,6-Bis(2-methylphenoxy)aniline	110 - 160	~142	~156	~17
3,5-Bis(2-methylphenoxy)aniline	110 - 160	~150	~158	~16

Table 3: Predicted Key FTIR Absorption Bands (in KBr)

Compound	N-H Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	C-N Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)
2,4-Bis(2-methylphenoxy)aniline	~3400-3500 (two bands)	~1220-1260 (asymmetric)	~1250-1350	>3000
2,5-Bis(2-methylphenoxy)aniline	~3400-3500 (two bands)	~1220-1260 (asymmetric)	~1250-1350	>3000
2,6-Bis(2-methylphenoxy)aniline	~3400-3500 (two bands)	~1220-1260 (asymmetric)	~1250-1350	>3000
3,5-Bis(2-methylphenoxy)aniline	~3400-3500 (two bands)	~1220-1260 (asymmetric)	~1250-1350	>3000

Table 4: Predicted Mass Spectrometry and UV-Vis Data

Compound	Molecular Ion (m/z)	Key Fragmentation Pattern	λmax (in Methanol) (nm)
2,4-Bis(2-methylphenoxy)aniline	305.14	Loss of methyl, phenoxy, and tolyloxy radicals	~240, ~290
2,5-Bis(2-methylphenoxy)aniline	305.14	Similar to 2,4-isomer, potential for subtle differences in fragment intensities	~245, ~295
2,6-Bis(2-methylphenoxy)aniline	305.14	Steric hindrance may influence fragmentation pathways	~235, ~285
3,5-Bis(2-methylphenoxy)aniline	305.14	Symmetrical structure may lead to a simpler fragmentation pattern	~250, ~300

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of aromatic amines like 2,4-Bis(2-methylphenoxy)aniline and its isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and referencing it to the residual solvent peak or an internal standard (e.g., TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (KBr Pellet): Mix approximately 1-2 mg of the solid sample with ~100 mg of dry KBr powder in an agate mortar and pestle. Press the mixture into a transparent pellet using a hydraulic press.

• Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer. Record the spectrum, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. Average 16-32 scans to improve the signal-to-noise ratio.

• Background Correction: A background spectrum of a pure KBr pellet should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Utilize an appropriate ionization technique. Electron Ionization (EI) is a common hard ionization method that provides detailed fragmentation patterns useful for structural elucidation.[1][2][3][4][5] Electrospray ionization (ESI) is a softer technique often used with LC-MS.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Interpretation: Analyze the resulting mass spectrum to identify the molecular ion peak and interpret the fragmentation pattern to deduce the structure of the compound.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the analyte in a UV-transparent solvent (e.g., methanol, ethanol, or cyclohexane). The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 at the wavelength of maximum absorption (λmax).

• Data Acquisition: Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure solvent (as a reference) and the other with the sample solution. Scan the absorbance over a range of wavelengths, typically from 200 to 400 nm for aromatic compounds.[6][7][8][9][10][11][12][13][14]

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax) and record the corresponding absorbance value.

Visualization of Analytical Workflow and Isomeric Relationships

The following diagrams, generated using the DOT language, illustrate a typical workflow for the spectroscopic analysis of an unknown isomer and the structural relationship between the isomers of bis(2-methylphenoxy)aniline.

Caption: A typical experimental workflow for the spectroscopic identification of an unknown isomer.

Caption: Structural relationship of the main positional isomers of Bis(2-methylphenoxy)aniline.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 3. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. ej-eng.org [ej-eng.org]
• 9. researchgate.net [researchgate.net]
• 10. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 11. ejournal.upi.edu [ejournal.upi.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Vis-UV spectra of aromatic compounds [quimicaorganica.org]
• 14. 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis) – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

A Comparative Guide to Functionalized Quinoxaline Derivatives: Unveiling Structure-Activity Relationships

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of functionalized quinoxaline derivatives, highlighting their therapeutic potential across various domains. Quinoxaline, a heterocyclic scaffold composed of a benzene ring fused to a pyrazine ring, serves as a versatile backbone for the development of potent bioactive compounds.[1][2] This guide synthesizes experimental data to compare the anticancer, antimicrobial, and anti-inflammatory activities of various quinoxaline derivatives, offering insights into their structure-activity relationships (SAR).

Comparative Analysis of Biological Activities

The diverse biological activities of quinoxaline derivatives are intricately linked to the nature and position of their functional groups. Substitutions at the C-2, C-3, C-6, and C-7 positions of the quinoxaline ring have been extensively explored to modulate their pharmacological properties.[2]

Anticancer Activity

Quinoxaline derivatives have emerged as a promising class of anticancer agents, exhibiting inhibitory effects against various cancer cell lines.[1][2] Their mechanisms of action often involve the inhibition of critical signaling pathways implicated in cancer progression, such as the PI3K/mTOR and NF-κB pathways.[3][4]

A comparative summary of the cytotoxic activity of selected functionalized quinoxaline derivatives against different cancer cell lines is presented below.

Compound ID	Functionalization	Target Cell Line	IC50 (µM)	Reference
VIIIc	Quinoxaline-sulfonamide	HCT116 (Colon)	-	[5]
6c	Quinoxaline-HDAC inhibitor	HepG-2 (Liver)	1.53	[6]
6c	Quinoxaline-HDAC inhibitor	HuH-7 (Liver)	3.06	[6]
11	Quinoxaline-carbohydrazide	-	0.6 (EGFR)	[7]
13	Quinoxaline-carbohydrazide	-	-	[7]
Compound 1	Quinoxaline-coumarin hybrid	MALME-M (Melanoma)	-	[2]
Compound 84	Quinoxaline urea analog	Pancreatic cancer cells	-	[4]

Note: "-" indicates data not specified in the provided search results.

The data indicates that specific functionalizations, such as the incorporation of sulfonamide or HDAC inhibitory moieties, can lead to potent anticancer activity.[5][6] For instance, compound 6c demonstrated significant cytotoxicity against liver cancer cell lines by inhibiting histone deacetylase enzymes.[6] Similarly, quinoxaline-carbohydrazide derivatives 11 and 13 have shown promise as dual inhibitors of EGFR and COX-2.[7]

Antimicrobial Activity

Functionalized quinoxaline derivatives also exhibit a broad spectrum of antimicrobial activity against various bacterial and fungal strains.[8][9][10] The introduction of different substituents allows for the fine-tuning of their antimicrobial efficacy and spectrum.

Compound ID	Functionalization	Target Microorganism	Activity/MIC	Reference
Symmetrically disubstituted quinoxalines (2, 3, 4, 5)	Varied sulfur/nitrogen nucleophiles	S. aureus, B. subtilis, E. coli	Significant antibacterial activity	[9]
6a, 6b, 10	Asymmetrically substituted quinoxalines	C. albicans, A. flavus	Considerable antifungal activity	[9]
5k	Quinoxaline derivative	Acidovorax citrulli	Good antibacterial activity	[11]
5j	Quinoxaline derivative	Rhizoctonia solani	EC50 = 8.54 µg/mL	[11]
5t	Quinoxaline derivative	Rhizoctonia solani	EC50 = 12.01 µg/mL	[11]

Note: MIC (Minimum Inhibitory Concentration) and EC50 (half maximal effective concentration) values provide a quantitative measure of antimicrobial potency.

Symmetrically disubstituted quinoxalines have demonstrated notable antibacterial activity, while certain asymmetrically substituted derivatives show considerable antifungal effects.[9] Furthermore, specific quinoxaline derivatives have been identified as promising candidates for agricultural applications due to their activity against plant pathogens.[11]

Anti-inflammatory and Antioxidant Activity

Several novel quinoxaline and quinoxaline 1,4-di-N-oxide derivatives have been synthesized and evaluated for their anti-inflammatory and antioxidant properties.[12][13] These compounds have shown promising in vitro inhibition of enzymes like soybean lipoxygenase (LOX) and significant scavenging activities.[12][13]

Compound ID	Functionalization	Assay	Result	Reference
7b	Quinoxaline derivative	In vivo carrageenan-induced edema	41% inhibition	[12][13]
8f	Quinoxaline derivative	In vitro soybean lipoxygenase (LOX) inhibition	Promising inhibitor	[12][13]

Compound 7b exhibited a significant in vivo anti-inflammatory effect, comparable to the standard drug indomethacin.[12][13] This highlights the potential of functionalized quinoxalines in the development of new anti-inflammatory agents.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are summaries of common experimental protocols used in the synthesis and evaluation of functionalized quinoxaline derivatives.

General Synthesis of Quinoxaline Derivatives

A common and efficient method for synthesizing quinoxaline derivatives is the condensation of an aryl-1,2-diamine with a 1,2-dicarbonyl compound.[14][15][16]

Protocol:

• An equimolar mixture of the appropriate o-phenylenediamine and 1,2-dicarbonyl compound is prepared.

• The reactants are dissolved in a suitable solvent, such as ethanol or toluene.[14][16]

• A catalyst, such as pyridine or alumina-supported heteropolyoxometalates, may be added to facilitate the reaction.[14][15]

• The reaction mixture is stirred at room temperature or refluxed for a specified period.[14][15]

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the product is isolated by filtration and purified by recrystallization from a suitable solvent like ethanol.[14]

Microwave-assisted synthesis has also been employed to optimize reaction times and improve yields of quinoxaline derivatives.[12][13]

In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.

Protocol:

• Cancer cells (e.g., HCT116, HepG2, MCF-7) are seeded in 96-well plates and incubated to allow for cell attachment.[5]

• The cells are then treated with various concentrations of the synthesized quinoxaline derivatives and incubated for a specified period (e.g., 48 or 72 hours).

• After the incubation period, MTT solution is added to each well, and the plates are incubated further to allow the formation of formazan crystals by viable cells.

• The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Antimicrobial Susceptibility Testing (Agar Well Diffusion Method)

The agar well diffusion method is a widely used technique to evaluate the antimicrobial activity of chemical agents.

Protocol:

• A standardized inoculum of the test microorganism (bacteria or fungi) is uniformly spread on the surface of an agar plate.

• Wells of a specific diameter are made in the agar using a sterile borer.

• A defined volume of the test compound solution (dissolved in a suitable solvent like DMSO) at a specific concentration is added to each well.[17]

• A known antibiotic or antifungal agent is used as a positive control, and the solvent alone serves as a negative control.

• The plates are incubated under appropriate conditions for the test microorganism.

• The antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the area around the well where microbial growth is inhibited).

Signaling Pathways and Experimental Workflows

Visualizing the complex interactions within signaling pathways and the logical flow of experimental procedures can significantly enhance understanding.

PI3K/mTOR Signaling Pathway Inhibition by Quinoxaline Derivatives

The PI3K/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival.[3] Its dysregulation is a common feature in many cancers, making it an attractive target for cancer therapy.[3] Certain quinoxaline derivatives have been identified as dual inhibitors of PI3K and mTOR.[3]

Caption: Inhibition of the PI3K/mTOR signaling pathway by functionalized quinoxaline derivatives.

Experimental Workflow for Synthesis and Biological Evaluation

The following diagram illustrates a typical workflow for the comparative study of functionalized quinoxaline derivatives, from synthesis to biological evaluation.

Caption: General workflow for the study of functionalized quinoxaline derivatives.

This comparative guide underscores the significant potential of functionalized quinoxaline derivatives in medicinal chemistry. The presented data and experimental frameworks provide a valuable resource for researchers engaged in the design and development of novel therapeutic agents based on the versatile quinoxaline scaffold. Further investigations into the structure-activity relationships and mechanisms of action will continue to drive the optimization of these compounds for clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines [mdpi.com]
• 3. rjptonline.org [rjptonline.org]
• 4. Structure activity relationship (SAR) study identifies a quinoxaline urea analog that modulates IKKβ phosphorylation for pancreatic cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and Synthesis of New Quinoxaline Derivatives as Potential Histone Deacetylase Inhibitors Targeting Hepatocellular Carcinoma: In Silico, In Vitro, and SAR Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel quinoxaline derivatives as dual EGFR and COX-2 inhibitors: synthesis, molecular docking and biological evaluation as potential anticancer and anti-inflammatory agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis and Antimicrobial Activity of Some New Quinoxaline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and antimicrobial evaluation of novel quinoxaline derivatives. [wisdomlib.org]
• 11. Synthesis of novel antibacterial and antifungal quinoxaline derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. dadun.unav.edu [dadun.unav.edu]
• 14. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. acgpubs.org [acgpubs.org]
• 16. article.sapub.org [article.sapub.org]
• 17. mdpi.com [mdpi.com]

Assessing the Environmental Impact of Aniline and its Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Aniline and its derivatives are fundamental building blocks in the synthesis of a vast array of products, including pharmaceuticals, dyes, and polymers. However, their widespread use necessitates a thorough understanding of their environmental fate and potential impact. This guide provides a comparative assessment of the environmental properties of aniline and several of its derivatives, supported by experimental data and standardized testing protocols.

Comparative Environmental Impact Data

The following table summarizes key environmental parameters for aniline and selected derivatives. These parameters are crucial for assessing the potential risk of these substances to aquatic ecosystems. Data is compiled from various environmental studies and databases. It is important to note that the environmental impact can vary significantly based on the specific derivative and environmental conditions.

Compound	Chemical Structure	Biodegradability (% Degradation in 28 days, OECD 301)	Aquatic Toxicity: Fish (96h LC50, mg/L)	Aquatic Toxicity: Daphnia (48h EC50, mg/L)	Aquatic Toxicity: Algae (72-96h EC50, mg/L)	Bioaccumulation Potential (BCF)
Aniline	C₆H₅NH₂	Readily biodegradable (>60%)[1][2]	2.2 - 187[3][4]	0.08 - 112[3][5]	Varies	Low (<10)
4-Chloroaniline	C₆H₄ClNH₂	Not readily biodegradable	2 - 46[5]	0.06[5]	Varies	Low to Moderate
3,4-Dichloroaniline	C₆H₃Cl₂NH₂	Persistent[6]	Varies	Varies	Varies	Moderate
2,6-Diisopropylaniline	C₁₂H₁₉N	Varies	Varies	Varies	Varies	Varies
4-Hexyloxyaniline	C₁₂H₁₉NO	Varies	Varies	Varies	Varies	Varies
2,3,5,6-Tetrachloroaniline	C₆H₃Cl₄N	Varies	Varies	Varies	Varies	High

Key Experimental Protocols

The assessment of the environmental impact of chemicals is guided by internationally recognized protocols, primarily the OECD Guidelines for the Testing of Chemicals.[7][8] These guidelines ensure data consistency and reliability across different laboratories.

OECD 301: Ready Biodegradability

This test evaluates the potential for a chemical to be rapidly and completely broken down by microorganisms in an aerobic aqueous environment.[1][9][10]

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated for 28 days in the dark or diffuse light.[10][11]

• Methods: Several methods exist within OECD 301, including:

  • 301 A (DOC Die-Away): Measures the removal of dissolved organic carbon.[10]

  • 301 B (CO2 Evolution): Measures the amount of carbon dioxide produced.[12]

  • 301 D (Closed Bottle): Measures the consumption of dissolved oxygen.[12]

  • 301 F (Manometric Respirometry): Measures oxygen consumption in a closed respirometer.[12]

• Pass Criteria: A substance is considered "readily biodegradable" if it achieves ≥70% removal of dissolved organic carbon or ≥60% of the theoretical oxygen demand or theoretical carbon dioxide production within a 10-day window during the 28-day test period.[9][10][11]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to aquatic invertebrates, specifically Daphnia magna.[7][13][14]

• Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours.[13][14]

• Endpoint: The primary endpoint is the median effective concentration (EC50), which is the concentration that immobilizes 50% of the daphnids within the 48-hour exposure period.[13][15] Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.[13]

• Test Conditions: The test is conducted under controlled conditions of temperature (20 ± 2 °C), pH (6-9), and photoperiod (commonly 16 hours light/8 hours dark).[7] At least five geometrically spaced concentrations are tested with four replicates per concentration.[7]

OECD 203: Fish, Acute Toxicity Test

This test evaluates the acute lethal toxicity of a substance to fish.[8][16][17]

• Principle: Fish are exposed to the test substance, typically for 96 hours, in a static, semi-static, or flow-through system.[8][16]

• Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the concentration that is lethal to 50% of the test fish within the 96-hour period.[15][16] Mortalities are recorded at 24, 48, 72, and 96 hours.[8]

• Test Conditions: The test uses at least five concentrations in a geometric series and a control group, with at least seven fish per concentration.[16] A range of fish species can be used, with zebrafish (Danio rerio) being a common choice.[8]

Visualizing Environmental Impact Assessment

Workflow for Environmental Risk Assessment of Industrial Chemicals

The following diagram illustrates a typical workflow for assessing the environmental risk of industrial chemicals like aniline derivatives. The process moves from initial hazard identification to risk characterization and management.[18][19][20][21][22]

Caption: A generalized workflow for the environmental risk assessment of industrial chemicals.

Metabolic Pathway of Aniline Biodegradation

The biodegradation of aniline in the environment is a critical process that reduces its persistence. The primary pathway involves the conversion of aniline to catechol, which is then further mineralized.[23][24]

Caption: Aerobic biodegradation pathway of aniline via the ortho-cleavage of catechol.

General Signaling Pathway for Aquatic Toxicity

While specific molecular initiating events vary between aniline derivatives, a general pathway for toxicity in aquatic organisms involves cellular and physiological disruption leading to adverse outcomes at the population level.

Caption: A conceptual model of the toxicity pathway from molecular events to population-level effects.

References

• 1. oecd.org [oecd.org]
• 2. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aniline in freshwater and marine water [waterquality.gov.au]
• 4. researchgate.net [researchgate.net]
• 5. Appendix 3 Effect Concentration of the Metabolites, Danish Environmental Protection Agency [www2.mst.dk]
• 6. mdpi.com [mdpi.com]
• 7. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 8. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 9. contractlaboratory.com [contractlaboratory.com]
• 10. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 11. img3.epanshi.com [img3.epanshi.com]
• 12. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 13. fera.co.uk [fera.co.uk]
• 14. Immediate immobilisation test according to OECD 202 - Analytice [analytice.com]
• 15. chemsafetypro.com [chemsafetypro.com]
• 16. oecd.org [oecd.org]
• 17. eurofins.com.au [eurofins.com.au]
• 18. fldata.com [fldata.com]
• 19. icca-chem.org [icca-chem.org]
• 20. Integrated Environmental Risk Assessment and Whole-Process Management System in Chemical Industry Parks - PMC [pmc.ncbi.nlm.nih.gov]
• 21. blog.storemasta.com.au [blog.storemasta.com.au]
• 22. setac.org [setac.org]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for 2,4-Bis(2-methylphenoxy)aniline: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of 2,4-Bis(2-methylphenoxy)aniline is critical for ensuring product quality and safety. This guide provides a comparative analysis of two common analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The information presented is based on established analytical practices and validation guidelines to aid in the selection of the most appropriate method for specific research needs.

Method 1: High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection

High-Performance Liquid Chromatography with UV detection is a widely used technique for the quantification of analytes that possess a UV chromophore. It is a robust and cost-effective method suitable for routine analysis.

Experimental Protocol

A reverse-phase HPLC method can be employed for the analysis of 2,4-Bis(2-methylphenoxy)aniline.[1][2] The following protocol is a representative example:

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v) with 0.1% phosphoric acid. For mass spectrometry compatibility, formic acid can be used as a substitute for phosphoric acid.[1][2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Samples are dissolved in the mobile phase, filtered through a 0.45 µm syringe filter, and then injected into the HPLC system.

Validation Parameters

The method would be validated according to the International Council for Harmonisation (ICH) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[3][4][5][6][7]

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity compared to HPLC-UV, making it ideal for the analysis of trace levels of 2,4-Bis(2-methylphenoxy)aniline, especially in complex matrices.

Experimental Protocol

The following protocol outlines a typical LC-MS/MS method for the quantification of 2,4-Bis(2-methylphenoxy)aniline:

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 UHPLC column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): The precursor ion (Q1) and product ion (Q3) transitions for 2,4-Bis(2-methylphenoxy)aniline would be optimized.

  • Gas Temperatures and Flow Rates: Optimized for the specific instrument.

• Sample Preparation: Similar to the HPLC-UV method, samples are dissolved in a suitable solvent, filtered, and injected. For biological matrices, a protein precipitation or solid-phase extraction step may be necessary.

Validation Parameters

The LC-MS/MS method would also be validated according to ICH guidelines, with a focus on parameters critical for bioanalytical methods if applicable.[3][4][5][6][7]

Comparative Data Summary

The following table summarizes the expected performance characteristics of the two methods based on typical validation results for similar aniline compounds.

Parameter	HPLC-UV	LC-MS/MS
Linearity (R²)	> 0.999	> 0.999
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (% RSD)	< 2%	< 5%
Limit of Detection (LOD)	~10 ng/mL	~0.1 ng/mL
Limit of Quantitation (LOQ)	~30 ng/mL	~0.3 ng/mL
Specificity	Moderate	High
Matrix Effect	Low	Can be significant
Cost	Lower	Higher
Throughput	High	Moderate

Experimental Workflow Diagrams

The following diagrams illustrate the typical experimental workflows for the HPLC-UV and LC-MS/MS analytical methods.

Caption: HPLC-UV Experimental Workflow.

Caption: LC-MS/MS Experimental Workflow.

Logical Relationship Diagram

The selection of an appropriate analytical method is guided by several factors, as illustrated in the following diagram.

Caption: Method Selection Logic.

References

• 1. Aniline, 2,4-bis(o-methylphenoxy)- | SIELC Technologies [sielc.com]
• 2. Separation of Aniline, 2,4-bis(o-methylphenoxy)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - ECA Academy [gmp-compliance.org]
• 6. biopharminternational.com [biopharminternational.com]
• 7. fda.gov [fda.gov]

Comparative Reactivity of Ortho- vs. Para-Substituted Phenoxy Anilines: A Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of substituted anilines is paramount for efficient and predictable synthesis of novel molecular entities. This guide provides a comparative analysis of the reactivity of ortho- and para-substituted phenoxy anilines, focusing on reactions critical to pharmaceutical development. While direct, head-to-head quantitative comparisons in the literature are scarce, this guide synthesizes established principles of organic chemistry and data from related systems to provide a predictive framework, supported by detailed experimental protocols.

Introduction

Phenoxy anilines are prevalent structural motifs in a wide array of biologically active compounds. The position of the phenoxy substituent—either ortho or para to the amino group—can profoundly influence the molecule's reactivity in subsequent synthetic transformations. This difference in reactivity is primarily governed by a combination of steric and electronic effects. Generally, the para-substituted isomer is expected to be more reactive in many common reactions due to lower steric hindrance around the reactive amino group.

Data Presentation: A Predictive Comparison

Reaction Type	Ortho-Phenoxy Aniline (Predicted Reactivity)	Para-Phenoxy Aniline (Predicted Reactivity)	Rationale
Amide Bond Formation	Lower	Higher	The ortho-phenoxy group sterically shields the amino group, impeding the approach of the activated carboxylic acid or coupling reagent.
Suzuki-Miyaura Coupling	Lower	Higher	In reactions involving the aniline nitrogen (e.g., as a directing group or in subsequent transformations), the ortho-substituent can hinder coordination to the metal catalyst.
Buchwald-Hartwig Amination	Lower	Higher	Similar to Suzuki-Miyaura coupling, steric hindrance from the ortho-phenoxy group can disfavor the formation of the key palladium-amide intermediate.
Nucleophilic Aromatic Substitution (SNAr)	Lower	Higher	Computational studies suggest that ortho-substituents can significantly increase steric hindrance at the reaction center, complicating nucleophilic attack[1].

Experimental Protocols

The following are detailed, representative experimental protocols for key reactions. These protocols are based on established methods for similar aniline derivatives and can be adapted for a direct comparative study of ortho- and para-phenoxy anilines.

Amide Bond Formation (N-Acylation)

This protocol describes a standard procedure for the coupling of a carboxylic acid with an aniline using a common coupling agent.

Materials:

• Ortho- or Para-Phenoxy Aniline

• Carboxylic Acid (e.g., Benzoic Acid)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• DIPEA (N,N-Diisopropylethylamine)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a solution of the carboxylic acid (1.0 mmol) and the respective phenoxy aniline (1.0 mmol) in anhydrous DCM (10 mL) at room temperature, add DIPEA (1.2 mmol).

• Add EDC (1.2 mmol) and a catalytic amount of DMAP (0.1 mmol).

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM (20 mL) and wash sequentially with 1 M HCl (2 x 15 mL), saturated NaHCO₃ solution (2 x 15 mL), and brine (1 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Buchwald-Hartwig Amination

This protocol outlines a general procedure for the palladium-catalyzed cross-coupling of an aryl halide with a phenoxy aniline.

Materials:

• Ortho- or Para-Phenoxy Aniline

• Aryl Bromide (e.g., 4-bromotoluene)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.02 mmol), XPhos (0.08 mmol), and NaOtBu (1.4 mmol) to an oven-dried Schlenk tube.

• Add the aryl bromide (1.0 mmol) and the respective phenoxy aniline (1.2 mmol).

• Add anhydrous toluene (5 mL) and seal the tube.

• Remove the tube from the glovebox and heat the reaction mixture at 100 °C for 12-24 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite.

• Wash the filter cake with ethyl acetate (10 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizing Reaction Principles

Logical Relationship of Structure to Reactivity

Caption: Steric effects of ortho vs. para substitution.

Experimental Workflow for Reactivity Comparison

Caption: Workflow for comparing isomer reactivity.

Signaling Pathway Involvement

Phenoxy aniline derivatives are often explored as kinase inhibitors. The following diagram illustrates a simplified, hypothetical signaling pathway where such a molecule might act.

Caption: Simplified kinase signaling pathway.

Conclusion

The positional isomerism of the phenoxy group on an aniline ring has significant implications for its chemical reactivity. Based on fundamental principles of steric hindrance, para-substituted phenoxy anilines are predicted to be more reactive than their ortho-counterparts in key synthetic transformations used in drug development, such as amide bond formation and palladium-catalyzed cross-coupling reactions. The provided experimental protocols offer a framework for researchers to conduct direct comparative studies to quantify these reactivity differences. A thorough understanding of these structure-reactivity relationships is crucial for optimizing synthetic routes and accelerating the discovery of new therapeutic agents.

References

• 1. africaresearchconnects.com [africaresearchconnects.com]

Safety & Regulatory Compliance

Proper Disposal of 2,4-Bis(2-methylphenoxy)aniline: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 2,4-Bis(2-methylphenoxy)aniline

This document provides comprehensive, step-by-step guidance for the safe and compliant disposal of 2,4-Bis(2-methylphenoxy)aniline, a compound that requires careful handling due to its potential health and environmental hazards. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and the protection of our environment. This guide is intended for researchers, scientists, and drug development professionals.

I. Immediate Safety and Hazard Information

2,4-Bis(2-methylphenoxy)aniline is classified as a substance with significant health and environmental risks. Safety Data Sheets (SDS) indicate that similar aniline compounds are toxic if swallowed, in contact with skin, or if inhaled, and are very toxic to aquatic life with long-lasting effects.[1][2] Therefore, proper personal protective equipment (PPE) must be worn at all times when handling this compound.

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is required to prevent skin contact.

• Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors or aerosols.

II. Quantitative Hazard Data Summary

The following table summarizes key hazard information for aniline and related compounds, which should be considered when handling 2,4-Bis(2-methylphenoxy)aniline.

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects
Carcinogenicity	Category 2	H351: Suspected of causing cancer
Specific Target Organ Toxicity	Category 1 (Blood)	H372: Causes damage to organs through prolonged or repeated exposure
Hazardous to the Aquatic Environment	Acute Category 1	H400: Very toxic to aquatic life
Hazardous to the Aquatic Environment	Chronic Category 1	H410: Very toxic to aquatic life with long lasting effects

Data sourced from representative Safety Data Sheets for aniline compounds.[1][2]

III. Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of 2,4-Bis(2-methylphenoxy)aniline waste in a laboratory setting.

A. Waste Segregation and Collection

• Designate a Waste Container:

  • Obtain a chemically compatible waste container, typically a high-density polyethylene (HDPE) or glass bottle with a screw cap.

  • The container must be in good condition, with no leaks or cracks.

• Label the Waste Container:

  • Affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name: "2,4-Bis(2-methylphenoxy)aniline" and any solvents used in the waste mixture.

  • Indicate the approximate concentration or percentage of the chemical.

  • Note the date when waste was first added to the container (accumulation start date).

• Collect the Waste:

  • All waste containing 2,4-Bis(2-methylphenoxy)aniline, including pure compound, solutions, and rinsates from cleaning glassware, must be collected in this designated container.

  • Do not mix this waste with other waste streams, such as halogenated solvents, acids, or bases, unless explicitly permitted by your institution's environmental health and safety (EHS) office.[3]

  • Keep the waste container securely closed at all times, except when adding waste.[2]

B. Storage of Chemical Waste in the Laboratory

• Satellite Accumulation Area (SAA):

  • Store the labeled waste container in a designated SAA within the laboratory.[3] This area should be under the control of the laboratory personnel.

  • The SAA must be at or near the point of generation.

• Secondary Containment:

  • Place the waste container in a secondary containment bin or tray to prevent the spread of material in case of a leak or spill.[4]

  • The secondary containment should be made of a material compatible with the waste.

• Segregation from Incompatibles:

  • Ensure the waste container is stored away from incompatible materials, such as strong oxidizing agents, acids, and bases.[3][5]

C. Arranging for Final Disposal

• Contact Environmental Health and Safety (EHS):

  • Once the waste container is full, or before it has been in storage for the maximum allowable time (often 6-12 months, check with your institution), contact your EHS office to arrange for a waste pickup.[1][4]

• Provide Necessary Information:

  • Be prepared to provide the EHS office with all the information from the hazardous waste label.

• Disposal Method:

  • The EHS office will transport the waste to an approved hazardous waste disposal facility.[6] The typical final disposal method for this type of waste is incineration at a permitted facility.

D. Decontamination of Laboratory Equipment

• Triple Rinsing:

  • Glassware and equipment that have come into contact with 2,4-Bis(2-methylphenoxy)aniline must be decontaminated.

  • Rinse the equipment three times with a suitable solvent (e.g., acetone or ethanol).

  • The first two rinsates must be collected as hazardous waste in your designated container.[1] The third rinsate may, depending on institutional policy, be disposed of down the drain with copious amounts of water, but it is best practice to collect all rinsates as hazardous waste.

• Final Cleaning:

  • After the solvent rinse, the equipment can be washed with soap and water.

IV. Disposal Workflow Diagram

The following diagram illustrates the key decision points and steps in the proper disposal of 2,4-Bis(2-methylphenoxy)aniline.

References

• 1. vumc.org [vumc.org]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. fishersci.com [fishersci.com]
• 6. acewaste.com.au [acewaste.com.au]

Personal protective equipment for handling 2,4-Bis(2-methylphenoxy)aniline

Disclaimer: A specific Safety Data Sheet (SDS) for 2,4-Bis(2-methylphenoxy)aniline (CAS No. 73637-04-4) was not available through our search. The following guidance is based on the safety profiles of structurally similar aromatic amines, such as aniline and its derivatives. It is imperative to treat 2,4-Bis(2-methylphenoxy)aniline with the same level of caution as other hazardous aromatic amines and to consult with a qualified safety professional before handling. The information provided here is for guidance purposes and should be supplemented with a thorough risk assessment for your specific laboratory conditions.

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans for handling 2,4-Bis(2-methylphenoxy)aniline. It is intended for researchers, scientists, and professionals in drug development who may work with this compound.

Personal Protective Equipment (PPE) Recommendations

Given the potential hazards of aromatic amines, which can be absorbed through the skin and cause systemic toxicity, a comprehensive PPE strategy is crucial.[1][2][3] The following table summarizes the recommended PPE for handling 2,4-Bis(2-methylphenoxy)aniline, based on guidelines for similar compounds.

PPE Category	Recommendation	Rationale & Best Practices
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®, Silver Shield®/4H®). Double gloving is recommended.	Aromatic amines can readily penetrate many common glove materials. Nitrile gloves may not be suitable for prolonged contact.[1] Always inspect gloves for tears or punctures before use. Change gloves immediately if contamination is suspected.
Eye and Face Protection	Chemical splash goggles and a face shield.	Provides protection against splashes and vapors.[4] Standard safety glasses are not sufficient.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges is necessary when working outside of a certified chemical fume hood or in case of ventilation failure.	Aromatic amines can be volatile, and inhalation is a primary route of exposure.[5] A full respiratory protection program, including fit testing, is required.
Protective Clothing	A fully buttoned lab coat, chemical-resistant apron, and closed-toe shoes are mandatory. For larger quantities or splash potential, chemical-resistant coveralls are recommended.	Prevents skin contact with the substance. Contaminated clothing should be removed immediately and decontaminated before reuse or disposed of as hazardous waste.[1][6]

Operational Plan for Safe Handling

A systematic approach to handling 2,4-Bis(2-methylphenoxy)aniline is essential to minimize exposure risk. The following step-by-step plan outlines the key phases of handling this compound.

Preparation and Engineering Controls

• Designated Area: All work with 2,4-Bis(2-methylphenoxy)aniline must be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1] The area should be clearly marked with warning signs.

• Ventilation: Ensure adequate ventilation. Local exhaust ventilation is critical to control airborne concentrations of the chemical.[3]

• Emergency Equipment: An emergency eyewash station and safety shower must be readily accessible and tested regularly.[1]

• Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite, sand) and waste disposal bags should be available in the immediate work area.

Handling Procedures

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above before handling the chemical.

• Weighing and Transfer: Conduct all weighing and transfer operations within the chemical fume hood. Use a disposable weighing paper or boat to avoid contaminating balances.

• Avoid Inhalation and Contact: Handle the compound carefully to avoid generating dust or aerosols. Do not breathe vapors or allow the substance to come into contact with skin or eyes.[4]

• Container Handling: Keep containers tightly closed when not in use.

Post-Handling and Decontamination

• Decontamination: After handling, thoroughly decontaminate all surfaces, glassware, and equipment.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[5]

• PPE Removal: Remove PPE in the designated area, avoiding cross-contamination.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][5] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][5] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration.[1][5] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[7]

• Spill Response:

  • Small Spill: If the spill is small and you are trained to handle it, wear appropriate PPE, cover the spill with an inert absorbent material, and collect it in a sealed container for disposal.

  • Large Spill: Evacuate the area immediately and notify your institution's environmental health and safety department.[1]

Disposal Plan

All waste containing 2,4-Bis(2-methylphenoxy)aniline must be treated as hazardous waste.

• Waste Collection: Collect all contaminated materials, including disposable PPE, absorbent materials from spills, and empty containers, in a designated, labeled, and sealed hazardous waste container.

• Container Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2,4-Bis(2-methylphenoxy)aniline".

• Storage: Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's certified hazardous waste management program. Do not dispose of this chemical down the drain or in regular trash.[8]

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of 2,4-Bis(2-methylphenoxy)aniline.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 3. bloomtechz.com [bloomtechz.com]
• 4. lanxess.com [lanxess.com]
• 5. nj.gov [nj.gov]
• 6. ANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. chemos.de [chemos.de]
• 8. pubs.acs.org [pubs.acs.org]